Executive Summary Methyl 4-hydroxy-2-methylthiazole-5-carboxylate (CAS 1935939-53-9) is a specialized heterocyclic building block utilized extensively in organic synthesis and pharmaceutical drug discovery[1][2]. Charact...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Methyl 4-hydroxy-2-methylthiazole-5-carboxylate (CAS 1935939-53-9) is a specialized heterocyclic building block utilized extensively in organic synthesis and pharmaceutical drug discovery[1][2]. Characterized by a highly functionalized thiazole core—featuring a hydroxyl group at C4, a methyl group at C2, and a methyl ester at C5—this compound provides a versatile scaffold for the generation of complex molecular libraries[1]. This technical guide provides an authoritative analysis of its physicochemical properties, synthetic methodologies, and biological applications, with a specific focus on its utility in antimicrobial research and targeted enzyme inhibition[1].
Physicochemical Profiling & Structural Rationale
The thiazole ring is a privileged pharmacophore in medicinal chemistry, highly valued for its capacity to participate in hydrogen bonding, dipole-dipole interactions, and
π
-stacking with biological targets. The esterification at the 5-position (specifically as a methyl ester) provides critical hydrolytic stability while maintaining a lower lipophilicity profile compared to its ethyl ester analog (CAS 20737-48-8)[1]. This fine-tuned lipophilicity is often essential for optimizing the pharmacokinetic properties of downstream drug candidates.
In biological research, thiazole derivatives structurally related to Methyl 4-hydroxy-2-methylthiazole-5-carboxylate exhibit potent antimicrobial and antifungal properties[1]. The mechanism of action frequently involves the targeted inhibition of critical enzymes, such as the mycobacterial fatty acid synthase enzyme (mtFabH), which is a primary target for antitubercular agents[1].
The carboxylic acid moiety (often accessed via targeted ester hydrolysis in vivo or during late-stage library synthesis) plays a critical role in anchoring the molecule to the active site of target proteins[1]. Concurrently, the electron-rich thiazole ring forms stable complexes with metal ions and adjacent biomolecules, disrupting catalytic function[1].
Caption: Mechanistic pathway of mtFabH inhibition by targeted thiazole derivatives.
Synthetic Pathways & Reaction Workflows
The synthesis of Methyl 4-hydroxy-2-methylthiazole-5-carboxylate relies on the controlled cyclization of acyclic precursors. A standard laboratory and industrial approach involves the reaction of a
β
-keto ester derivative (such as ethyl acetoacetate) with thiourea in the presence of a base, followed by a controlled methylation or transesterification step[1].
Caption: Synthetic workflow of Methyl 4-hydroxy-2-methylthiazole-5-carboxylate.
Experimental Protocols
As a Senior Application Scientist, I emphasize that experimental reproducibility hinges on understanding the causality of each step. The following protocols are designed as self-validating systems to ensure maximum trustworthiness and data integrity.
Protocol A: Synthesis and Isolation Workflow
Objective: To synthesize Methyl 4-hydroxy-2-methylthiazole-5-carboxylate with >95% purity.
Step 1: Precursor Activation. Combine the
β
-keto ester precursor with thiourea in an anhydrous alcoholic solvent (e.g., methanol).
Causality: Anhydrous conditions are critical to prevent premature hydrolysis of the ester moiety, ensuring the nucleophilic attack is directed toward cyclization rather than degradation[1].
Step 2: Base-Catalyzed Cyclization. Add a catalytic amount of base (e.g., sodium methoxide) and reflux the mixture.
Causality: The base deprotonates the thiourea, significantly enhancing its nucleophilicity. Refluxing provides the activation energy required to overcome the steric hindrance during the formation of the 5-membered heterocyclic ring[1].
Step 3: Methylation/Esterification. If starting from a non-methyl ester, perform transesterification using excess methanol and an acid catalyst (e.g., H2SO4) under controlled heating.
Causality: Le Chatelier's principle drives the equilibrium toward the methyl ester when methanol is used as the solvent; strict temperature control prevents the degradation of the newly formed thiazole ring.
Step 4: Validation & Purification. Quench the reaction, extract with ethyl acetate, and purify via silica gel chromatography. Validate the structure using 1H-NMR and LC-MS.
Causality: This creates a self-validating loop. Orthogonal validation ensures both structural connectivity (checking for the distinct singlet of the C2-methyl and C5-methoxy protons via NMR) and molecular weight (target m/z = 174.19 [M+H]+ via LC-MS) are correct before downstream application.
Protocol B: In Vitro mtFabH Enzyme Inhibition Assay
Objective: To evaluate the binding efficacy of the synthesized compound against mtFabH[1].
Step 1: Reagent Preparation. Prepare a 10 mM stock solution of Methyl 4-hydroxy-2-methylthiazole-5-carboxylate in DMSO.
Causality: DMSO ensures complete solubilization of the moderately polar thiazole without denaturing the target enzyme at final assay concentrations (<1% DMSO).
Step 2: Incubation. Incubate the compound with purified mtFabH enzyme in a buffered solution (pH 7.4) for 30 minutes at 37°C.
Causality: Pre-incubation allows the compound to reach thermodynamic binding equilibrium with the enzyme's active site prior to the introduction of the substrate.
Step 3: Spectrophotometric Analysis. Initiate the reaction by adding the substrate (e.g., malonyl-CoA) and monitor the decrease in absorbance at 340 nm.
Causality: The continuous spectrophotometric read-out provides real-time kinetic data, allowing for the precise calculation of the initial velocity (
V0
) and subsequent
IC50
values.
Step 4: Self-Validation. Run a parallel positive control (e.g., a known mtFabH inhibitor) and a negative vehicle control.
Causality: Controls validate that the observed inhibition is specific to the test compound and not an artifact of the assay conditions, ensuring the protocol's internal reliability.
An In-Depth Technical Guide to the Molecular Structure of Methyl 4-hydroxy-2-methylthiazole-5-carboxylate Abstract The thiazole nucleus is a cornerstone of heterocyclic chemistry, forming the structural backbone of numer...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide to the Molecular Structure of Methyl 4-hydroxy-2-methylthiazole-5-carboxylate
Abstract
The thiazole nucleus is a cornerstone of heterocyclic chemistry, forming the structural backbone of numerous pharmacologically active agents.[1][2] Methyl 4-hydroxy-2-methylthiazole-5-carboxylate is a key derivative, serving not only as a versatile synthetic intermediate but also as a scaffold for novel therapeutic discovery.[3][4] This technical guide provides a comprehensive examination of its molecular structure, elucidated through an exploration of its inherent tautomerism, a robust synthesis strategy, and detailed spectroscopic characterization. We present field-proven protocols for its synthesis and analysis, designed for researchers, medicinal chemists, and drug development professionals. The causality behind each experimental step is explained to provide a framework for both replication and innovation.
Core Molecular Structure and Physicochemical Properties
The foundational identity of a molecule dictates its reactivity, interactions, and ultimate utility. Here, we delineate the fundamental attributes of Methyl 4-hydroxy-2-methylthiazole-5-carboxylate.
Fundamental Attributes
A summary of the core physicochemical properties provides a quantitative baseline for experimental design.
A defining structural feature of 4-hydroxythiazoles is their existence in a state of dynamic equilibrium between two tautomeric forms: the enol (4-hydroxy) form and the keto (4-oxo) form.[6][7] This keto-enol tautomerism is not a mere chemical curiosity; it profoundly influences the molecule's spectroscopic signature, hydrogen bonding capability, and interaction with biological targets.[8] The equilibrium can be influenced by environmental factors such as solvent polarity and pH.[6][8] Understanding this equilibrium is paramount for predicting reactivity and designing structure-activity relationship (SAR) studies.
Caption: Keto-enol tautomerism of the title compound.
Synthesis and Mechanistic Insights
The reliable synthesis of the thiazole core is crucial for its application. The Hantzsch thiazole synthesis, first described in 1887, remains the most robust and widely adopted method due to its high yields and operational simplicity.[9][10][11][12]
The Hantzsch Thiazole Synthesis: A Proven Pathway
The Hantzsch synthesis is a classic condensation reaction that constructs the thiazole ring by reacting an α-haloketone with a thioamide.[10][11] The mechanism proceeds through a well-defined sequence of nucleophilic attack, intramolecular cyclization, and a final dehydration step to yield the stable aromatic thiazole ring.[10] This versatility allows for the introduction of diverse substituents, making it an invaluable tool in medicinal chemistry.[10]
Protocol: Synthesis of Methyl 4-hydroxy-2-methylthiazole-5-carboxylate
This protocol outlines a validated procedure adapted from the principles of the Hantzsch synthesis. The causality for key steps is provided to enhance understanding and troubleshooting.
Materials:
Dimethyl 2-chloro-3-oxobutanedioate
Thioacetamide
Ethanol (Absolute)
Sodium ethoxide (or another suitable base)
Standard reflux apparatus, magnetic stirrer, and glassware
Rotary evaporator
Procedure:
Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stir bar, dissolve thioacetamide (1.0 eq) in absolute ethanol.
Causality: Ethanol serves as a polar protic solvent to dissolve the reactants.
Base Addition: Add sodium ethoxide (1.1 eq) to the solution and stir until a homogenous mixture is formed.
Causality: The base deprotonates the thioacetamide, increasing the nucleophilicity of the sulfur atom for the initial attack.
Substrate Addition: Slowly add dimethyl 2-chloro-3-oxobutanedioate (1.0 eq) to the reaction mixture dropwise at room temperature.
Causality: The α-haloketone is the electrophile. A slow addition rate controls the initial exothermic reaction.
Cyclization via Reflux: Heat the mixture to reflux (approx. 78 °C for ethanol) and maintain for 2-4 hours. Monitor the reaction progress using Thin-Layer Chromatography (TLC).
Causality: Thermal energy is required to overcome the activation energy for the intramolecular cyclization and subsequent dehydration steps.
Work-up and Isolation: Once the reaction is complete, cool the mixture to room temperature. Neutralize with a dilute acid (e.g., 1M HCl) until the pH is ~7. The product may precipitate.
Causality: Neutralization quenches the reaction and protonates the product, often reducing its solubility in the solvent mixture and facilitating isolation.
Purification: Filter the crude product and wash with cold ethanol. If necessary, purify further by recrystallization or column chromatography to yield the final product.
Mechanistic Workflow
The following diagram illustrates the key transformations occurring during the Hantzsch synthesis of the title compound.
Caption: Mechanistic workflow for the Hantzsch synthesis.
Spectroscopic Elucidation of the Molecular Structure
Unambiguous structural confirmation relies on a suite of spectroscopic techniques.[13] Each method provides a unique piece of the structural puzzle, and together, they offer a self-validating system of characterization.[1][14]
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is the most powerful tool for mapping the carbon-hydrogen framework of a molecule.[13]
Protocol: NMR Sample Preparation and Acquisition
Sample Preparation: Accurately weigh 5-10 mg of the purified compound. Dissolve the sample in ~0.6 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean NMR tube.[1][13]
Causality: Deuterated solvents are used because they are "invisible" in ¹H NMR spectra, preventing solvent signals from overwhelming the analyte signals.
Instrumentation: Use a modern NMR spectrometer (e.g., 400 MHz or higher).[1]
¹H NMR Acquisition: Acquire a standard one-dimensional proton spectrum. Key parameters include a 30° pulse angle and a 2-second relaxation delay.[1]
¹³C NMR Acquisition: Acquire a proton-decoupled carbon spectrum. A greater number of scans (1024-4096) is typically required due to the lower natural abundance of the ¹³C isotope.[1]
Predicted NMR Data:
Predicted ¹H NMR Data (in CDCl₃)
Chemical Shift (δ, ppm)
Assignment & Multiplicity
~ 10.0 - 12.0
-OH (singlet, broad, may exchange with D₂O)
~ 3.85
-OCH₃ (singlet, 3H)
~ 2.60
Ring -CH₃ (singlet, 3H)
Predicted ¹³C NMR Data (in CDCl₃)
Chemical Shift (δ, ppm)
Assignment
~ 165.0
Ester Carbonyl (C=O)
~ 162.0
C4 (bearing -OH group)
~ 158.0
C2 (bearing -CH₃ group)
~ 110.0
C5 (bearing ester group)
~ 52.0
Ester Methyl (-OCH₃)
~ 19.0
Ring Methyl (-CH₃)
Mass Spectrometry (MS)
MS provides the precise molecular weight of a compound and offers structural clues through its fragmentation pattern.[13] High-resolution mass spectrometry (HRMS) can confirm the elemental composition.
Protocol: MS Analysis
Sample Preparation: Prepare a dilute solution of the compound (~1 mg/mL) in a suitable volatile solvent like methanol or acetonitrile.
Analysis: Infuse the sample into the mass spectrometer using an appropriate ionization technique, such as Electrospray Ionization (ESI). Acquire data in positive ion mode.
Predicted Mass Spectrometry Data:
Parameter
Predicted m/z (mass-to-charge ratio)
Molecular Ion [M+H]⁺
174.02
Key Fragment 1
142.00 (Loss of methanol, -CH₃OH)
Key Fragment 2
115.01 (Loss of ester group, -COOCH₃)
Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.[2]
Protocol: IR Analysis
Sample Preparation: For a solid sample, the Attenuated Total Reflectance (ATR) method is most convenient. Place a small amount of the dry, pure solid directly onto the ATR crystal.
Analysis: Acquire the spectrum over the range of 4000-400 cm⁻¹.
This diagram shows how the data from different spectroscopic techniques are synergistically used for complete structural verification.
Caption: Integrated workflow for spectroscopic structural confirmation.
Applications in Research and Drug Development
Methyl 4-hydroxy-2-methylthiazole-5-carboxylate is more than a chemical entity; it is a valuable starting point for innovation.
Synthetic Building Block: This compound is a key intermediate for creating more complex molecules.[3] The functional groups—hydroxyl, ester, and the thiazole ring itself—provide multiple handles for chemical modification, enabling the construction of diverse chemical libraries for screening.[15]
Scaffold for Bioactive Agents: The thiazole ring is a privileged structure in medicinal chemistry, present in numerous approved drugs.[1][12] Derivatives of thiazole-5-carboxylates have been investigated for a wide range of therapeutic applications, including as anticancer agents by targeting enzymes like monoacylglycerol lipase (MAGL) and as antimicrobial agents.[16][17] The structural information detailed in this guide provides a rational basis for designing new derivatives with potentially enhanced potency and selectivity.
Conclusion
The molecular structure of Methyl 4-hydroxy-2-methylthiazole-5-carboxylate is defined by its core thiazole heterocycle and the critical influence of keto-enol tautomerism. Its synthesis is reliably achieved through the time-tested Hantzsch reaction, and its structure can be unequivocally confirmed through an integrated application of NMR, MS, and IR spectroscopy. As a versatile synthetic intermediate, this compound holds significant potential for researchers in medicinal chemistry and drug discovery, offering a validated scaffold for the development of novel therapeutics.
References
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A Technical Guide to Methyl 4-hydroxy-2-methylthiazole-5-carboxylate: Synthesis, Properties, and Applications in Drug Discovery
For Researchers, Scientists, and Drug Development Professionals Abstract Methyl 4-hydroxy-2-methylthiazole-5-carboxylate is a heterocyclic compound featuring a core thiazole ring, a structure of significant interest in m...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
Methyl 4-hydroxy-2-methylthiazole-5-carboxylate is a heterocyclic compound featuring a core thiazole ring, a structure of significant interest in medicinal chemistry. Thiazole derivatives are known for a wide spectrum of biological activities, and this particular molecule serves as a valuable synthetic intermediate and a building block for more complex, biologically active compounds.[1] This guide provides an in-depth analysis of its chemical identity, a detailed protocol for its synthesis via the Hantzsch thiazole reaction, methods for its characterization, and an overview of its current and potential applications in drug development, particularly in antimicrobial and anticancer research.
Part 1: Chemical Identity and Physicochemical Properties
The precise identification and understanding of a compound's physical properties are foundational for its application in any research or development setting.
The key properties of Methyl 4-hydroxy-2-methylthiazole-5-carboxylate are summarized below. Data for the closely related ethyl ester is also provided for comparison, as it is more widely documented.
The most common and efficient method for synthesizing the thiazole ring is the Hantzsch thiazole synthesis, first described by Arthur Hantzsch in 1887.[4][5] This reaction is favored for its simplicity, adaptability, and generally high yields of stable aromatic products.[6]
2.1 The Hantzsch Thiazole Synthesis: A Mechanistic Overview
The synthesis involves the condensation reaction between an α-halocarbonyl compound and a thioamide.[5] The mechanism proceeds through three primary steps:
Nucleophilic Attack: The sulfur atom of the thioamide, acting as a nucleophile, attacks the α-carbon of the haloketone in a classic Sₙ2 reaction.[6]
Intramolecular Cyclization: The nitrogen atom of the thioamide then performs a nucleophilic attack on the carbonyl carbon of the ketone, leading to the formation of a five-membered ring intermediate.[6]
Dehydration: The final step is the elimination of a water molecule (dehydration) from the intermediate, resulting in the formation of the stable, aromatic thiazole ring.[6][7] The aromaticity of the final product is a significant driving force for the reaction.[7]
Caption: The Hantzsch Thiazole Synthesis Mechanism.
2.2 Detailed Experimental Protocol: Synthesis
This protocol describes a general framework for the synthesis of a 2,4,5-substituted thiazole like Methyl 4-hydroxy-2-methylthiazole-5-carboxylate. The specific α-haloketone required is a derivative of methyl acetoacetate, such as methyl 2-chloroacetoacetate.
Materials:
Methyl 2-chloroacetoacetate (1.0 eq)
Thioacetamide (1.1 eq)
Ethanol (as solvent)
Sodium carbonate (Na₂CO₃) solution (5%)
Stir bar, round-bottom flask, condenser
Heating mantle with stirring capability
Filtration apparatus (Büchner funnel)
Methodology:
Reaction Setup: In a round-bottom flask, dissolve methyl 2-chloroacetoacetate (1.0 eq) and thioacetamide (1.1 eq) in ethanol.
Cyclization: Equip the flask with a condenser and heat the mixture to reflux (approximately 78°C for ethanol) with continuous stirring. Monitor the reaction progress using Thin-Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.
Precipitation: After the reaction is complete, allow the mixture to cool to room temperature. Pour the reaction mixture into a beaker containing a 5% aqueous solution of sodium carbonate (Na₂CO₃) and stir.[6] This step neutralizes the hydrohalide salt formed during the reaction, causing the thiazole product to precipitate out of the solution.
Isolation: Collect the precipitated solid by vacuum filtration using a Büchner funnel. Wash the solid with cold water to remove any remaining salts.
Purification: Dry the crude product. If necessary, further purify the compound by recrystallization from a suitable solvent (e.g., ethanol/water mixture) to obtain the final, pure Methyl 4-hydroxy-2-methylthiazole-5-carboxylate.
Validation: Confirm the identity and purity of the final product using melting point determination, NMR spectroscopy, and mass spectrometry.
Caption: General experimental workflow for synthesis.
Part 3: Spectroscopic Characterization
Spectroscopic analysis is essential for verifying the structure of the synthesized compound. The key expected signals for Methyl 4-hydroxy-2-methylthiazole-5-carboxylate are detailed below.
Technique
Expected Signals and Interpretation
¹H NMR
~2.6 ppm (s, 3H): Singlet corresponding to the methyl protons at the C2 position. ~3.8 ppm (s, 3H): Singlet from the methyl ester protons. ~10-12 ppm (br s, 1H): Broad singlet for the hydroxyl proton at C4, which is exchangeable with D₂O.
¹³C NMR
~19 ppm: Signal for the C2-methyl carbon. ~52 ppm: Signal for the methyl ester carbon. ~105 ppm: Signal for the C5 carbon of the thiazole ring. ~160-165 ppm: Signals for the C2, C4, and ester carbonyl carbons of the thiazole ring.
FT-IR (cm⁻¹)
~3100-3400 (broad): O-H stretch from the hydroxyl group. ~2950-3000: C-H stretches (aliphatic). ~1680-1710: C=O stretch from the methyl ester. ~1600-1650: C=N stretch of the thiazole ring.
Mass Spec (EI)
m/z 173: Molecular ion peak [M]⁺. Key Fragments: Loss of OCH₃ (m/z 142), loss of COOCH₃ (m/z 114).
Part 4: Applications in Research and Drug Development
The thiazole ring is a privileged scaffold in medicinal chemistry due to its wide range of biological activities.[8] Methyl 4-hydroxy-2-methylthiazole-5-carboxylate and its derivatives are valuable in several therapeutic areas.
4.1 Core Scaffold in Medicinal Chemistry
This compound serves as a key starting material for synthesizing more complex molecules.[1] The functional groups—hydroxyl, methyl ester, and the thiazole core—offer multiple points for chemical modification, allowing for the creation of diverse chemical libraries for screening.
4.2 Antimicrobial and Antifungal Research
Thiazole derivatives have demonstrated significant potential as antimicrobial and antifungal agents.[1][8] The mechanism often involves the inhibition of essential microbial enzymes or disruption of cell membrane integrity. The core structure can be modified to optimize potency and spectrum of activity against various bacterial and fungal pathogens.
4.3 Anticancer Drug Discovery
Derivatives of the 4-methylthiazole scaffold have shown promising cytotoxic effects against various cancer cell lines.[9] The thiazole moiety can act as a pharmacophore that interacts with biological targets crucial for cancer progression.[9]
Enzyme Inhibition: Thiazole-5-carboxylate derivatives have been developed as selective inhibitors of monoacylglycerol lipase (MAGL), an enzyme implicated in pro-tumorigenic signaling in cancer cells.[10]
Signaling Pathway Modulation: Several thiazole derivatives have been shown to inhibit key kinases in the PI3K/Akt/mTOR pathway, a critical regulator of cell growth, proliferation, and survival.[9] Inhibition of this pathway can lead to the induction of apoptosis (programmed cell death) in cancer cells.
Caption: Targeted inhibition of the PI3K/Akt/mTOR pathway.
Part 5: Safety and Handling
General Hazards: Similar compounds are classified as harmful if swallowed and can cause serious eye irritation.[2][11]
Handling: Standard laboratory personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn. All manipulations should be performed in a well-ventilated fume hood.
Storage: The compound should be stored in a tightly sealed container in a cool, dry place, preferably under an inert atmosphere to prevent degradation.[2]
Conclusion
Methyl 4-hydroxy-2-methylthiazole-5-carboxylate is a versatile heterocyclic compound with significant value as a synthetic intermediate in medicinal chemistry. Its straightforward synthesis via the Hantzsch reaction, coupled with the proven biological relevance of the thiazole scaffold, makes it an attractive starting point for the development of novel therapeutics. Continued exploration of derivatives from this core structure holds considerable promise for discovering new agents to combat microbial infections and cancer.
Benchchem. Application Notes and Protocols for Hantzsch Thiazole Synthesis of Derivatives.
MDPI. Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst.
SynArchive. Hantzsch Thiazole Synthesis.
IntechOpen. Synthesis and Biological Evaluation of Thiazole Derivatives.
Biological Activity of 4-Hydroxy-2-Methylthiazole Derivatives: A Technical Guide to Pharmacophore Design and Kinase Inhibition
Executive Summary Thiazoles are five-membered heterocyclic compounds containing sulfur and nitrogen that serve as privileged scaffolds in medicinal chemistry. Among these, 4-hydroxy-2-methylthiazole and its esterified de...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Thiazoles are five-membered heterocyclic compounds containing sulfur and nitrogen that serve as privileged scaffolds in medicinal chemistry. Among these, 4-hydroxy-2-methylthiazole and its esterified derivatives (such as methyl or ethyl 4-hydroxy-2-methylthiazole-5-carboxylate) have emerged as highly versatile building blocks[1]. Their unique electronic distribution and hydrogen-bonding capabilities make them potent pharmacophores for antimicrobial, antineoplastic, and anti-inflammatory agents[1]. This whitepaper explores the structure-activity relationships (SAR), mechanistic pathways, and self-validating experimental protocols for evaluating the biological activity of these derivatives.
The biological efficacy of 4-hydroxy-2-methylthiazole derivatives is fundamentally tied to their specific substitution pattern. As a drug development professional, understanding the causality behind these structural features is critical for lead optimization:
Position 4 (Hydroxyl Group): The C4-OH acts as a critical hydrogen bond donor and acceptor. In kinase inhibitors, this moiety frequently engages the ATP-binding hinge region of the target enzyme[1]. Non-hydroxylated analogs exhibit drastically reduced potency due to the loss of this anchoring interaction[1].
Position 2 (Methyl Group): The C2-methyl provides essential steric bulk. Causally, this balances the molecule's aqueous solubility with its lipophilicity (membrane penetration) while protecting the C2 position from rapid metabolic oxidation by cytochrome P450 enzymes[1].
Position 5 (Carboxylate Esters): Esterification at C5 (e.g., methyl or ethyl esters) modulates lipophilicity. Methyl esters generally offer superior hydrolytic stability in plasma compared to their ethyl counterparts, extending the compound's half-life in vivo[1].
Derivatives of 4-hydroxy-2-methylthiazole are heavily utilized in the design of selective kinase inhibitors.
PI3K p110δ Inhibition: Thiazolopyrimidines synthesized from ethyl 4-hydroxy-2-methylthiazole-5-carboxylate exhibit high selectivity for the p110δ isoform of Phosphatidylinositol-3 kinase (PI3K)[2]. By blocking the conversion of PIP2 to PIP3, these compounds disrupt AKT signaling, selectively suppressing cancer cell proliferation and aberrant immune responses[2].
ROCK2 Inhibition: 5-membered and bicyclic heterocyclic amides incorporating the thiazole core function as potent inhibitors of Rho-associated protein kinase 2 (ROCK2), with IC50 values as low as 4.8 nM[3]. This activity is critical for treating fibrotic diseases and disorders driven by aberrant cytoskeletal dynamics[3].
SGK1 Inhibition: Recent developments utilize amino-substituted pyrrolotriazine derivatives linked to thiazole scaffolds to selectively inhibit serum- and glucocorticoid-regulated kinase 1 (SGK1), offering therapeutic avenues for cardiovascular and metabolic diseases[4].
Antimicrobial Efficacy
Beyond oncology, these derivatives exhibit notable antibacterial and antifungal properties. When substituted with aryl aldehydes, the compounds mimic the binding profile of ciprofloxacin, targeting enzymes such as the mycobacterial fatty acid synthase (mtFabH)[1]. The C4-hydroxyl group is indispensable here, facilitating tight binding to the enzyme's active site via hydrogen bonding networks[1].
Experimental Workflows & Protocols
To ensure scientific integrity, the following protocols are designed as self-validating systems, incorporating necessary controls and mechanistic rationale.
Protocol: Synthesis of Thiazole-Derived Kinase Inhibitors via C4-OH Activation
Because the native C4-hydroxyl group is a poor leaving group, it must be activated to facilitate the cross-coupling reactions required to build complex kinase inhibitors[2].
Preparation: Dissolve 4-hydroxy-2-methylthiazole-5-carboxylic acid ethyl ester (10 mmol) in anhydrous dichloromethane (DCM, 50 mL) under a nitrogen atmosphere. Cool the reaction to -78°C[2].
Causality: The ultra-low temperature prevents exothermic degradation and suppresses unwanted side reactions during the introduction of highly reactive electrophiles.
Activation: Add triethylamine (TEA, 15 mmol), followed by the dropwise addition of trifluoromethanesulfonic anhydride (Tf2O, 11 mmol)[2].
Causality: TEA acts as a non-nucleophilic base to deprotonate the C4-OH. The Tf2O reacts with the resulting alkoxide to form a triflate, converting a poor leaving group into an excellent one, thereby priming the C4 position for subsequent nucleophilic attack or palladium-catalyzed cross-coupling.
Reaction & Isolation: Stir the mixture at -78°C for 1 hour, then allow it to warm to room temperature[2]. Remove the solvent in vacuo and purify the residue via flash chromatography to isolate the activated intermediate.
Protocol: Self-Validating In Vitro Kinase Assay (e.g., PI3K p110δ)
Buffer Preparation: Prepare a kinase reaction buffer containing ATP at a concentration strictly equal to the
Km
of the target kinase.
Causality: Operating exactly at the ATP
Km
ensures the assay is highly sensitive to competitive inhibitors. If ATP concentrations are too high, weak but viable competitive inhibitors will be artificially outcompeted and missed.
Compound Incubation: Incubate the recombinant kinase (e.g., PI3K p110δ) with a serial dilution of the synthesized thiazole derivative. Crucial Step: Include a parallel well with a known reference inhibitor (e.g., Idelalisib for PI3Kδ)[4].
Causality: The reference compound acts as a self-validating control, proving the assay's dynamic range is functioning and ensuring batch-to-batch consistency of the recombinant enzyme.
Reaction Initiation & Quenching: Add the lipid substrate (PIP2) to initiate the reaction. After a defined linear-phase incubation, quench the reaction using a luminescence-based ATP depletion reagent (e.g., Kinase-Glo).
Quantification: Measure luminescence to quantify residual ATP, inversely correlating with kinase activity, and calculate the IC50.
Fig 1. Mechanism of PI3K p110δ inhibition by 4-hydroxy-2-methylthiazole derivatives.
Fig 2. Standard synthesis and biological screening workflow for thiazole derivatives.
Conclusion
The 4-hydroxy-2-methylthiazole scaffold represents a highly tunable and biologically privileged moiety. By understanding the causal relationships between its structural features—specifically the hydrogen-bonding capacity of the C4-hydroxyl and the steric profile of the C2-methyl—researchers can systematically design potent inhibitors for complex targets like PI3K p110δ, ROCK2, and SGK1. Adhering to self-validating synthetic and biochemical protocols ensures the reliable translation of these derivatives from benchtop chemistry to therapeutic leads.
Methyl 4-hydroxy-2-methylthiazole-5-carboxylate: A Versatile Scaffold for Drug Discovery and Chemical Synthesis
An In-depth Technical Guide for Researchers This guide serves as a comprehensive technical resource for researchers, chemists, and drug development professionals interested in Methyl 4-hydroxy-2-methylthiazole-5-carboxyl...
Author: BenchChem Technical Support Team. Date: March 2026
An In-depth Technical Guide for Researchers
This guide serves as a comprehensive technical resource for researchers, chemists, and drug development professionals interested in Methyl 4-hydroxy-2-methylthiazole-5-carboxylate. We will delve into the compound's synthesis, chemical characteristics, biological significance, and its applications as a pivotal building block in medicinal chemistry. The narrative emphasizes the causality behind experimental choices, providing field-proven insights for practical application.
Introduction: The Significance of the Thiazole Moiety
The thiazole ring, a five-membered aromatic heterocycle containing sulfur and nitrogen, is a cornerstone of medicinal chemistry.[1][2] This scaffold is present in numerous FDA-approved drugs, demonstrating a wide array of biological activities including antimicrobial, anticancer, anti-inflammatory, and antiviral effects.[1][3][4] Methyl 4-hydroxy-2-methylthiazole-5-carboxylate (MHTC) is a key derivative that has garnered attention not only for its intrinsic biological potential but also as a versatile intermediate for synthesizing more complex and potent therapeutic agents.[5] Its structure, featuring a hydroxyl group, a methyl group, and a methyl ester, provides multiple reaction sites for chemical modification, making it an attractive starting point for developing novel drug candidates.[5][6]
Core Chemical Structure
Caption: Chemical Structure of Methyl 4-hydroxy-2-methylthiazole-5-carboxylate.
Physicochemical and Spectroscopic Data
A precise understanding of a compound's physical and chemical properties is fundamental for its application in research and development.
The construction of the thiazole ring is a well-established process in organic chemistry, with the Hantzsch thiazole synthesis being a primary method. The synthesis of MHTC typically involves the cyclization of appropriate precursors.[5]
General Synthetic Pathway: Hantzsch Thiazole Synthesis
This reaction involves the condensation of a thioamide with an α-haloketone. For MHTC, a common pathway involves reacting a thioamide (like thioacetamide) with an α-haloacetoacetate derivative, followed by cyclization.
Caption: Generalized workflow for the Hantzsch synthesis of the thiazole core.
Detailed Experimental Protocol: Synthesis of MHTC
This protocol outlines a representative synthesis. Note: This is a generalized procedure and should be adapted and optimized based on laboratory conditions and safety protocols.
Step 1: Preparation of the Thioamide Precursor.
Rationale: A thioamide is essential as the source of the sulfur and nitrogen atoms for the thiazole ring. Thioacetamide is a common choice.
Step 2: Synthesis via Cyclization.
To a solution of a suitable 2-aminothiazole derivative in a solvent like ethanol, add methyl chloroformate dropwise at a controlled temperature (e.g., 0–5°C).[5]
Rationale: The low temperature is critical to control the exothermicity of the reaction and minimize the formation of side products.
A base, such as triethylamine, is added to neutralize the hydrochloric acid byproduct generated during the reaction.[5] Maintaining a pH of ~7-8 is crucial for optimal yield.[5]
Rationale: The base prevents the protonation of the amine, which would render it non-nucleophilic, and drives the reaction to completion.
Step 3: Reaction Monitoring and Work-up.
The reaction is typically refluxed in a solvent like ethanol or methanol and monitored by Thin Layer Chromatography (TLC) until the starting materials are consumed.[5]
Upon completion, the solvent is removed under reduced pressure. The residue is then dissolved in a suitable solvent (e.g., ethyl acetate) and washed with water and brine to remove inorganic salts and impurities.
Step 4: Purification.
The crude product is purified via recrystallization from a solvent system like ethanol/water or by column chromatography on silica gel using an eluent such as ethyl acetate/hexane.[5]
Rationale: Purification is essential to remove unreacted starting materials and byproducts, ensuring the final compound is of high purity for subsequent biological testing or synthetic steps.
Biological Activities and Structure-Activity Relationships (SAR)
Thiazole derivatives are known for a wide spectrum of pharmacological properties.[1][8] MHTC and its analogs have shown significant potential, particularly in antimicrobial and antifungal applications.[5]
Antimicrobial and Antifungal Activity
The biological activity of thiazoles often depends on the specific substituents on the ring.[5] Studies have shown that thiazole derivatives can effectively inhibit the growth of various bacterial and fungal pathogens.[5][9]
Mechanism of Action: The mechanism often involves the inhibition of essential enzymes or binding to specific receptors within the pathogen.[5] The thiazole ring itself can participate in biochemical pathways and form stable complexes with metal ions or other biomolecules, disrupting cellular processes.[5] Some research suggests that related structures with a carboxylic acid moiety play a key role in binding to the active sites of enzymes like the mycobacterial fatty acid synthase (mtFabH), a target for anti-tuberculosis agents.[5]
Structure-Activity Relationships (SAR)
The specific functional groups of MHTC are crucial for its biological profile:
Position 4 (Hydroxyl Group): The hydroxyl group is significant as it can act as a hydrogen bond donor and acceptor. This ability can enhance binding affinity to the active sites of target proteins, which is often correlated with increased antibacterial or anticancer activity.[5]
Position 2 (Methyl Group): The small methyl group provides moderate steric bulk. This can influence the compound's solubility and its ability to penetrate cellular membranes, striking a balance between bioavailability and target interaction.[5]
Position 5 (Methyl Ester): The carboxylate ester group impacts the compound's lipophilicity and metabolic stability. A methyl ester generally offers better stability against hydrolysis compared to an ethyl ester, which can be advantageous for maintaining the compound's integrity in biological systems.[5]
Caption: Key structural features of MHTC contributing to its biological activity.
Applications in Research and Drug Development
MHTC is a valuable tool for chemists and pharmacologists.
Synthetic Intermediate: It serves as a foundational building block for creating more complex molecules.[5] The hydroxyl and ester groups can be readily modified to generate a library of derivatives for screening against various therapeutic targets.
Biological Probe: Due to its antimicrobial properties, MHTC can be used in biological studies to investigate mechanisms of bacterial or fungal inhibition.[5]
Industrial Chemistry: The thiazole scaffold is used in the production of dyes, biocides, and other industrial chemicals, highlighting the broader utility of this chemical class.[5]
Conclusion and Future Directions
Methyl 4-hydroxy-2-methylthiazole-5-carboxylate is more than just a chemical compound; it is a versatile platform for innovation in drug discovery and materials science. Its straightforward synthesis, multiple points for chemical modification, and inherent biological activity make it a subject of continuing interest. Future research will likely focus on synthesizing novel derivatives with enhanced potency and specificity for targets in oncology, infectious diseases, and inflammatory conditions. As our understanding of disease pathways deepens, scaffolds like MHTC will remain critical tools for developing the next generation of therapeutics.
References
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The Thiazole Scaffold: A Cornerstone of Modern Medicinal Chemistry
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Abstract The thiazole ring, a five-membered aromatic heterocycle containing sulfur and nitrogen, stands as a privileged scaffold...
Author: BenchChem Technical Support Team. Date: March 2026
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Abstract
The thiazole ring, a five-membered aromatic heterocycle containing sulfur and nitrogen, stands as a privileged scaffold in medicinal chemistry. Its unique electronic properties and versatile synthetic accessibility have positioned it as a critical component in a vast array of therapeutic agents. This guide provides a comprehensive technical overview of the multifaceted role of the thiazole ring in drug discovery and development. We will explore its fundamental physicochemical characteristics, delve into its diverse pharmacological applications with a focus on anticancer, antimicrobial, and anti-inflammatory activities, and elucidate the underlying mechanisms of action. Furthermore, this guide will detail common synthetic strategies, analyze structure-activity relationships, and provide practical experimental protocols to empower researchers in their pursuit of novel thiazole-based therapeutics.
Introduction: The Enduring Significance of the Thiazole Ring
The thiazole nucleus is a fundamental building block in both natural products and synthetic pharmaceuticals.[1][2] Its presence in essential molecules like vitamin B1 (thiamine) underscores its biological importance.[2][3] In the realm of synthetic drugs, the thiazole moiety is a key feature in a wide range of approved therapeutics, including the antibiotic Penicillin, the antiretroviral drug Ritonavir, and the anticancer agent Dasatinib.[4][5] The aromatic nature of the thiazole ring, conferred by the delocalization of π-electrons from the sulfur atom, contributes to its stability and diverse chemical reactivity.[6] This, combined with the presence of nitrogen and sulfur heteroatoms, allows for a variety of intermolecular interactions, such as hydrogen bonding, which are crucial for target binding.[7]
The versatility of the thiazole scaffold allows it to serve as a pharmacophore in some drugs and as a flexible linker or a bioisosteric replacement for other functional groups in others. Its derivatives have demonstrated a remarkable breadth of pharmacological activities, including but not limited to antimicrobial, anticancer, anti-inflammatory, antiviral, and central nervous system (CNS) effects.[8][9][10] This wide-ranging bioactivity has cemented the thiazole ring's status as a cornerstone of modern medicinal chemistry, continually inspiring the design and synthesis of novel therapeutic agents.[11]
Physicochemical Properties and Their Impact on Drug Design
The physicochemical properties of the thiazole ring are instrumental to its success as a drug scaffold. Its aromaticity provides a rigid and planar core, which can be advantageous for fitting into specific binding pockets of biological targets. The presence of both a sulfur and a nitrogen atom imparts a unique electronic distribution, influencing the molecule's polarity, solubility, and ability to engage in various non-covalent interactions.
Property
Implication in Drug Design
Aromaticity
Provides a stable, planar scaffold for predictable orientation in binding sites. Contributes to metabolic stability.
Electron Distribution
The electron-rich sulfur and electron-withdrawing nitrogen create a dipole moment, influencing solubility and interactions with polar residues in target proteins.
Hydrogen Bonding
The nitrogen atom can act as a hydrogen bond acceptor, a crucial interaction for target recognition and binding affinity.[7]
Lipophilicity
The overall lipophilicity can be modulated by substituents on the ring, allowing for fine-tuning of pharmacokinetic properties like absorption and distribution.[12]
Reactivity
The C2, C4, and C5 positions of the thiazole ring are susceptible to electrophilic and nucleophilic substitution, providing handles for synthetic modification and optimization of biological activity.
These properties make the thiazole ring an attractive scaffold for medicinal chemists, offering a balance of stability, reactivity, and diverse interaction capabilities that can be tailored for specific therapeutic targets.
Pharmacological Applications: A Broad Spectrum of Activity
The thiazole moiety is a recurring motif in drugs targeting a wide array of diseases. Its ability to interact with diverse biological targets is a testament to its structural and electronic versatility.
Anticancer Activity
Thiazole derivatives have emerged as a significant class of anticancer agents, with several compounds approved for clinical use and many more in development.[7][13] Their mechanisms of action are diverse, targeting key pathways involved in cancer cell proliferation, survival, and metastasis.[14][15]
Approved Anticancer Drugs Containing a Thiazole Ring:
The anticancer efficacy of thiazole derivatives often stems from their ability to inhibit critical enzymes like kinases or to interfere with cytoskeletal dynamics.[13][14] For instance, Dasatinib's inhibition of multiple tyrosine kinases blocks signaling pathways that drive cancer cell growth.[14] Ixabepilone, on the other hand, stabilizes microtubules, leading to cell cycle arrest and apoptosis.[3][13]
Signaling Pathway: Kinase Inhibition by Thiazole-Based Drugs
Caption: Kinase inhibition by thiazole-containing drugs.
Antimicrobial Activity
The thiazole ring is a cornerstone in the development of antimicrobial agents, dating back to the discovery of penicillin.[12][16] Thiazole derivatives exhibit a broad spectrum of activity against bacteria, fungi, and other pathogens.[5][17]
Mechanisms of Antimicrobial Action:
Inhibition of Cell Wall Synthesis: The thiazole ring is an integral part of the penicillin structure, which inhibits the transpeptidase enzyme responsible for cross-linking peptidoglycan in bacterial cell walls.[16]
Inhibition of Folic Acid Synthesis: Sulfathiazole, a sulfa drug, acts as a competitive inhibitor of dihydropteroate synthase, an enzyme essential for folic acid synthesis in bacteria.[5]
Disruption of Cell Membrane Integrity: Some thiazole derivatives can intercalate into the microbial cell membrane, leading to its disruption and cell death.[18]
Inhibition of DNA Gyrase: Novel thiazole derivatives have been identified as inhibitors of bacterial DNA gyrase B, an enzyme crucial for DNA replication.[3]
The emergence of antimicrobial resistance is a major global health threat, necessitating the development of new and effective antimicrobial drugs.[5][18] The thiazole scaffold, with its proven track record and synthetic tractability, remains a promising starting point for the discovery of next-generation antimicrobial agents.[17][19]
Experimental Protocol: Determination of Minimum Inhibitory Concentration (MIC)
Preparation of Bacterial Inoculum: A standardized suspension of the test bacterium (e.g., Staphylococcus aureus, Escherichia coli) is prepared in a suitable broth to a concentration of approximately 5 x 10^5 CFU/mL.
Serial Dilution of Thiazole Compound: The thiazole derivative is serially diluted in a 96-well microtiter plate using the appropriate broth to obtain a range of concentrations.
Inoculation: Each well containing the diluted compound is inoculated with the bacterial suspension. Positive (bacteria and broth) and negative (broth only) controls are included.
Incubation: The microtiter plate is incubated at 37°C for 18-24 hours.
Determination of MIC: The MIC is determined as the lowest concentration of the thiazole compound that completely inhibits visible bacterial growth.
Anti-inflammatory Activity
Chronic inflammation is implicated in a wide range of diseases, including arthritis, asthma, and cardiovascular disease.[20][21] Thiazole derivatives have demonstrated significant anti-inflammatory properties, often by targeting key enzymes in the inflammatory cascade.[22][23]
Key Anti-inflammatory Targets of Thiazole Derivatives:
Cyclooxygenase (COX) Enzymes: Many thiazole-containing compounds, such as Meloxicam, are selective inhibitors of COX-2, the inducible isoform of the enzyme that is upregulated during inflammation.[3][21] Inhibition of COX-2 reduces the production of prostaglandins, which are key mediators of pain and inflammation.
Lipoxygenase (LOX) Enzymes: Thiazole derivatives have also been shown to inhibit 5-lipoxygenase (5-LOX), an enzyme involved in the synthesis of leukotrienes, which are potent pro-inflammatory molecules.[21][22]
Cytokine Production: Some thiazole compounds can modulate the production of pro-inflammatory cytokines like tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6).[24]
The ability of thiazole derivatives to target multiple inflammatory pathways makes them attractive candidates for the development of novel anti-inflammatory drugs with potentially improved efficacy and safety profiles.[25]
Logical Relationship: Thiazole Derivatives in the Arachidonic Acid Pathway
Caption: Inhibition of inflammatory pathways by thiazoles.
Central Nervous System (CNS) Activity
Thiazole-containing compounds have also shown promise in the treatment of various CNS disorders.[10][26] The ability of the thiazole scaffold to be incorporated into molecules that can cross the blood-brain barrier has led to the development of agents targeting neurological and psychiatric conditions.[27]
Examples of CNS-Active Thiazole Derivatives:
Pramipexole: A dopamine D2 agonist used in the treatment of Parkinson's disease.[6]
Riluzole: Used to manage Lou Gehrig's disease (amyotrophic lateral sclerosis).[6]
Cholinesterase Inhibitors: Thiazole derivatives have been investigated as inhibitors of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), enzymes involved in the breakdown of neurotransmitters, with potential applications in Alzheimer's disease.[24][28]
The development of CNS-active drugs is particularly challenging due to the need for brain penetration and high target specificity. The thiazole ring provides a versatile platform for designing such agents.[10][27]
Synthesis of Thiazole Derivatives: The Hantzsch Synthesis
One of the most widely used and versatile methods for the synthesis of the thiazole ring is the Hantzsch thiazole synthesis.[3][4] This reaction involves the condensation of an α-haloketone with a thioamide.
General Reaction Scheme for Hantzsch Thiazole Synthesis:
Caption: General workflow for Hantzsch thiazole synthesis.
Structure-Activity Relationship (SAR) Studies
Understanding the structure-activity relationship (SAR) is crucial for optimizing the potency, selectivity, and pharmacokinetic properties of thiazole-based drug candidates. SAR studies involve systematically modifying the substituents at different positions of the thiazole ring and evaluating the impact on biological activity.
Key Positions for Modification on the Thiazole Ring:
C2-Position: Substituents at this position can significantly influence the electronic properties of the ring and are often involved in key interactions with the target protein. For example, in many antimicrobial thiazoles, the nature of the substituent at C2 is critical for activity.[29]
C4-Position: Modifications at this position can modulate the steric bulk and lipophilicity of the molecule, affecting its binding affinity and pharmacokinetic profile.[29]
C5-Position: This position is often a site for introducing larger substituents or for fusing the thiazole ring with other cyclic systems to create more complex and potent molecules.[30]
By carefully analyzing the SAR, medicinal chemists can rationally design new thiazole derivatives with improved therapeutic potential.[31]
Future Perspectives and Conclusion
The thiazole ring continues to be a highly valuable and versatile scaffold in medicinal chemistry. Its widespread presence in clinically used drugs and its broad spectrum of biological activities ensure its continued relevance in drug discovery.[9][32] Future research will likely focus on several key areas:
Development of Novel Synthetic Methodologies: While the Hantzsch synthesis is robust, the development of more efficient and environmentally friendly methods for synthesizing substituted thiazoles is an ongoing area of research.[2][33]
Exploration of New Biological Targets: The application of thiazole derivatives to novel and challenging biological targets, such as those involved in neurodegenerative diseases and metabolic disorders, holds significant promise.
Design of Hybrid Molecules: The fusion of the thiazole ring with other pharmacologically active heterocycles to create hybrid molecules with dual or synergistic activities is a promising strategy for overcoming drug resistance and improving therapeutic outcomes.[29][30]
References
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Thiazole derivatives in cancer therapy: mechanistic insights, bioactivity, and future perspective. (2025). PubMed.
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An In-depth Technical Guide to the Synthesis of Methyl 4-hydroxy-2-methylthiazole-5-carboxylate: Starting Materials and Methodologies
Introduction Methyl 4-hydroxy-2-methylthiazole-5-carboxylate is a pivotal heterocyclic compound that serves as a versatile building block in the synthesis of more complex molecules, particularly in the pharmaceutical and...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
Methyl 4-hydroxy-2-methylthiazole-5-carboxylate is a pivotal heterocyclic compound that serves as a versatile building block in the synthesis of more complex molecules, particularly in the pharmaceutical and agrochemical industries.[1] Its structure, featuring a substituted thiazole ring, imparts unique chemical properties that are leveraged in the development of various biologically active agents.[1][2] Thiazole derivatives are known to exhibit a wide range of activities, including antimicrobial, antifungal, anti-inflammatory, and anticancer properties.[1][3][4] This guide provides an in-depth technical exploration of the primary synthetic routes to Methyl 4-hydroxy-2-methylthiazole-5-carboxylate, with a focus on the selection of starting materials and the underlying mechanistic principles that govern the transformations.
Core Synthetic Strategy: The Hantzsch Thiazole Synthesis
The most prevalent and robust method for constructing the thiazole ring of Methyl 4-hydroxy-2-methylthiazole-5-carboxylate is the Hantzsch thiazole synthesis.[2][5][6] This classical condensation reaction involves the cyclization of an α-halocarbonyl compound with a thioamide.[7][8][9] The enduring utility of this method lies in its reliability, generally high yields, and the commercial availability of the requisite starting materials.[9][10]
Mechanistic Insights into the Hantzsch Synthesis
The Hantzsch synthesis proceeds through a well-established multi-step mechanism:
Nucleophilic Attack: The reaction initiates with the sulfur atom of the thioamide acting as a potent nucleophile, attacking the electrophilic α-carbon of the halocarbonyl compound in an SN2 fashion.[9]
Cyclization: Following the initial nucleophilic attack, an intramolecular cyclization occurs. The nitrogen atom of the thioamide attacks the carbonyl carbon of the former halocarbonyl moiety, leading to the formation of a five-membered ring intermediate.[7][9]
Dehydration: The final step involves the elimination of a water molecule (dehydration) from the cyclic intermediate to yield the stable, aromatic thiazole ring.[9]
The kinetic profile of this reaction is typically second-order, being dependent on the concentrations of both the thioamide and the α-halocarbonyl compound.[3]
Key Starting Materials and Their Synthetic Pathways
The judicious selection of starting materials is paramount for a successful and efficient synthesis. The following sections detail the primary precursors for Methyl 4-hydroxy-2-methylthiazole-5-carboxylate and the specific methodologies for their conversion.
Pathway 1: Thioacetamide and Methyl 2-chloroacetoacetate
This pathway represents the most direct application of the Hantzsch synthesis for the target molecule.
Starting Material 1: Thioacetamide (C₂H₅NS)
Thioacetamide is a commercially available and widely used thioamide in organic synthesis.[11][12] It serves as the source of the sulfur and the C2-methyl-nitrogen fragment of the thiazole ring. While readily purchasable, it can also be synthesized in situ from acetonitrile and hydrogen sulfide, often catalyzed by a base.[11][12]
Starting Material 2: Methyl 2-chloroacetoacetate (C₅H₇ClO₃)
Methyl 2-chloroacetoacetate is the α-halocarbonyl component in this synthesis.[13] It provides the C4-hydroxy, C5-carboxylate, and the carbon backbone of the thiazole ring. This reagent can be synthesized through the chlorination of methyl acetoacetate.[14]
Experimental Protocol: Synthesis via Thioacetamide and Methyl 2-chloroacetoacetate
The following is a generalized protocol for the synthesis of Methyl 4-hydroxy-2-methylthiazole-5-carboxylate from thioacetamide and methyl 2-chloroacetoacetate.
A solution of thioacetamide in acetonitrile is prepared in a suitable reaction vessel.
Methyl 2-chloroacetoacetate is added to the thioacetamide solution. An exothermic reaction may be observed.[11]
Triethylamine is then added to the reaction mixture. The triethylamine acts as a base to neutralize the hydrogen chloride that is formed during the cyclization.[1]
The mixture is heated to reflux for a specified period, typically one hour, to drive the reaction to completion.[11][12]
Upon completion, the reaction mixture is cooled.
Purification is typically achieved through recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.[1]
Parameter
Value
Reactants
Thioacetamide, Methyl 2-chloroacetoacetate
Solvent
Acetonitrile
Base
Triethylamine
Reaction Temp.
Reflux
Purification
Recrystallization or Column Chromatography
Alternative Starting Materials and Considerations
While the thioacetamide and methyl 2-chloroacetoacetate route is common, variations in starting materials can be employed depending on availability and desired modifications to the final product.
Alternative α-Halocarbonyls: Other α-haloacetoacetates, such as the bromo or iodo analogs, can be used. The choice of halogen can influence the reaction rate, with the reactivity generally following the order I > Br > Cl.
In Situ Thioamide Formation: As previously mentioned, thioacetamide can be generated in situ, which can be advantageous for large-scale industrial processes.[11][12]
Visualization of the Synthetic Pathway
To better illustrate the chemical transformations, the following diagrams depict the core synthetic route and the experimental workflow.
Caption: Experimental workflow for the synthesis of Methyl 4-hydroxy-2-methylthiazole-5-carboxylate.
Conclusion
The synthesis of Methyl 4-hydroxy-2-methylthiazole-5-carboxylate is most effectively achieved through the Hantzsch thiazole synthesis. The key starting materials, thioacetamide and methyl 2-chloroacetoacetate, are readily accessible and react under well-defined conditions to produce the target molecule in good yields. A thorough understanding of the reaction mechanism and the role of each component is crucial for optimizing the synthesis and for the potential development of novel derivatives. This guide provides the foundational knowledge for researchers and drug development professionals to confidently approach the synthesis of this important heterocyclic compound.
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Organic Chemistry Portal. Thiazole synthesis. Retrieved from [Link]
Google Patents. CN105061210A - Preparation method for ethyl 2-chloroacetoacetate.
Google Patents. CN101560195A - Preparation method of 4-methyl-5-(2-hydroxyethyl)-thiazole.
PMC. Efficient and Eco-Friendly Preparation of4-Methyl-5-formyl-thiazole. Retrieved from [Link]
ResearchGate. Protocol for the synthesis of 4-methylthiazole-5-carboxylic acid derivatives. Retrieved from [Link]
Google Patents. US5880288A - Process for the preparation of 2-methylthiazole-5-carboxylates.
MDPI. (2021, January 27). Novel Derivatives of 4-Methyl-1,2,3-Thiadiazole-5-Carboxylic Acid Hydrazide: Synthesis, Lipophilicity, and In Vitro Antimicrobial Activity Screening. Retrieved from [Link]
PubChem. 2-Hydroxy-4-methylthiazole-5-carboxylic acid. Retrieved from [Link]
Molbase. Ethyl 2-(3-Formyl-4-hydroxyphenyl)-4-methylthiazole-5-carboxylate synthesis. Retrieved from [Link]
Introduction: The Thiazole Scaffold - A Privileged Structure in Modern Science
An In-depth Technical Guide to Potential Research Areas for Thiazole Compounds Thiazole, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, represents a cornerstone of medicinal chemistry and mat...
Author: BenchChem Technical Support Team. Date: March 2026
An In-depth Technical Guide to Potential Research Areas for Thiazole Compounds
Thiazole, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, represents a cornerstone of medicinal chemistry and materials science.[1][2] Its unique electronic properties, arising from π-electron delocalization, grant it significant aromatic character and the ability to engage in various non-covalent interactions, making it an exceptional pharmacophore.[1][3] The thiazole ring is not merely a synthetic curiosity; it is a structural motif found in nature, most notably in Vitamin B1 (thiamine), which is essential for metabolism.[2][4] This natural precedent is mirrored in a plethora of synthetic drugs approved by the FDA, including the antiretroviral Ritonavir, the anti-inflammatory Meloxicam, and the anticancer agent Dasatinib, highlighting the scaffold's clinical relevance and therapeutic versatility.[5][6][7][8][9]
This guide provides senior researchers and drug development professionals with a comprehensive overview of promising and emergent research areas for thiazole compounds. We will delve into the core synthetic strategies, explore established and novel therapeutic applications, and identify untapped potential in materials science, grounding our analysis in mechanistic insights and actionable experimental designs.
Part 1: Foundational Synthesis and Modern Methodologies
A robust research program begins with efficient and versatile synthetic access to the core scaffold. While numerous methods exist, the Hantzsch thiazole synthesis, first described in 1887, remains the most dependable and widely used technique.[1][5][7]
Causality in Synthesis: The Hantzsch synthesis is favored for its reliability and the commercial availability of a wide variety of starting materials (α-haloketones and thioamides), allowing for the generation of diverse libraries of substituted thiazoles. The reaction proceeds via a nucleophilic attack of the thioamide sulfur on the α-haloketone, followed by an intramolecular cyclization and dehydration to form the aromatic thiazole ring.
Diagram: The Hantzsch Thiazole Synthesis
Caption: Key steps in the Hantzsch synthesis pathway.
Experimental Protocol: Microwave-Assisted Hantzsch Synthesis of 2-Amino-4-arylthiazoles
This protocol leverages microwave irradiation to significantly reduce reaction times and improve yields, a critical consideration for library synthesis and rapid lead optimization.[10]
Reactant Preparation: In a 10 mL microwave-transparent vial equipped with a magnetic stir bar, combine the substituted α-bromoacetophenone (1.0 mmol), thiourea (1.2 mmol), and ethanol (3 mL).
Microwave Irradiation: Seal the vial and place it in a microwave reactor. Irradiate the mixture at 100°C for 5-10 minutes. Monitor the reaction progress by Thin Layer Chromatography (TLC).
Work-up: After completion, cool the reaction mixture to room temperature. Pour the mixture into ice-cold water (20 mL).
Isolation: A solid precipitate will form. Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum.
Purification: The crude product is often of high purity. If necessary, recrystallize from an appropriate solvent like ethanol to obtain the final 2-amino-4-arylthiazole derivative.[10]
Future Research Directions in Synthesis:
Flow Chemistry: Adapting multicomponent reactions to continuous flow systems for scalable, automated synthesis of thiazole libraries.
Chemoenzymatic Synthesis: Utilizing enzymes like α-amylase to catalyze one-pot multicomponent reactions under mild, environmentally friendly conditions.[2]
Photocatalysis: Exploring visible-light-mediated pathways for novel C-H functionalization of the thiazole core, enabling access to previously difficult-to-synthesize derivatives.
Part 2: Anticancer Drug Development - Targeting Malignancy with Thiazole Scaffolds
The thiazole ring is a validated scaffold in oncology.[11][12] Marketed drugs like Dasatinib and Ixabepilone serve as proof-of-concept for the therapeutic potential of these compounds.[10][12] Research is focused on discovering novel derivatives with improved selectivity, reduced toxicity, and the ability to overcome resistance mechanisms.[10][12]
Key Research Area 1: Kinase Inhibition
Many thiazole derivatives function by targeting specific protein kinases that are overactive in cancer cells.[11][13] The nitrogen atom in the thiazole ring often acts as a crucial hydrogen bond acceptor, anchoring the inhibitor in the ATP-binding pocket of the target kinase.[12]
Emerging Targets: While EGFR and Bcr-Abl are well-established targets, future research should focus on kinases implicated in tumor metastasis and therapy resistance, such as MET, AXL, and PI3K.[13]
Structure-Activity Relationship (SAR): SAR studies have shown that substitution at the 2- and 4-positions of the thiazole ring is critical for potency and selectivity. For instance, incorporating a 3,4,5-trimethoxyphenyl moiety at the 4-position can confer potent tubulin polymerization inhibitory activity.[6][14]
Application Note: Synthesis of Methyl 4-hydroxy-2-methylthiazole-5-carboxylate
Executive Summary & Strategic Rationale Methyl 4-hydroxy-2-methylthiazole-5-carboxylate is a highly versatile heterocyclic building block extensively utilized in the development of antimicrobial agents, enzyme inhibitors...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Strategic Rationale
Methyl 4-hydroxy-2-methylthiazole-5-carboxylate is a highly versatile heterocyclic building block extensively utilized in the development of antimicrobial agents, enzyme inhibitors, and complex pharmaceutical architectures[1]. The presence of the 4-hydroxyl group alongside the 5-methyl ester provides orthogonal handles for downstream functionalization, making it a critical intermediate in medicinal chemistry.
Mechanistic Causality & Reaction Design
The protocol described herein leverages the bidentate nucleophilicity of thioacetamide reacting with dimethyl chloromalonate. The success of this synthesis relies on understanding the kinetic and thermodynamic drivers of each step:
Chemoselective S-Alkylation (Kinetic Control): The sulfur atom in thioacetamide is a "soft" nucleophile. At low temperatures (0–5 °C), it selectively attacks the sp³ alpha-carbon of dimethyl chloromalonate, displacing the chloride ion to form a thioimidate intermediate.
Intramolecular N-Acylation (Thermodynamic Control): Upon heating to reflux, the "harder" nitrogen atom attacks the adjacent sp² ester carbonyl. This intramolecular ring closure forms a 5-membered tetrahedral intermediate.
Aromatization: The expulsion of a methanol molecule drives the irreversible aromatization of the ring, yielding the highly stable 4-hydroxythiazole core[3].
Pyridine is introduced as a mild acid scavenger. Without it, the HCl generated during the initial S-alkylation would protonate the thioimidate nitrogen, drastically reducing its nucleophilicity and stalling the cyclization[4].
Figure 1: Mechanistic pathway for the Hantzsch-type synthesis of the thiazole core.
Reagent Stoichiometry & Preparation
To prevent competitive hydrolysis of the halomalonate or the final ester, anhydrous ethanol must be used. The slight excess of dimethyl chloromalonate ensures complete consumption of the thioacetamide.
Table 1: Reaction Stoichiometry (10 mmol Scale)
Reagent
MW ( g/mol )
Equivalents
Mass/Volume
Function
Thioacetamide
75.13
1.00
751 mg
S/N Bidentate Nucleophile
Dimethyl chloromalonate
166.56
1.05
1.75 g
Bis-Electrophile
Pyridine
79.10
1.10
870 mg (0.89 mL)
Mild Acid Scavenger
Ethanol (Anhydrous)
46.07
-
20 mL
Protic Solvent
Step-by-Step Experimental Protocol
This protocol is designed as a self-validating system; specific visual cues are provided so the operator can verify the reaction trajectory in real-time.
Figure 2: Step-by-step experimental workflow for thiazole synthesis and purification.
Step 1: Initiation & S-Alkylation
Equip a 50 mL oven-dried round-bottom flask with a magnetic stir bar, an argon inlet, and a reflux condenser.
Charge the flask with thioacetamide (751 mg, 10 mmol) and anhydrous ethanol (15 mL). Stir until fully dissolved.
Add pyridine (0.89 mL, 11 mmol) to the solution.
Submerge the flask in an ice-water bath and cool to 0–5 °C.
Dissolve dimethyl chloromalonate (1.75 g, 10.5 mmol) in 5 mL of anhydrous ethanol. Add this solution dropwise over 15 minutes.
Self-Validation: The solution will transition from colorless to a pale yellow. Maintaining 0–5 °C prevents the exothermic degradation of the thioamide.
Step 2: Cyclization & Aromatization
6. Remove the ice bath and allow the mixture to warm to ambient temperature over 30 minutes.
7. Heat the reaction to a gentle reflux (78 °C) for 3 to 4 hours.
Self-Validation: Pyridinium hydrochloride salts may briefly precipitate before dissolving at reflux.
Monitor the reaction via TLC (Eluent: 1:1 Ethyl Acetate/Hexane). The starting thioacetamide (Rf ~0.1) should disappear, replaced by a new UV-active spot (Rf ~0.45).
Step 3: Workup & Isolation
9. Cool the mixture to room temperature and concentrate under reduced pressure to remove ethanol.
10. Partition the resulting crude oil between Ethyl Acetate (30 mL) and Distilled Water (20 mL).
11. Extract the aqueous layer with an additional 15 mL of Ethyl Acetate.
12. Combine the organic layers and wash sequentially with 1M HCl (10 mL, to remove residual pyridine), saturated NaHCO₃ (10 mL), and brine (15 mL).
13. Dry the organic phase over anhydrous Na₂SO₄, filter, and evaporate to yield the crude product as an off-white solid.
Step 4: Purification
14. Recrystallize the crude solid from a minimal amount of hot ethanol/water (approx. 3:1 ratio).
15. Filter the crystals under vacuum and dry overnight in a desiccator to afford pure Methyl 4-hydroxy-2-methylthiazole-5-carboxylate. (Expected Yield: 72–80%).
Analytical Validation
Confirm the structural integrity of the synthesized batch using the parameters outlined below. The presence of the enolic hydroxyl proton at ~10.2 ppm is the definitive marker of successful aromatization.
Table 2: Expected Analytical Data
Analytical Technique
Key Signals / Parameters
Structural Interpretation
¹H NMR (400 MHz, DMSO-d₆)
δ 10.20 (br s, 1H), 3.75 (s, 3H), 2.58 (s, 3H)
C4-OH (exchanges with D₂O), Ester OCH₃ , Thiazole C2-CH₃
Low Yield / Stalled Reaction: If TLC indicates unreacted starting materials after 4 hours of reflux, the reaction mixture may be too acidic. Ensure anhydrous pyridine was used. An additional 0.2 equivalents of pyridine can be added to push the N-acylation step to completion.
Ester Hydrolysis (Byproduct Formation): The appearance of a highly polar baseline spot on TLC indicates the formation of the corresponding carboxylic acid. This is caused by water contamination in the ethanol. Always use strictly anhydrous solvents and dry glassware.
Dark Red/Brown Crude Mixture: Indicates thermal degradation of thioacetamide. Ensure the initial addition of dimethyl chloromalonate is performed strictly at 0–5 °C before applying heat.
References
Organic Chemistry Portal. Synthesis of thiazoles. Retrieved from: [Link]
Revolutionizing Access to Bioactive Scaffolds: A One-Pot Synthesis of 4-Hydroxythiazole-5-carboxamides
Senior Application Scientist, Dr. Evelyn Reed In the landscape of modern drug discovery, the 4-hydroxythiazole-5-carboxamide core structure has emerged as a privileged scaffold, integral to a multitude of biologically ac...
Author: BenchChem Technical Support Team. Date: March 2026
Senior Application Scientist, Dr. Evelyn Reed
In the landscape of modern drug discovery, the 4-hydroxythiazole-5-carboxamide core structure has emerged as a privileged scaffold, integral to a multitude of biologically active compounds.[1][2] These entities have demonstrated significant potential as transient receptor potential cation channel subfamily M member 8 (TRPM8) antagonists, proteasome inhibitors, and antifungal agents, among other therapeutic applications.[1][2] However, the widespread exploration of this scaffold has been historically hampered by low-yield, multi-step synthetic routes.[1][2] This application note details a robust and efficient one-pot synthesis of 4-hydroxythiazole-5-carboxamides, offering researchers a streamlined path to this valuable class of molecules.
The described method, a significant improvement over previous synthetic strategies, involves the reaction of a thioamide with monobromomalonamide in the presence of a mild base, affording the desired products in good to excellent yields.[1][2] This protocol provides a user-friendly and scalable alternative for the construction of diverse 4-hydroxythiazole-5-carboxamide libraries, thereby accelerating the pace of drug discovery and development.
Mechanistic Insights: The Chemistry Behind the One-Pot Reaction
The elegance of this one-pot synthesis lies in its concerted reaction sequence, which proceeds through several key intermediates. A plausible mechanism for this transformation is outlined below[1][2]:
S-Alkylation: The reaction initiates with a nucleophilic attack of the sulfur atom of the thioamide on the electrophilic carbon of monobromomalonamide. This S-alkylation step, proceeding via an SN2 mechanism, results in the formation of a C-S bond and yields a key intermediate.[1][2]
Intramolecular Cyclization: The subsequent step involves an intramolecular cyclization. The nitrogen atom of the thioamide intermediate attacks one of the carbonyl groups of the malonamide moiety.[1][2]
Elimination of Ammonia: Following cyclization, deprotonation at the α-carbon of the remaining amide, facilitated by the base, leads to the elimination of an ammonia molecule. This elimination step is crucial for the aromatization of the thiazole ring and the formation of the final 4-hydroxythiazole-5-carboxamide product.[1][2]
Caption: Overall workflow for the one-pot synthesis of 4-hydroxythiazole-5-carboxamides.
Detailed Experimental Protocol
This protocol provides a general procedure for the one-pot synthesis of 4-hydroxythiazole-5-carboxamides. The specific quantities and reaction times may require optimization depending on the substrate.
Materials and Reagents:
Thioamide (e.g., thiobenzamide)
Monobromomalonamide
Pyridine (anhydrous)
Absolute Ethanol
Nitrogen gas supply
Standard laboratory glassware (round-bottom flask, condenser, etc.)
Heating mantle and magnetic stirrer
Filtration apparatus
Thin-layer chromatography (TLC) plates and developing chamber
Procedure:
Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the thioamide (1.0 eq), monobromomalonamide (1.0 eq), and absolute ethanol.
Addition of Base: Under a nitrogen atmosphere, add pyridine (4.0 eq) to the reaction mixture. The use of a mild organic base like pyridine is crucial, as stronger bases have been shown to disfavor the reaction.[1]
Reaction Execution: Heat the reaction mixture to reflux and maintain this temperature for approximately 4 hours.[1][2] Monitor the progress of the reaction by TLC.
Work-up: Upon completion, cool the reaction mixture to room temperature. The product will often precipitate out of the solution.
Isolation and Purification: Collect the solid product by filtration and wash it with cold ethanol. If necessary, further purify the product by recrystallization from a suitable solvent or by column chromatography.
Key Reaction Parameters and Optimization
The success of this one-pot synthesis is contingent on several critical parameters. The following table summarizes these factors and provides insights for optimizing the reaction conditions.
Parameter
Recommended Condition
Rationale & Optimization Insights
Solvent
Absolute Ethanol
Provides good solubility for the reactants and facilitates the reaction. Anhydrous conditions are preferred to prevent unwanted side reactions.
Base
Pyridine (4.0 eq)
A mild organic base is optimal. Stronger bases like triethylamine or inorganic bases have been found to be detrimental to the reaction, likely due to poor solubility or promotion of side reactions.[1]
Reactant Ratio
1:1 (Thioamide:Monobromomalonamide)
A 1:1 stoichiometry is generally effective. For some less reactive thioamides, a slight excess of monobromomalonamide (up to 1.5 eq) may improve the yield.[1]
Temperature
Reflux
Heating is necessary to drive the reaction to completion within a reasonable timeframe.
Reaction Time
~4 hours
The reaction progress should be monitored by TLC to determine the optimal reaction time for different substrates.
Troubleshooting and Field-Proven Insights
Even with a robust protocol, challenges can arise. The following diagram and discussion points address common issues and provide guidance for troubleshooting.
Caption: A logical flow for troubleshooting common issues in the synthesis.
Low or No Product Yield:
Reagent Quality: Ensure the purity and reactivity of the starting materials, particularly the monobromomalonamide, which can degrade over time. The synthesis of fresh monobromomalonamide is recommended.[1]
Base Selection: As previously mentioned, the choice and amount of base are critical. Using a base that is too strong or too weak can halt the reaction.[1]
Reaction Time and Temperature: For some less reactive thioamides, extending the reflux time or slightly increasing the temperature (if the solvent allows) may be necessary.
Impure Product:
Side Reactions: The formation of byproducts can occur if the reaction conditions are not optimal. Re-evaluate the base and temperature conditions.
Purification: If the crude product is impure, a more rigorous purification method may be required. Experiment with different recrystallization solvents or employ column chromatography to isolate the desired compound.
Conclusion
This one-pot synthesis of 4-hydroxythiazole-5-carboxamides represents a significant advancement in accessing this important class of bioactive molecules. The operational simplicity, high yields, and broad substrate scope make it an invaluable tool for researchers in medicinal chemistry and drug discovery. By understanding the underlying mechanism and key experimental parameters, scientists can efficiently synthesize a diverse range of these compounds for further biological evaluation.
References
Xu, Y. et al. (2023). Constructing 4-hydroxythiazole-5-carboxamide building blocks in one pot. Arkivoc, 2023(vii), 202312046. [Link]
Li, Y. et al. (2014). A three-component one-pot synthesis of 2-alkoxy-4-amino-N-arylthiazole-5-carboxamides. Chinese Chemical Letters, 25(3), 453-456. [Link]
Xu, Y. et al. (2023). Constructing 4-hydroxythiazole-5-carboxamide building blocks in one pot. Arkivoc, 2023(vii), 202312046. [Link]
Wang, Z. et al. (2013). One-Pot Chemoenzymatic Multicomponent Synthesis of Thiazole Derivatives. Molecules, 18(11), 13357-13369. [Link]
Wang, X. et al. (2016). Synthesis and Anticancer Activity of Novel Thiazole-5-Carboxamide Derivatives. Molecules, 21(1), 59. [Link]
Beyzaei, H., Beygi, A., & Aryan, R. (2016). One-pot Synthesis and Characterization of Highly Functionalized Thiazoles. Iranian Journal of Chemistry and Chemical Engineering, 35(4), 31-38. [Link]
Wazalwar, S. S. et al. (2019). Synthesis, Characterization, Crystal Structure and Biological Study of Carboxamides Obtained from 2-Aminothiazole Derivatives. Journal of the Chilean Chemical Society, 64(2), 4465-4471. [Link]
Abdel-Wahab, B. F., Abdel-Gawad, H., & Shimaa, A. A. (2019). One-Pot Synthesis of Novel Thiazoles as Potential Anti-Cancer Agents. Molecules, 24(16), 2919. [Link]
Zou, W. et al. (2023). Design and synthesis of 4-(2,4-dihydroxyphenyl)thiazole-2-carboxamide derivatives as novel tyrosinase inhibitors: in vitro and in vivo validation. RSC Medicinal Chemistry, 14(10), 2005-2014. [Link]
Chen, Z. et al. (2016). Discovery and Structure-Activity Relationship Study of 4-Phenoxythiazol-5-carboxamides as Highly Potent TGR5 Agonists. Chemical & Pharmaceutical Bulletin, 64(4), 326-339. [Link]
Geronikaki, A. et al. (2008). Synthesis and Biological Evaluation of New 4,5-Disubstituted-Thiazolyl Amides, Derivatives of 4-Hydroxy-Piperidine or of 4-N-Methyl Piperazine. Molecules, 13(5), 1045-1056. [Link]
Hawash, M. et al. (2024). Thiazole-carboxamide derivatives as potent antioxidant agents with drug-like properties: In vitro, molecular docking, and ADMET analysis. PLoS ONE, 19(2), e0297805. [Link]
Li, Y. et al. (2016). Discovery and Optimization of N-Substituted 2-(4-pyridinyl)thiazole carboxamides against Tumor Growth through Regulating Angiogenesis Signaling Pathways. Scientific Reports, 6, 33434. [Link]
Pravin, C. M. et al. (2011). Synthesis and Biological Screening of Thiazole-5-Carboxamide Derivatives. Journal of the Korean Chemical Society, 55(5), 882-888. [Link]
Lu, Y. et al. (2014). Short and efficient synthesis of 5-aminothiazole-4-carboxamide. Chemistry Central Journal, 8, 29. [Link]
Khan, A. et al. (2017). One pot synthesis of 5-hydroxyalkylated thiadiazine thiones: Implication in pain management and bactericidal properties. PLoS ONE, 12(7), e0180931. [Link]
Application Note: Scalable Synthesis and Cyclization Protocol for 4-Methylthiazole-5-Carboxylic Acid
Target Audience: Researchers, Process Chemists, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide Executive Summary 4-Methylthiazole-5-carboxylic acid (CAS: 20485-41-0) is a highly...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Process Chemists, and Drug Development Professionals
Document Type: Technical Protocol & Mechanistic Guide
Executive Summary
4-Methylthiazole-5-carboxylic acid (CAS: 20485-41-0) is a highly versatile heterocyclic building block critical to modern drug discovery and development. It serves as a core intermediate in the synthesis of active pharmaceutical ingredients (APIs) such as the third-generation cephalosporin Cefditoren pivoxil, the xanthine oxidase inhibitor Febuxostat, and various Stearoyl-CoA desaturase-1 (SCD1) inhibitors targeting metabolic diseases . This application note details a robust, scalable two-phase protocol for its preparation, leveraging an optimized Hantzsch thiazole synthesis followed by precisely controlled saponification.
Mechanistic Insights: The Hantzsch Thiazole Cyclization
The classical Hantzsch synthesis constructs the thiazole ring via the condensation of an
α
-haloketone with a thioamide. For the specific synthesis of the 4-methylthiazole-5-carboxylic acid scaffold, the reaction demands the coupling of ethyl 2-chloroacetoacetate and thioformamide .
Causality in Reaction Design:
In Situ Thionation: Thioformamide is notoriously unstable and prone to rapid oxidative degradation. To circumvent this, our protocol utilizes phosphorus pentasulfide (
P4S10
) to thionate formamide in situ within an inert nitrogen atmosphere. This ensures that the delicate thioamide is consumed by the
α
-haloketone as rapidly as it is generated, drastically reducing tarry byproducts and improving the overall atom economy .
Isoelectric Precipitation: Following the formation of the intermediate ester (ethyl 4-methylthiazole-5-carboxylate), base-catalyzed saponification yields the water-soluble sodium salt. The critical failure point in many protocols is the subsequent acidification. Because the thiazole ring contains a basic nitrogen atom, over-acidification (pH < 2.0) protonates the heterocycle, forming a highly soluble hydrochloride salt that resists precipitation. Carefully titrating the solution to the molecule's isoelectric point (pH 3.5–4.0) ensures quantitative precipitation of the free carboxylic acid .
Experimental Workflow: Step-by-Step Protocol
Phase 1: In Situ Thionation and Cyclization (Esterification)
Reactor Setup: Equip a jacketed glass reactor (10 L scale) with a mechanical stirrer, internal thermocouple, reflux condenser, and a constant-pressure dropping funnel. Purge the system thoroughly with dry Nitrogen (
N2
) gas to ensure an inert atmosphere.
Solvent & Reagent Charging: Charge the reactor with 6.0 L of Ethylene Glycol Dimethyl Ether (DME) as the solvent. Add 1.0 equivalent (eq) of Phosphorus Pentasulfide (
P4S10
). Initiate moderate mechanical stirring (250 rpm).
Thioformamide Generation: Slowly add 5.0 eq of Formamide dropwise via the dropping funnel over a period of 60 minutes. Maintain the internal reactor temperature strictly below 30 °C using the cooling jacket to prevent thermal degradation of the forming thioformamide.
Hantzsch Condensation: Immediately following formamide addition, introduce 5.0 eq of Ethyl 2-chloroacetoacetate dropwise over 2 hours. The nucleophilic sulfur attacks the
α
-carbon, initiating the cyclization.
Maturation: Allow the reaction mixture to stir continuously at room temperature (20–25 °C) for 6 to 8 hours to achieve complete conversion.
Isolation: Cool the reaction matrix to 0–5 °C. Filter the resulting white suspension. Wash the filter cake thoroughly with ice-cold deionized water to remove residual phosphorus salts. The isolated white solid is Ethyl 4-methylthiazole-5-carboxylate .
Hydrolysis: Suspend the crude Ethyl 4-methylthiazole-5-carboxylate in 4 volumes (w/v) of deionized water. Gradually add a 20% (w/v) Sodium Hydroxide (NaOH) solution until the mixture reaches pH 12.
Thermal Activation: Heat the suspension to 40 °C and stir vigorously for 2 hours. The suspension will clarify as the ester hydrolyzes into the soluble sodium carboxylate salt.
Isoelectric Precipitation: Chill the solution to 0–5 °C. Using a calibrated pH meter, carefully add 6M Hydrochloric Acid (HCl) dropwise. Halt the addition precisely when the pH reaches 3.5 to 4.0. A dense white to off-white precipitate will form immediately.
Product Recovery: Filter the precipitate under vacuum. Wash the filter cake with a minimal volume of ice-cold deionized water. Dry the product in a vacuum oven at 50 °C to a constant weight to yield pure 4-Methylthiazole-5-carboxylic acid .
Quantitative Data & Analytical Metrics
The following table serves as a self-validating checklist. Deviations in expected intermediate yields indicate specific phase inefficiencies (e.g., poor temperature control during Phase 1 or pH overshoot during Phase 2).
Reagent / Intermediate
Functional Role
Equivalents
Temp (°C)
Time (h)
Expected Yield
Formamide
Carbon/Nitrogen Source
5.0
< 30
1.0
N/A
Phosphorus Pentasulfide
Thionating Agent
1.0
< 30
1.0
N/A
Ethyl 2-chloroacetoacetate
α
-Haloketone
5.0
20–25
6.0–8.0
N/A
Ethyl 4-methylthiazole-5-carboxylate
Cyclized Intermediate
1.0 (Ref)
0–5
N/A
92–95%
20% NaOH (aq)
Saponification Base
Excess
40
2.0
N/A
4-Methylthiazole-5-carboxylic acid
Final Target API
-
0–5
N/A
85–90% (Overall)
Workflow Visualization
Figure 1: Two-phase synthesis workflow for 4-Methylthiazole-5-carboxylic acid.
References
Pharmaffiliates . 4-Methylthiazole-5-carboxylic Acid Applications in SCD1 Inhibitors and Cefditoren. Pharmaffiliates.[Link]
Google Patents. Improved process to prepare ethyl 4-methyl-2-(4-(2-methylpropyloxy)-3-cyanophenyl)-5-thiazolecarboxylate (WO2012032528A2).
RSC Publishing . Action of Thionyl Chloride on 2:4-Dimethylthiazole-5-carboxylic Acid. Journal of the Chemical Society.[Link]
Application
Application Note: Synthesis and Mechanistic Profiling of Methyl 4-hydroxy-2-methylthiazole-5-carboxylate (MHTC)
Introduction & Chemical Context Methyl 4-hydroxy-2-methylthiazole-5-carboxylate (MHTC, Molecular Formula: C6H7NO3S) is a highly functionalized heterocyclic building block widely utilized in advanced medicinal chemistry a...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Chemical Context
Methyl 4-hydroxy-2-methylthiazole-5-carboxylate (MHTC, Molecular Formula: C6H7NO3S) is a highly functionalized heterocyclic building block widely utilized in advanced medicinal chemistry and drug discovery ()[1]. Structurally characterized by a hydroxyl group at the 4-position, a methyl group at the 2-position, and a methyl ester at the 5-position, MHTC is uniquely primed for downstream functionalization such as O-alkylation and cross-coupling[1].
Thiazole derivatives of this class exhibit potent antimicrobial and antifungal properties, primarily acting via targeted enzyme inhibition[1]. The carboxylic ester moiety plays a critical role in anchoring the molecule to the active sites of target proteins, notably the mycobacterial fatty acid synthase enzyme (mtFabH)—a primary target for antitubercular agents ()[1]. Furthermore, 4-hydroxythiazole analogs have been identified as highly effective inhibitors of 5-lipoxygenase, making them valuable in anti-inflammatory drug development ()[2].
Mechanistic Pathway: The Modified Hantzsch Cyclization
The synthesis of MHTC is classically achieved via a modified Hantzsch thiazole synthesis, utilizing the condensation of thioacetamide with dimethyl bromomalonate ()[3]. As an Application Scientist, it is crucial to understand the causality behind these specific reagent choices:
Leaving Group Efficacy: Dimethyl bromomalonate is strictly preferred over the chloro-analog. Bromine's larger atomic radius and lower electronegativity make it a superior leaving group, facilitating the initial S-alkylation at lower temperatures. This minimizes the thermal degradation of thioacetamide, which is prone to releasing hydrogen sulfide under prolonged heating.
Base Selection: Pyridine is utilized as a mild acid scavenger and solvent additive ()[3]. Unlike strong inorganic bases (e.g., NaOH) which would prematurely hydrolyze the methyl ester, pyridine gently neutralizes the hydrobromic acid (HBr) byproduct. This prevents the protonation of the thioamide nitrogen, ensuring it remains nucleophilic for the subsequent intramolecular cyclization.
Fig 1: Mechanistic pathway for the synthesis of Methyl 4-hydroxy-2-methylthiazole-5-carboxylate.
Experimental Protocol: Synthesis of MHTC
This protocol outlines the optimized synthesis of MHTC using toluene as the primary solvent ()[3]. The procedure is engineered as a self-validating system , providing distinct visual and thermodynamic cues to confirm reaction progress and ensure trustworthiness at every step.
Fig 2: Step-by-step experimental workflow for the synthesis and purification of MHTC.
Step-by-Step Methodology:
Reaction Setup: Under an inert nitrogen atmosphere, charge a dry, 250 mL three-neck round-bottom flask with thioacetamide (1.0 eq) and anhydrous toluene (0.5 M concentration).
Base Addition: Add anhydrous pyridine (1.2 eq) to the suspension. Stir at room temperature for 10 minutes to ensure homogenization.
Controlled Alkylation (Self-Validating Step): Cool the mixture to 0–5 °C using an ice bath ()[1]. Begin the dropwise addition of dimethyl bromomalonate (1.05 eq).
Causality & Observation: The initial S-alkylation is highly exothermic. Maintaining 0–5 °C prevents side reactions[1]. A slight temperature spike and the gradual formation of a yellow precipitate (pyridinium bromide) visually confirm that S-alkylation is actively and successfully occurring.
Cyclization & Elimination: Remove the ice bath and gradually heat the reaction mixture to reflux (approx. 80–110 °C) for 4–6 hours.
Causality: Thermal energy is required to drive the intramolecular nucleophilic attack of the nitrogen onto the ester carbonyl, followed by the elimination of methanol to form the closed thiazole ring.
Reaction Monitoring: Monitor the reaction via TLC (Hexane:Ethyl Acetate, 7:3). The consumption of the UV-active bromomalonate (Rf ~0.7) and the appearance of a new, highly polar spot (Rf ~0.45) indicates reaction completion.
Workup: Cool the mixture to room temperature. Quench with distilled water (50 mL) to dissolve the precipitated pyridinium salts. Extract the aqueous layer with Ethyl Acetate (3 x 50 mL). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate in vacuo.
Purification: Purify the crude product via recrystallization from an ethanol/water mixture to yield MHTC as an off-white solid ()[1].
Analytical Validation & Data Presentation
To ensure the integrity of the synthesized MHTC, quantitative analytical validation is mandatory. The following table summarizes the expected diagnostic signals used to verify the structural fidelity of the product.
Analytical Technique
Target Signal / Parameter
Diagnostic Significance
1H NMR (CDCl3)
~ 2.65 ppm (s, 3H)
Confirms the presence of the C2-Methyl group derived from thioacetamide.
1H NMR (CDCl3)
~ 3.85 ppm (s, 3H)
Confirms the intact C5-Methyl ester group (no premature hydrolysis).
1H NMR (CDCl3)
~ 9.50 ppm (br s, 1H)
Confirms the C4-Hydroxyl group (D2O exchangeable); validates tautomerization.
ESI-MS
m/z 174.0 [M+H]+
Validates the exact molecular weight (173.19 g/mol ) of the target compound.
TLC (Hex:EtOAc 7:3)
Rf ~ 0.45
Allows real-time monitoring of bromomalonate consumption (Rf ~0.70).
References
Title: Recent Advances in the Synthesis of Thiazole Ring: Mini Review
Source: ResearchGate
URL: [Link]
Title: Thiazole-aminopiperidine hybrid analogues: Design and synthesis of novel Mycobacterium tuberculosis GyrB inhibitors
Source: ResearchGate
URL: [Link]
Application Note: Synthesis and Utilization of Ethyl 2-(3-cyano-4-isobutoxyphenyl)-4-methylthiazole-5-carboxylate in Febuxostat Manufacturing Introduction & Strategic Rationale Febuxostat is a potent, non-purine selectiv...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Synthesis and Utilization of Ethyl 2-(3-cyano-4-isobutoxyphenyl)-4-methylthiazole-5-carboxylate in Febuxostat Manufacturing
Introduction & Strategic Rationale
Febuxostat is a potent, non-purine selective inhibitor of xanthine oxidase, widely utilized in the clinical management of hyperuricemia associated with gout[1][2]. Historically, the synthesis of Febuxostat relied on the cyanation of halogenated precursors using highly toxic reagents such as potassium cyanide (KCN) or cuprous cyanide (CuCN), which presented severe environmental and occupational hazards[2][3].
To circumvent these safety bottlenecks, modern scalable syntheses utilize 4-hydroxythiobenzamide as a starting material. This route strategically installs the cyano group via a Duff formylation followed by oximation and dehydration, completely eliminating the need for toxic cyanating agents[4]. The penultimate milestone in this pathway is the generation of Ethyl 2-(3-cyano-4-isobutoxyphenyl)-4-methylthiazole-5-carboxylate (CAS: 160844-75-7) [5]. This application note details the mechanistic causality, impurity control, and validated protocols for synthesizing and utilizing this critical intermediate.
Synthetic Pathway Visualization
Synthetic workflow for Febuxostat highlighting the pivotal cyano ester intermediate.
Mechanistic Insights & Impurity Control (E-E-A-T)
The Etherification Step (Intermediate Synthesis)
The conversion of the cyano-phenol intermediate to the target cyano ester requires the precise alkylation of the phenolic hydroxyl group. Potassium carbonate (K₂CO₃) is selected as a mild base because it efficiently deprotonates the phenol to form a reactive phenoxide ion without triggering premature hydrolysis of the ethyl ester or the cyano group[6]. N,N-Dimethylformamide (DMF) is utilized as a polar aprotic solvent to solvate the potassium cation, leaving the phenoxide highly nucleophilic for the Sₙ2 displacement of isobutyl bromide[6][7].
The Saponification Step (API Generation)
The final transformation involves the alkaline hydrolysis (saponification) of the ethyl ester to yield the free carboxylic acid of Febuxostat. Causality of Failure: The cyano group on the aromatic ring is highly susceptible to hydration under strongly basic conditions. If an excess of base is used, or if the reaction time is prolonged, the nitrile group undergoes over-hydrolysis, leading to the formation of Amide (Impurity XXI) and Diacid (Impurity XXII) byproducts[8].
To establish a self-validating and robust system, Lithium hydroxide monohydrate (LiOH·H₂O) is often preferred over Sodium hydroxide (NaOH) due to its milder nature, and the stoichiometry is strictly limited to 1.2 equivalents[7].
Causality of over-hydrolysis leading to amide and diacid impurities during saponification.
Detailed Experimental Protocols
Protocol A: Synthesis of Ethyl 2-(3-cyano-4-isobutoxyphenyl)-4-methylthiazole-5-carboxylate
This protocol utilizes a controlled Sₙ2 etherification to build the final API scaffold.
Reactor Preparation: Charge a clean, dry reactor with Ethyl 2-(3-cyano-4-hydroxyphenyl)-4-methylthiazole-5-carboxylate (1.0 eq) and anhydrous DMF (5 volumes).
Deprotonation: Add anhydrous K₂CO₃ (2.0 eq) to the solution. Stir the suspension at 25 °C for 15 minutes to generate the phenoxide intermediate.
Alkylation: Add Isobutyl bromide (1.5 eq) dropwise over 20 minutes to maintain thermal control.
Heating: Elevate the reactor temperature to 70–80 °C and maintain continuous stirring for 5 hours.
Self-Validation (In-Process Control): Pull a 0.5 mL sample, quench with water, extract with ethyl acetate, and perform TLC (Petroleum Ether:Ethyl Acetate 4:1). The reaction is deemed complete when the lower R_f starting material spot is entirely consumed[6].
Quenching & Extraction: Cool the mixture to room temperature. Slowly pour the reaction mass into purified water (10 volumes) to quench. Extract the aqueous phase with Ethyl Acetate (3 x 5 volumes).
Purification: Wash the combined organic layers with saturated brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure at 50 °C.
Yield: The expected yield of the isolated pale-yellow solid is 83% to 90%[6][7].
Protocol B: Saponification to Febuxostat API
This protocol hydrolyzes the intermediate while strictly preserving the cyano moiety.
Dissolution: Dissolve the Ethyl 2-(3-cyano-4-isobutoxyphenyl)-4-methylthiazole-5-carboxylate (1.0 eq) in Acetone (10 volumes) at room temperature[7].
Base Preparation: In a separate vessel, prepare a solution of LiOH·H₂O (1.2 eq) in purified water (1.5 volumes). Critical: Do not exceed 1.2 eq to prevent Impurity XXI formation[8].
Hydrolysis: Add the aqueous base solution dropwise to the acetone mixture. Heat the reaction to 60 °C and stir for exactly 6 hours.
Self-Validation (In-Process Control): Monitor the reaction via HPLC. Proceed to the next step only when the ester peak area is <0.5%.
Acidification: Cool the reaction to 0 °C. Slowly add 3N HCl to adjust the pH to strictly 2.0–2.5. Causality: This pH range ensures complete protonation of the carboxylate to precipitate the free acid without degrading the thiazole ring.
Crystallization: Stir the acidified mixture at room temperature for 30 minutes to allow complete crystallization of the crude API.
Isolation: Filter the solid precipitate, wash thoroughly with purified water, and dry under vacuum at 60 °C.
Polymorph/Purity Control: Recrystallize the crude product from a mixture of ethyl acetate and cyclohexane (or acetone/water) to achieve >99.8% HPLC purity (MCK-A crystalline form)[1][7].
Quantitative Data & Process Parameters
The following table summarizes the critical process parameters and expected quantitative outcomes for the multi-step synthesis culminating in Febuxostat.
Application Notes and Protocols for the Analytical Characterization of Thiazole Derivatives
Introduction: The Analytical Imperative for Thiazole Derivatives Thiazole rings are a cornerstone in heterocyclic chemistry, forming the structural core of numerous natural products and synthetic compounds with a wide ar...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Analytical Imperative for Thiazole Derivatives
Thiazole rings are a cornerstone in heterocyclic chemistry, forming the structural core of numerous natural products and synthetic compounds with a wide array of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2] The precise structural features of these derivatives—substituent identity, position, and stereochemistry—are critical determinants of their function and safety. Therefore, rigorous analytical characterization is not merely a procedural step but a fundamental requirement for meaningful research and development.
This guide provides a detailed overview of the principal analytical techniques employed for the structural elucidation and purity assessment of thiazole derivatives. It is designed to move beyond simple procedural descriptions, offering insights into the causality behind experimental choices to empower researchers to develop robust, self-validating analytical systems. The narrative will cover spectroscopic, spectrometric, chromatographic, and crystallographic methods, each presented with application notes, detailed protocols, and best practices for data interpretation.
Section 1: Nuclear Magnetic Resonance (NMR) Spectroscopy - Unveiling the Molecular Skeleton
Application Note:
Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful technique for the unambiguous determination of the molecular structure of thiazole derivatives in solution.[3] It provides detailed information about the number, connectivity, and chemical environment of atoms (primarily ¹H and ¹³C).
¹H NMR: This is the initial and most informative experiment.[4] For a thiazole derivative, it reveals the number of distinct proton environments. The chemical shift (δ) of the thiazole ring protons is influenced by the electron-donating or withdrawing nature of substituents. For instance, the C5-H proton of the thiazole ring typically appears as a singlet in the aromatic region, and its precise location can provide clues about the substitution pattern.[5] Spin-spin splitting patterns are crucial for establishing the connectivity between adjacent protons, for example, in alkyl or aryl substituents attached to the ring.[6]
¹³C NMR: This experiment provides a count of the unique carbon environments in the molecule.[4] The chemical shifts of the thiazole ring carbons (C2, C4, and C5) are highly characteristic and sensitive to substitution.
DEPT (Distortionless Enhancement by Polarization Transfer): This set of experiments (DEPT-45, DEPT-90, and DEPT-135) is used to differentiate between methyl (CH₃), methylene (CH₂), methine (CH), and quaternary carbons, which is invaluable for assigning complex spectra.[4]
2D NMR (COSY, HSQC): For complex derivatives, two-dimensional experiments are essential. ¹H-¹H COSY (Correlation Spectroscopy) identifies protons that are spin-coupled, allowing for the tracing of entire spin systems within the molecule.[6] ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence) correlates each proton with the carbon atom it is directly attached to, providing definitive C-H assignments.[6]
The choice of deuterated solvent (e.g., CDCl₃, DMSO-d₆) is critical; it must dissolve the compound without reacting with it, and its residual solvent peak should not obscure important signals.[4][7]
Data Presentation: Representative NMR Data for a Thiazole Derivative
For a hypothetical compound, 2-amino-4-phenylthiazole , the NMR data would be structured as follows for clarity and comparative analysis.
Technique
Parameter
Observed Value / Pattern
Interpretation
¹H NMR
Chemical Shift (δ)
7.80-7.78 ppm (m, 2H)
Protons on the phenyl ring (ortho to thiazole)
Chemical Shift (δ)
7.40-7.38 ppm (m, 2H)
Protons on the phenyl ring (meta to thiazole)
Chemical Shift (δ)
7.30-7.28 ppm (m, 1H)
Proton on the phenyl ring (para to thiazole)
Chemical Shift (δ)
6.85 ppm (s, 1H)
C5-H of the thiazole ring
Chemical Shift (δ)
5.30 ppm (br s, 2H)
-NH₂ protons
¹³C NMR
Chemical Shift (δ)
168.0 ppm
C2 (attached to -NH₂) of the thiazole ring
Chemical Shift (δ)
150.5 ppm
C4 (attached to phenyl) of the thiazole ring
Chemical Shift (δ)
134.5 ppm
Quaternary carbon of the phenyl ring
Chemical Shift (δ)
128.8 ppm
CH carbons of the phenyl ring
Chemical Shift (δ)
127.9 ppm
CH carbon of the phenyl ring
Chemical Shift (δ)
126.0 ppm
CH carbons of the phenyl ring
Chemical Shift (δ)
106.0 ppm
C5 of the thiazole ring
Protocol 1: General Procedure for NMR Analysis
Sample Preparation: Dissolve 5-10 mg of the purified thiazole derivative in 0.5-0.7 mL of an appropriate deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean NMR tube.[4] Ensure the sample is fully dissolved to avoid poor spectral resolution.
Instrument Setup:
Insert the sample into the NMR spectrometer.
Lock onto the deuterium signal of the solvent and shim the magnetic field to achieve homogeneity.
¹H NMR Acquisition:
Acquire a standard one-dimensional proton spectrum.[8]
Acquire a proton-decoupled ¹³C spectrum. This provides a single peak for each unique carbon.
Typical parameters: 45° pulse angle, 2-second relaxation delay, 1024-4096 scans (due to the low natural abundance of ¹³C).[8]
Data Processing:
Apply Fourier transformation to the raw data (Free Induction Decay).
Perform phase correction and baseline correction to obtain a clean spectrum.
Calibrate the chemical shifts using the residual solvent peak or an internal standard (e.g., TMS).[7]
Interpretation: Analyze the chemical shifts, integration (for ¹H), and splitting patterns to deduce the structure. For complex molecules, proceed with 2D NMR experiments (COSY, HSQC) for complete assignment.
A logical workflow for structure elucidation using NMR.
Section 2: Fourier-Transform Infrared (FTIR) Spectroscopy - Identifying Functional Groups
Application Note:
FTIR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule by measuring its absorption of infrared radiation.[9] For thiazole derivatives, FTIR is excellent for confirming the presence of key structural motifs. The C=N and C=S stretching vibrations within the thiazole ring, along with vibrations from substituent groups (e.g., a sharp C=O stretch for an amide, a broad O-H stretch for a hydroxyl group, or N-H stretches for an amine), provide a characteristic "fingerprint" of the molecule.[10][11]
The choice of sampling technique is paramount.[12]
KBr Pellet: For solid samples, mixing with potassium bromide (KBr) and pressing into a pellet is a traditional transmission method.[12][13] KBr is used because it is transparent in the mid-IR region.[12] This method requires careful sample grinding to avoid scattering of the IR beam.
Attenuated Total Reflectance (ATR): ATR has become the most common method due to its simplicity.[12][14] Solid or liquid samples are placed directly onto an ATR crystal (e.g., diamond or ZnSe), requiring minimal to no sample preparation.[12][15] This is ideal for rapid screening.
Data Presentation: Characteristic IR Absorption Bands for a Thiazole Derivative
For a hypothetical compound, N-(4-phenylthiazol-2-yl)acetamide , the data is presented as follows:
Wavenumber (cm⁻¹)
Intensity
Vibration Type
Functional Group Assignment
3250
Medium, Sharp
N-H Stretch
Amide N-H
3060
Weak
C-H Stretch
Aromatic C-H (Phenyl & Thiazole)
2925
Weak
C-H Stretch
Aliphatic C-H (Methyl)
1685
Strong, Sharp
C=O Stretch
Amide I band
1590
Medium
C=N Stretch
Thiazole ring
1540
Medium
N-H Bend
Amide II band
1480
Medium
C=C Stretch
Aromatic ring
Protocol 2: FTIR Analysis using the KBr Pellet Method
Sample Preparation:
Thoroughly grind 1-2 mg of the dry, solid thiazole derivative into a fine powder using an agate mortar and pestle.[13]
Add approximately 100-200 mg of dry, spectroscopic grade KBr powder and mix intimately with the sample.[13]
Pellet Formation:
Transfer the mixture to a pellet die.
Apply pressure (typically 8-10 tons) using a hydraulic press to form a thin, transparent, or translucent pellet.[13] An opaque or cloudy pellet indicates insufficient grinding or moisture.
Background Spectrum: Place a blank KBr pellet (containing no sample) in the spectrometer's sample holder and acquire a background spectrum.[12] This is crucial to correct for atmospheric H₂O and CO₂, as well as any scattering losses from the KBr itself.[12]
Sample Spectrum Acquisition: Replace the blank with the sample pellet and acquire the sample spectrum. The instrument software will automatically ratio the sample spectrum against the background to generate the final absorbance or transmittance spectrum.
Data Analysis: Identify the characteristic absorption peaks and assign them to the corresponding functional groups within the molecule.[9]
Section 3: Mass Spectrometry (MS) - Determining Molecular Weight and Formula
Application Note:
Mass spectrometry is an indispensable tool that measures the mass-to-charge ratio (m/z) of ions, providing the molecular weight of the compound and, with high resolution, its elemental formula.[3] The choice of ionization method is critical and depends on the analyte's properties.[16]
Hard vs. Soft Ionization: Ionization techniques are broadly classified as "hard" or "soft".[16] Hard ionization, like Electron Impact (EI) , imparts high energy, leading to extensive fragmentation.[17][18] This fragmentation pattern is highly reproducible and provides rich structural information, acting as a molecular fingerprint. However, the molecular ion peak (M⁺˙) may be weak or absent for less stable molecules.[18] Soft ionization techniques, such as Electrospray Ionization (ESI) and Matrix-Assisted Laser Desorption/Ionization (MALDI) , impart less energy, typically resulting in an abundant ion corresponding to the protonated molecule [M+H]⁺ or other adducts with minimal fragmentation.[18][19] This is ideal for confirming the molecular weight of larger or more fragile thiazole derivatives.[17]
High-Resolution Mass Spectrometry (HRMS): HRMS instruments (e.g., TOF, Orbitrap) can measure m/z values with very high accuracy (to several decimal places).[8] This allows for the unambiguous determination of a molecule's elemental formula, which is a critical step in confirming the identity of a newly synthesized compound.[10][20]
The fragmentation patterns of thiazole derivatives are often characteristic. Common fragmentation pathways include cleavage of the thiazole ring or loss of substituents, providing further confirmation of the proposed structure.[21][22]
Data Presentation: HRMS Data for a Thiazole Derivative
For 2-chloro-4-(trifluoromethyl)thiazole (C₄HClF₃NS):
Ion
Calculated m/z
Measured m/z
Difference (ppm)
Elemental Formula
[M+H]⁺
203.9577
203.9575
-1.0
C₄H₂ClF₃NS⁺
Protocol 3: Analysis by Electrospray Ionization (ESI) Mass Spectrometry
Sample Preparation: Prepare a dilute solution of the thiazole derivative (approx. 1-10 µg/mL) in a suitable volatile solvent like methanol or acetonitrile.[8] The solvent should be compatible with the mobile phase if coupled with liquid chromatography (LC-MS).
Instrumentation Setup:
Use a mass spectrometer equipped with an ESI source.
Infuse the sample solution directly into the source via a syringe pump at a low flow rate (e.g., 5-10 µL/min) or introduce it via an LC system.
Data Acquisition:
Acquire the mass spectrum in positive ion mode to detect protonated molecules [M+H]⁺ or other adducts (e.g., [M+Na]⁺).[8] Negative ion mode can be used for acidic thiazole derivatives to detect [M-H]⁻.
For HRMS, ensure the instrument is properly calibrated to achieve high mass accuracy.
Data Analysis:
Identify the molecular ion peak (e.g., [M+H]⁺) to confirm the molecular weight of the compound.
If using HRMS, use the accurate mass measurement to determine the elemental composition.
Analyze any observed fragment ions to gain additional structural information. If significant fragmentation is desired, in-source fragmentation or tandem MS (MS/MS) can be performed.
Decision tree for choosing an MS ionization technique.
Application Note:
High-Performance Liquid Chromatography (HPLC) is the workhorse technique for separating components in a mixture and is the primary method for determining the purity of synthesized compounds.[23][24] For most thiazole derivatives, which are often small organic molecules with moderate polarity, Reversed-Phase HPLC (RP-HPLC) is the method of choice.[25][26]
In RP-HPLC, a nonpolar stationary phase (e.g., C18-bonded silica) is used with a polar mobile phase (typically a mixture of water or buffer and an organic solvent like acetonitrile or methanol).[25] Compounds are separated based on their hydrophobicity; more nonpolar compounds interact more strongly with the stationary phase and thus have longer retention times. The purity of the target compound is calculated from the relative area of its peak in the chromatogram compared to the total area of all peaks.[23]
Method development involves optimizing several parameters to achieve good separation (resolution) between the main compound and any impurities:[24][27]
Column: A C18 column is a common starting point.[25]
Mobile Phase: The ratio of organic solvent to water is adjusted to control retention time.[25] Using a buffer to control the pH of the mobile phase is crucial for ionizable thiazole derivatives, as their retention can be highly pH-dependent.
Detector: A UV-Vis detector is most common, as the aromatic thiazole ring typically has a strong chromophore.[25] The detection wavelength should be set at the absorbance maximum (λmax) of the analyte to ensure the highest sensitivity.[25]
Data Presentation: HPLC Purity Analysis
Peak #
Retention Time (min)
Peak Area
Area %
Identity
1
2.54
15,230
0.45
Impurity A
2
4.89
3,350,100
99.41
Product
3
6.12
6,780
0.14
Impurity B
Total
3,372,110
100.00
Protocol 4: Purity Determination by RP-HPLC
Method Setup:
HPLC System: A standard system with a pump, autosampler, column oven, and UV-Vis detector.[23]
Column: C18, 4.6 x 150 mm, 5 µm particle size (a typical starting point).
Mobile Phase: A filtered and degassed mixture, e.g., Acetonitrile:Water (60:40) with 0.1% formic acid. The acid helps to produce sharp peaks for basic compounds.
Flow Rate: 1.0 mL/min.
Column Temperature: 30 °C.
Detection Wavelength: λmax of the thiazole derivative (e.g., 254 nm).
Sample Preparation:
Prepare a stock solution of the synthesized compound at ~1 mg/mL in a suitable solvent (e.g., methanol).[23]
Dilute the stock solution to a working concentration of ~0.1 mg/mL using the mobile phase.[23]
Filter the final solution through a 0.45 µm syringe filter to prevent particulates from clogging the system.[23]
Analysis:
Inject a blank (mobile phase) to ensure the baseline is clean.
Inject the prepared sample solution into the HPLC system.
Run the analysis for a sufficient time (e.g., 15-20 minutes) to ensure all late-eluting impurities are detected.
Data Analysis and Purity Calculation:
Integrate all peaks in the resulting chromatogram.
Calculate the purity using the area percent method:
Purity (%) = (Area of Product Peak / Total Area of All Peaks) x 100
Section 5: Single-Crystal X-ray Crystallography - The Definitive 3D Structure
Application Note:
While NMR provides the constitutional structure, single-crystal X-ray crystallography offers an unambiguous, three-dimensional map of the atoms in the solid state.[28][29] This non-destructive technique provides precise information on bond lengths, bond angles, and the conformation of the molecule.[28] For drug development, this is the gold standard for structural determination, as it reveals the exact spatial arrangement of functional groups, which is critical for understanding interactions with biological targets.[1][30]
The primary challenge of this technique is growing a high-quality single crystal of the thiazole derivative, which must be free of significant defects.[1] This is often achieved by slow evaporation of a solvent in which the compound is moderately soluble.[1] Once a suitable crystal is obtained, it is exposed to a monochromatic X-ray beam, and the resulting diffraction pattern is analyzed to solve the crystal structure.[28] The technique has been successfully used to determine the structures of numerous thiazole derivatives, confirming their molecular geometry and intermolecular interactions in the solid state.[20][30][31]
Protocol 5: General Workflow for Single-Crystal X-ray Diffraction
Crystal Growth:
Grow single crystals of the purified thiazole derivative. A common method is the slow evaporation of a saturated solution of the compound in a suitable solvent or solvent mixture. This can be a trial-and-error process.
Crystal Selection and Mounting:
Under a microscope, select a high-quality crystal (typically 0.1-0.3 mm in size) that is clear and has well-defined faces.
Place the mounted crystal on an X-ray diffractometer.
A monochromatic X-ray beam is directed at the crystal, which is rotated during data collection.
A detector records the positions and intensities of the thousands of diffracted X-ray reflections.
Structure Solution and Refinement:
The collected diffraction data is processed to determine the unit cell dimensions and symmetry of the crystal.
Specialized software is used to solve the "phase problem" and generate an initial electron density map.
An atomic model is built into the electron density map.
The model is then refined, adjusting atomic positions and displacement parameters until the calculated diffraction pattern closely matches the experimentally observed data. The final refined structure provides precise atomic coordinates.[32]
An integrated workflow for thiazole derivative characterization.
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Chemical Methodologies. (2025). Synthesis and characterization of some thiazole rings derived from theophylline and study of their antibacterial activity.
Application Note: Spectroscopic Analysis (NMR, IR, MS) of Thiazole Carboxylates
Executive Summary Thiazole carboxylates are privileged heterocyclic scaffolds in modern drug discovery. They serve as critical structural motifs in the development of monoacylglycerol lipase (MAGL) inhibitors for oncolog...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Thiazole carboxylates are privileged heterocyclic scaffolds in modern drug discovery. They serve as critical structural motifs in the development of monoacylglycerol lipase (MAGL) inhibitors for oncology[1], potent anti-Candida agents[2], and marine-derived algicides such as bacillamides[3]. Because the biological efficacy of these compounds relies heavily on the precise positioning of the carboxylate group (e.g., C4 vs. C5) and the substitution pattern on the thiazole ring, rigorous structural validation is paramount.
This application note provides a comprehensive, self-validating analytical framework utilizing Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass Spectrometry (MS). By understanding the causality behind the spectral behaviors of these molecules, researchers can confidently elucidate complex thiazole carboxylate structures.
Multi-Modal Analytical Workflow
To achieve high-confidence structural elucidation, a triangulated approach is required. No single spectroscopic technique is entirely definitive on its own; however, when NMR, IR, and MS are integrated, they form a self-validating system.
Multi-modal spectroscopic workflow for thiazole carboxylate structural validation.
Nuclear Magnetic Resonance (NMR) Spectroscopy
Mechanistic Insights & Causality
The thiazole ring is a highly electron-deficient heteroaromatic system due to the presence of electronegative nitrogen and sulfur atoms. This electron withdrawal induces a strong diamagnetic deshielding effect on the ring protons. For thiazole-4-carboxylates and thiazole-5-carboxylates, the isolated methine proton (C5-H or C4-H) is a highly diagnostic structural marker, typically resonating significantly downfield between 7.40 and 8.55 ppm[2][4]. The exact chemical shift is highly sensitive to the electron-withdrawing nature of the adjacent carboxylate group.
In ¹³C NMR, the ester carbonyl carbon typically appears at 160–168 ppm, while the C=N carbon of the thiazole ring resonates near 148–152 ppm[5]. The alkyl protons of the ester (e.g., an ethyl ester) will present as a distinct quartet (~4.25 ppm) and triplet (~1.30 ppm)[4][6].
Quantitative Data Summary
Table 1: Characteristic NMR Chemical Shifts for Thiazole Carboxylates
Sample Preparation: Dissolve 5–10 mg of the purified thiazole carboxylate in 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃). DMSO-d₆ is preferred for compounds with hydrogen-bonding moieties (e.g., 2-aminothiazole derivatives) to resolve exchangeable protons[6].
1D Acquisition: Acquire standard ¹H (400 or 500 MHz) and ¹³C (100 or 125 MHz) spectra. Ensure a sufficient relaxation delay (D1 ≥ 2s) for accurate integration of the isolated thiazole proton.
2D Correlation (Self-Validation): Perform Heteronuclear Multiple Bond Correlation (HMBC) to confirm the connectivity between the thiazole ring and the carboxylate group. A cross-peak between the thiazole ring proton and the ester carbonyl carbon definitively proves the regiochemistry of the substitution.
Infrared (IR) Spectroscopy
Mechanistic Insights & Causality
IR spectroscopy provides orthogonal validation of the functional groups identified by NMR. The C=O stretching vibration of the carboxylate ester is the most prominent feature. Because the ester is conjugated with the aromatic thiazole system, the C=O stretch is typically shifted to slightly lower wavenumbers (1680–1702 cm⁻¹) compared to standard aliphatic esters (~1735 cm⁻¹)[4][6]. The thiazole ring itself exhibits characteristic C=N and C=C stretching vibrations in the 1530–1640 cm⁻¹ region[4][5].
Background Collection: Clean the Attenuated Total Reflectance (ATR) diamond crystal with isopropanol and collect a background spectrum (typically 16–32 scans, 4 cm⁻¹ resolution).
Sample Application: Place 1–2 mg of the solid thiazole carboxylate directly onto the crystal. Apply consistent pressure using the ATR anvil to ensure intimate contact.
Acquisition & Analysis: Acquire the spectrum (4000–400 cm⁻¹). Validate the structure by checking the delta between the C=O stretch and the C=N stretch; a tight clustering (e.g., 1690 cm⁻¹ and 1615 cm⁻¹) is highly indicative of the conjugated thiazole carboxylate system[4].
Mass Spectrometry (MS) & Fragmentation Patterns
Mechanistic Insights & Causality
Electrospray Ionization (ESI) is the preferred soft ionization technique for intact mass determination of thiazole carboxylates, yielding a strong [M+H]⁺ pseudo-molecular ion[2][3]. However, to gain structural information, tandem MS (MS/MS) or Electron Impact (EI) MS is utilized.
The fragmentation pathways are dictated by the relative stabilities of the heterocycle versus the ester side chain. The primary fragmentation mode usually involves the cleavage of the ester alkoxy group (loss of •OR or ROH), generating a highly stable acylium ion[7][8]. At higher collision energies, the thiazole ring itself undergoes cleavage, often characterized by the expulsion of HCN or HCS fragments[8].
Generalized MS fragmentation pathway for thiazole carboxylate derivatives.
Experimental Protocol: ESI-HRMS Workflow
Sample Preparation: Dilute the sample to ~1 µg/mL in LC-MS grade Methanol/Water (50:50) containing 0.1% Formic Acid to promote protonation.
Ionization: Infuse the sample into the ESI source operating in positive ion mode. Maintain capillary voltage at ~3.0 kV and desolvation temperature at 250 °C.
Mass Analysis: Record the High-Resolution Mass Spectrum (HRMS). The mass accuracy of the [M+H]⁺ peak must be within ≤ 5 ppm of the theoretical calculated mass to confirm the molecular formula[3].
MS/MS Validation: Isolate the [M+H]⁺ precursor ion and apply Collision-Induced Dissociation (CID) at 15–30 eV. Monitor for the characteristic loss of the alkoxy radical (e.g., -45 Da for an ethyl ester) to confirm the presence of the carboxylate moiety[8].
Data Triangulation & Conclusion
A self-validating protocol requires the integration of all three modalities. If a synthesized compound is proposed to be a thiazole-4-carboxylate:
IR must show the conjugated ester C=O stretch (~1690 cm⁻¹)[4].
NMR must display the highly deshielded thiazole proton (~7.5–8.0 ppm) and HMBC must link this proton to the ester carbonyl carbon[2][6].
By strictly adhering to these spectroscopic causality principles, researchers can prevent mischaracterization of regioisomers and ensure the integrity of their drug development pipelines.
References
Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis
Scientific & Academic Publishing
Design and Synthesis of Novel 1,3-Thiazole and 2-Hydrazinyl-1,3-Thiazole Derivatives as Anti-Candida Agents
PubMed Central (PMC)
Algicidal Activity of Bacillamide Alkaloids and Their Analogues against Marine and Freshw
Synthesis and Mass Spectral Fragmentation Patterns of Some Thiazole and Imidazolidine Derivatives
ResearchG
Synthesis and characterizations of novel thiazolyl-thiadiazole derivatives as telomerase activ
Development of Thiazole-5-carboxylate Derivatives as Selective Inhibitors of Monoacylglycerol Lipase as Target in Cancer
Bentham Science Publisher
Ultrasound Assisted Synthesis, X-Ray Diffraction, DFT and Antibacterial Studies of Naphthalenyl-hydrazinyl- and Quinazolinyl-thiazole Derivatives
Asian Publication Corpor
Designing, synthesis and characterization of 2-aminothiazole-4-carboxylate Schiff bases; antimicrobial evaluation against multidrug resistant strains and molecular docking
PubMed Central (PMC)
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals
Compound Focus: 4-Methylthiazole-5-carboxylic acid (CAS: 20485-41-0)
Executive Summary & Scientific Rationale
4-Methylthiazole-5-carboxylic acid is a highly versatile heterocyclic building block extensively utilized in the synthesis of biologically active molecules, agrochemicals, and pharmaceutical intermediates[1]. The unique electron-withdrawing nature of the thiazole ring, combined with the reactive C5-carboxylic acid handle, makes it an ideal scaffold for drug discovery.
Derivatization of this compound—primarily through amidation and esterification—serves a critical mechanistic purpose. Converting the polar carboxylic acid into a lipophilic carboxamide or ester allows medicinal chemists to modulate the molecule's pharmacokinetic profile (ADME properties) and enhance target binding affinity. For instance, specific thiazole-5-carboxamide derivatives have been identified as potent, selective cyclooxygenase (COX-1/COX-2) inhibitors[2], while others serve as critical reference standards for process-related impurities in the synthesis of the gout medication Febuxostat.
Mechanistic Workflow of Derivatization
The derivatization of 4-methylthiazole-5-carboxylic acid typically proceeds via the activation of the carboxylate group. Direct coupling is often hindered by the resonance stabilization of the acid. Therefore, activation into an O-acylisourea intermediate (via EDCI) or an acyl chloride (via SOCl₂) is required before nucleophilic attack by an amine or alcohol.
Figure 1: Divergent derivatization pathways of 4-methylthiazole-5-carboxylic acid.
Experimental Protocols
As a self-validating system, the following protocols are designed not just to yield the product, but to ensure that the underlying chemical mechanics prevent common side reactions.
Protocol A: Synthesis of Thiazole-5-Carboxamides via EDCI/DMAP Coupling
This protocol is optimized for synthesizing sterically hindered amides, such as those evaluated for COX inhibition[2].
Substrate Activation: Dissolve the carboxylic acid in anhydrous DCM under an inert argon atmosphere. Add EDCI and DMAP.
Causality: EDCI activates the acid to form an O-acylisourea intermediate. Without a catalyst, this intermediate is prone to a [1,3]-sigmatropic rearrangement, forming an unreactive N-acylurea dead-end byproduct. DMAP acts as a potent nucleophilic catalyst, rapidly attacking the O-acylisourea to form a highly reactive N-acylpyridinium species, preserving the reactive pathway[2].
Nucleophilic Addition: After 30 minutes of stirring at room temperature, add the corresponding amine to the reaction mixture.
Propagation: Stir the mixture at room temperature for 48 hours.
Causality: Extended reaction times are strictly required when coupling bulky, electron-rich nucleophiles (like trimethoxyaniline) to ensure complete conversion.
Quench & Extraction: Quench the reaction with 1N HCl to protonate and remove unreacted DMAP and excess amine into the aqueous layer. Extract the organic layer, wash with saturated brine, and dry over anhydrous Na₂SO₄.
Isolation: Filter the drying agent, concentrate under reduced pressure, and purify via silica gel column chromatography.
Protocol B: Synthesis of Thiazole-5-Esters via Acyl Chloride
This method is preferred for generating highly reactive intermediates or ester prodrugs.
Step-by-Step Methodology:
Chlorination: Suspend 4-methylthiazole-5-carboxylic acid in neat thionyl chloride (SOCl₂, 5.0 eq). Add a single catalytic drop of DMF.
Causality: DMF reacts with SOCl₂ to generate the Vilsmeier-Haack reagent in situ. This acts as the true chlorinating species, significantly accelerating the conversion of the acid to the acyl chloride and minimizing the thermal degradation of the thiazole ring.
Reflux: Heat the mixture to reflux for 2–3 hours until gas evolution (SO₂ and HCl) ceases and the suspension clarifies into a homogenous solution.
Solvent Removal: Remove excess SOCl₂ completely under high vacuum.
Causality: Residual SOCl₂ will violently react with the alcohol in the next step, generating excess HCl that can degrade the product or cause unwanted side reactions.
Esterification: Resuspend the crude acyl chloride in anhydrous DCM at 0°C. Dropwise add absolute ethanol (3.0 eq) and triethylamine (2.0 eq). Stir for 2 hours, wash with saturated NaHCO₃, and concentrate to yield the ethyl ester.
Self-Validating Analytical System
To ensure protocol fidelity, a robust analytical loop must be established to verify the success of the derivatization:
Reaction Monitoring (HPLC-UV): The starting material (4-methylthiazole-5-carboxylic acid) is highly polar and elutes early on standard reverse-phase columns (e.g., Newcrom R1) using an acidic mobile phase (MeCN/Water/0.1% Formic acid)[3]. Successful derivatization is confirmed by the disappearance of this peak and the emergence of a new, highly retained peak corresponding to the lipophilic amide or ester.
Structural Confirmation (¹H NMR): The diagnostic broad singlet of the carboxylic acid proton (~12.0–13.0 ppm) must completely disappear. For amides, a new downfield -NH proton signal (~8.0–9.5 ppm) will emerge. For ethyl esters, a distinct quartet (~4.3 ppm) and triplet (~1.3 ppm) will confirm the structural integration.
Quantitative Data Summary
The derivatization of 4-methylthiazole-5-carboxylic acid yields compounds with significant biological and analytical utility. The table below summarizes key quantitative metrics from recent literature regarding these derivatives.
[3] SIELC Technologies. Separation of 5-Thiazolecarboxylic acid, 4-methyl- on Newcrom R1 HPLC column. Available at: [Link]
[2] Hawash, M., et al. (2023). New Thiazole Carboxamide Derivatives as COX Inhibitors: Design, Synthesis, Anticancer Screening, In Silico Molecular Docking, and ADME Profile Studies. ACS Omega, 8(32), 29512-29526. Available at:[Link]
Application Note: Regioselective Acylation of 2-Amino-4-methylthiazole-5-carboxylic Acid Derivatives
Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals. Mechanistic Rationale & Electronic Considerations The 2-aminothiazole scaffold is a privileged structure in medicinal chemistry...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals.
Mechanistic Rationale & Electronic Considerations
The 2-aminothiazole scaffold is a privileged structure in medicinal chemistry. Specifically, 2-amino-4-methylthiazole-5-carboxylic acid derivatives serve as critical building blocks for a vast array of therapeutics, including antiviral agents, cephalosporin antibiotics, and kinase inhibitors[1],[2],[3].
However, the functionalization—specifically the N-acylation—of the 2-amino group presents unique mechanistic challenges that dictate experimental design:
Attenuated Nucleophilicity: The nucleophilicity of the exocyclic nitrogen is significantly diminished by the electron-withdrawing nature of the thiazole ring. This effect is further exacerbated by the conjugated 5-carboxylic acid or ester group, which pulls electron density across the
π
-system. Consequently, highly reactive acylating agents (e.g., acid chlorides, anhydrides) or specialized catalytic conditions are required[2].
Amino-Imino Tautomerization: 2-aminothiazoles exist in an equilibrium between the predominant amino form and the minor imino form. Because of this tautomerism, acylation can theoretically occur at either the exocyclic nitrogen or the endocyclic nitrogen[4]. While kinetic acylation often occurs at the endocyclic nitrogen, thermodynamic control (achieved via elevated temperatures or base catalysis) drives a rearrangement to the more stable exocyclic N-acyl product[4].
Mechanistic pathways of 2-aminothiazole acylation governed by tautomerism and thermodynamic control.
Synthetic Strategies & Reagent Selection
Selecting the appropriate acylation strategy depends heavily on the stability of the acyl group and the complexity of the target molecule:
Direct Acetylation (Acetic Anhydride): For simple acetylations, heating the substrate in neat acetic anhydride is highly efficient. The excess anhydride drives the reaction, and the byproduct (acetic acid) is easily removed during aqueous workup[3].
Acid Chlorides with Pyridine: For diverse aliphatic or aromatic acylations, acid chlorides are utilized in a mixed solvent system (THF/DCM) at 0 °C. Pyridine is strictly required here: it acts as an acid scavenger to neutralize the generated HCl (preventing the precipitation of the unreactive thiazolium salt) and functions as a nucleophilic catalyst by forming a highly reactive acylpyridinium intermediate[2].
Benzotriazole-Mediated Coupling: When dealing with sensitive substrates or complex acids, N-acylbenzotriazoles offer a milder alternative to acid chlorides, preventing degradation while maintaining high coupling efficiency[1].
Step-by-step workflow for the synthesis and regioselective acylation of 2-aminothiazole derivatives.
Protocol A: Synthesis of Ethyl 2-amino-4-methylthiazole-5-carboxylate via Hantzsch Cyclization
Causality & Rationale: The Hantzsch thiazole synthesis is the most robust method for constructing the core scaffold. The initial condensation generates a hydrochloride salt, which must be neutralized to free the nucleophilic amine for subsequent acylation[1].
Reaction: Suspend thiourea (1.0 equiv) in absolute ethanol. Add ethyl 2-chloroacetoacetate (1.05 equiv) dropwise at room temperature.
Cyclization: Reflux the mixture for 2–3 hours.
Self-Validation Check: The reaction is complete when the starting materials are consumed (monitor via TLC: EtOAc/Hexanes). The solution will turn clear, then precipitate the hydrochloride salt upon cooling.
Neutralization: Cool the mixture, concentrate under reduced pressure, and resuspend the residue in water. Neutralize with 10% aqueous NaOH until pH 7–8 is reached.
Self-Validation Check: A dense pale-yellow precipitate of the free base will immediately form[1].
Isolation: Filter, wash with cold water, and dry under vacuum (Typical yield: 90–95%).
Protocol B: Direct N-Acetylation using Acetic Anhydride
Causality & Rationale: Neat acetic anhydride acts as both solvent and reactant, driving the equilibrium forward thermodynamically without the need for an external base[3].
Heating: Heat the mixture to reflux (120 °C) for 2 hours.
Self-Validation Check: The initial suspension will dissolve into a clear solution as the more soluble N-acetylated product forms[3].
Quench: Cool the reaction mixture to room temperature and pour it slowly into crushed ice with vigorous stirring.
Self-Validation Check: The excess acetic anhydride hydrolyzes to acetic acid, causing the target ethyl 2-acetamido-4-methylthiazole-5-carboxylate to precipitate as a solid.
Isolation: Filter the solid, wash thoroughly with water to remove residual acetic acid, and recrystallize from ethanol.
Protocol C: Regioselective Acylation via Acid Chlorides
Causality & Rationale: Pyridine is strictly required to scavenge the HCl byproduct and to form a highly reactive acylpyridinium intermediate. The reaction is initiated at 0 °C to suppress di-acylation and endocyclic N-acylation[2].
Preparation: Dissolve the 2-aminothiazole derivative (1.0 equiv) in anhydrous THF/DCM (approx. 2:1 ratio) under an inert atmosphere (N2 or Ar).
Catalysis: Add anhydrous pyridine (1.5 equiv) and cool the mixture to 0 °C using an ice bath.
Addition: Add the desired acid chloride (e.g., propionyl chloride, 1.2 equiv) dropwise over 15 minutes.
Self-Validation Check: A white precipitate of pyridinium hydrochloride will begin to form immediately, visually indicating successful acyl transfer[2].
Maturation: Stir at 0 °C for 3 hours, then allow the mixture to warm to room temperature.
Workup: Quench the reaction with water and dilute with ethyl acetate (EtOAc). Separate the layers. Wash the organic layer sequentially with 1M HCl (to remove excess pyridine), saturated NaHCO
3
(to remove unreacted acid), and brine.
Isolation: Dry over anhydrous Na
2
SO
4
, filter, and concentrate. Purify via flash chromatography or recrystallization.
Analytical Validation & Troubleshooting
NMR Characterization: The chemical shift of the exocyclic NH proton is a definitive marker of successful acylation. Upon reaction, the amide NH typically appears far downfield (
δ
12.0–13.0 ppm in DMSO-d
6
) due to strong hydrogen bonding and the deshielding effect of the newly introduced electron-withdrawing acyl group[4],[1].
Troubleshooting Di-acylation: If an excess of acid chloride is used, di-acylation at the exocyclic nitrogen can occur. This is mitigated by strictly maintaining a 1:1.1 to 1:1.2 stoichiometric ratio of substrate to acylating agent and strictly maintaining the initial reaction temperature at 0 °C[2].
References
Dovlatyan, V. V., et al. "Thiazolecarboxylic Acid Derivatives. Part 1. N-Substituted 2-Amino-4-methylthiazole-5-carboxylic Acid Derivatives." Chemistry of Heterocyclic Compounds.
"Benzotriazole-Mediated Synthesis and Antibacterial Activity of Novel N-Acylcephalexins." MDPI.
"Synthesis and Chemistry of Thiazole Derivatives: Potential Antiviral Agents." Scholaris.ca.
"A Systematic Review On Thiazole Synthesis And Biological Activities." Kuey.net.
Technical Support Center: Purification of Methyl 4-hydroxy-2-methylthiazole-5-carboxylate
Introduction Methyl 4-hydroxy-2-methylthiazole-5-carboxylate is a key heterocyclic building block widely utilized in organic synthesis and for the development of biologically active molecules.[1] Thiazole derivatives, in...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
Methyl 4-hydroxy-2-methylthiazole-5-carboxylate is a key heterocyclic building block widely utilized in organic synthesis and for the development of biologically active molecules.[1] Thiazole derivatives, in general, are known for a broad spectrum of activities, including antimicrobial and antifungal properties.[1][2][3] The purity of this intermediate is paramount, as impurities can lead to unwanted side reactions, lower yields in subsequent steps, and complicate the interpretation of biological data.
This technical support guide provides researchers, scientists, and drug development professionals with a dedicated resource for troubleshooting common issues and answering frequently asked questions encountered during the purification of crude Methyl 4-hydroxy-2-methylthiazole-5-carboxylate.
Section 1: Frequently Asked Questions (FAQs)
Q1: What are the most effective methods for purifying crude Methyl 4-hydroxy-2-methylthiazole-5-carboxylate?
A1: The two most reliable and commonly employed purification techniques for this compound are recrystallization and column chromatography.[1] Recrystallization is ideal for removing small amounts of impurities from a large batch of relatively pure product. Column chromatography is superior for separating the target compound from significant quantities of impurities or byproducts with similar polarities.
Q2: What are the likely impurities in my crude sample?
A2: Impurities typically originate from the starting materials or side reactions during synthesis. If a Hantzsch-type thiazole synthesis was used, common impurities include unreacted α-haloketones and thioamides.[2][4][5] Residual reagents, catalysts, or isomeric byproducts like 1,2,4-triazoles (which can form in alkaline conditions) may also be present.[6]
Q3: How can I effectively monitor the purification process in real-time?
A3: Thin-layer chromatography (TLC) is an indispensable, rapid, and cost-effective technique for monitoring purification.[6] By spotting the crude mixture alongside the collected fractions on a TLC plate, you can visualize the separation of your desired compound from impurities. Visualization is typically achieved using a UV lamp or by staining with iodine vapor.[6]
Q4: My purified product appears as a sticky solid or an oil instead of a crystalline solid. What should I do?
A4: This physical state often indicates the presence of residual solvent or persistent impurities that inhibit crystallization. First, ensure the product is thoroughly dried under a high vacuum to remove any volatile solvents. If the issue persists, trituration can be effective. This involves stirring the sticky solid with a non-polar solvent in which the product is insoluble but the impurities are soluble (e.g., cold hexane or diethyl ether).[6] This process can help induce crystallization and wash away oily impurities. If the product remains oily, column chromatography is the recommended next step.[6]
Q5: How stable is the Methyl 4-hydroxy-2-methylthiazole-5-carboxylate molecule during purification?
A5: The thiazole ring is generally robust and stable under typical purification conditions.[4] However, it is advisable to avoid exposure to strong acidic or basic conditions and excessive heat, which could potentially lead to hydrolysis of the methyl ester or degradation of the heterocyclic ring.[4] Neutral workup conditions are always preferred.
Section 2: Troubleshooting Guides
Purification can present various challenges. The tables below address specific problems, their probable causes, and validated solutions for both recrystallization and column chromatography.
Recrystallization Troubleshooting
Problem
Potential Cause(s)
Recommended Solution(s)
No crystals form upon cooling.
Too much solvent was used: The solution is not supersaturated.
Boil off a portion of the solvent to increase the concentration and allow it to cool again.[7]
Solution cooled too rapidly: Crystals did not have time to nucleate and grow.
Allow the flask to cool slowly to room temperature before moving it to an ice bath. Insulating the flask can help.[7]
Compound is highly soluble even in cold solvent.
The chosen solvent is not suitable. Select a different solvent or a mixed-solvent system.[6]
Product "oils out" instead of crystallizing.
Solution is supersaturated at a temperature above the compound's melting point.
Reheat the solution to redissolve the oil, add a small amount of additional solvent, and allow it to cool more slowly.[7]
Presence of impurities.
Impurities can disrupt crystal lattice formation. Try removing them first with activated charcoal (for colored impurities) or a preliminary wash.[7]
Low recovery of purified product.
Compound has significant solubility in the cold solvent.
Ensure the solution is cooled thoroughly in an ice bath to maximize precipitation.[4]
Too much solvent was used for dissolution or washing.
Use the absolute minimum amount of hot solvent required to dissolve the solid. Wash the collected crystals with a minimal amount of ice-cold solvent.[4]
Final product purity is unsatisfactory.
Insoluble impurities were not removed: These were trapped within the crystals.
Perform a hot filtration step after dissolving the crude product in the hot solvent to remove any insoluble material.
Soluble impurities co-precipitated: The chosen solvent does not effectively differentiate between the product and a key impurity.
A different recrystallization solvent is required. Alternatively, column chromatography may be necessary.
Column Chromatography Troubleshooting
Problem
Potential Cause(s)
Recommended Solution(s)
Compound remains at the baseline (Rf ≈ 0).
The mobile phase (eluent) is not polar enough.
Increase the polarity of the eluent. For an ethyl acetate/hexane system, increase the percentage of ethyl acetate.[6]
Compound runs with the solvent front (Rf ≈ 1).
The mobile phase is too polar.
Decrease the polarity of the eluent by increasing the percentage of the non-polar component (e.g., hexane).[6]
Poor separation of spots (co-elution).
The chosen solvent system lacks selectivity for the compounds.
Try a different solvent system (e.g., dichloromethane/methanol). The ideal Rf for good separation is between 0.2 and 0.4.[4]
Tailing or streaking of spots.
Compound is interacting too strongly with the acidic silica gel.
Thiazole derivatives can be basic. Add a small amount of a basic modifier like triethylamine (0.1–1%) to the mobile phase to improve the peak shape.[6]
The column is overloaded with the sample.
Use a larger column or load less crude material.
The column was packed improperly.
Ensure the column is packed uniformly without air bubbles or channels.[6]
Section 3: Visualization of Workflows
Visualizing the decision-making process and experimental steps can clarify the path to a pure product.
Caption: Decision tree for selecting a purification method.
Caption: Standard workflow for column chromatography purification.
Section 4: Detailed Experimental Protocols
These protocols provide step-by-step methodologies for the most common purification procedures.
Protocol 1: Purification by Recrystallization (Ethanol/Water System)
This protocol is effective when the crude product is at least 85-90% pure. The principle relies on the high solubility of the compound in hot ethanol and its poor solubility in cold water.[1]
Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of hot ethanol and heat the mixture gently (e.g., on a hot plate) while stirring until the solid is completely dissolved.[6]
Addition of Anti-Solvent: While the solution is still hot, add water dropwise until the solution becomes persistently cloudy (turbid). This indicates the point of saturation.
Clarification: Add a few drops of hot ethanol to the cloudy mixture until it becomes clear again.
Crystallization: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals.
Cooling: Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.[4]
Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.
Washing: Wash the collected crystals with a small amount of ice-cold ethanol/water mixture to remove any residual soluble impurities.
Drying: Dry the purified crystals in a vacuum oven or desiccator to a constant weight.
Protocol 2: Purification by Silica Gel Column Chromatography
This method is ideal for separating the target compound from impurities with different polarities.
TLC Analysis: First, determine an appropriate eluent system using TLC. A good system will give your target compound an Rf value of approximately 0.2-0.4. A common starting point is a mixture of hexane and ethyl acetate.[1]
Column Packing: Prepare a slurry of silica gel in the initial, least polar eluent. Pour the slurry into the column and allow it to pack uniformly under gravity or gentle pressure, ensuring no air bubbles are trapped.[6]
Sample Loading: Dissolve the crude product in a minimal amount of a suitable solvent (like dichloromethane or ethyl acetate). Pre-adsorb this solution onto a small amount of silica gel by evaporating the solvent. Carefully add the dry, silica-adsorbed sample to the top of the packed column.
Elution: Begin eluting the column with the mobile phase, starting with a lower polarity (e.g., 9:1 Hexane:EtOAc) and gradually increasing the polarity (e.g., 7:3, 1:1) if necessary (gradient elution).
Fraction Collection: Collect the eluent in a series of test tubes or flasks.
Monitoring: Spot every few fractions on a TLC plate to track the elution of the compounds.
Combine and Evaporate: Combine the fractions that contain the pure product (as determined by TLC). Remove the solvent using a rotary evaporator to yield the purified solid.
BenchChem. (2025). Technical Support Center: Purification of 2-Amino-1,3,4-Thiadiazole Derivatives.
BenchChem. (2025). Technical Support Center: Purification of 4-(Methoxymethyl)thiazole.
IntechOpen. (2020). Synthesis and Biological Evaluation of Thiazole Derivatives. Retrieved from [Link]
MDPI. (2017). Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. Molecules, 22(5), 755. Retrieved from [Link]
BenchChem. (2025). Application Notes: Hantzsch Synthesis for Thiazole Derivatives.
Google Patents. (n.d.). Ethyl 2-(3-Formyl-4-hydroxyphenyl)-4-methylthiazole-5-carboxylate synthesis.
Organic Chemistry Portal. (n.d.). Thiazole synthesis. Retrieved from [Link]
Technical Support Center: Thiazole Synthesis Troubleshooting & Side Reaction Management
Welcome to the Thiazole Synthesis Technical Support Center. This portal is designed for researchers, medicinal chemists, and drug development professionals who require advanced troubleshooting strategies for the Hantzsch...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Thiazole Synthesis Technical Support Center. This portal is designed for researchers, medicinal chemists, and drug development professionals who require advanced troubleshooting strategies for the Hantzsch thiazole synthesis and its variants.
Rather than providing generic protocols, this guide deconstructs the mechanistic causality behind common side reactions—such as epimerization, incomplete dehydration, and oxazole byproduct formation—and provides self-validating standard operating procedures (SOPs) to ensure high-fidelity synthesis.
Module 1: Mechanistic Causality of Common Side Reactions
The Hantzsch thiazole synthesis—the cyclocondensation of an
α
-haloketone with a thioamide—is the most widely utilized method for constructing 1,3-thiazole rings[1]. However, the reaction is highly susceptible to pathway divergence depending on the substrate electronics, solvent, and pH. Understanding why these side reactions occur is the first step in preventing them.
Epimerization and Racemization: When synthesizing chiral amino acid-derived thiazoles, the traditional Hantzsch conditions (refluxing ethanol) frequently result in complete racemization[2]. Causality: The cyclocondensation generates one equivalent of hydrogen bromide (HBr). In a heated, acidic environment, the chiral
α
-stereocenter undergoes rapid acid-catalyzed imine-enamine tautomerization prior to aromatization, destroying the stereochemical integrity of the molecule[3].
Oxazole Byproduct Formation: Researchers often isolate a byproduct with a mass 16 Da lower than the target thiazole. Causality: Thioamides are prone to hydrolysis, converting into amides in the presence of adventitious water. Alternatively, the oxygen atom of an amide intermediate can act as a competing nucleophile, attacking the
α
-haloketone to form an oxazole ring instead of a thiazole[1].
Incomplete Dehydration (Stable Thiazolines): The reaction stalls at the hydroxythiazoline intermediate. Causality: The final step of the Hantzsch synthesis requires the elimination of water to achieve aromatization. If the substrate lacks sufficient thermodynamic driving force (e.g., highly electron-withdrawing groups) or if the reaction lacks a dehydrating agent, the intermediate remains trapped as a 5-membered hydroxythiazoline ring[3].
Isomeric 2-imino-2,3-dihydrothiazoles: Multiple structural isomers form. Causality: Under highly acidic conditions, or when using unsymmetrical
α
-haloketones with multiple reactive sites, regioselectivity is compromised, leading to the kinetic trapping of isomeric impurities[4].
Fig 1: Reaction pathways in Hantzsch thiazole synthesis highlighting major side reactions.
Module 2: Interactive Troubleshooting & FAQs
Q: My LCMS analysis shows a major byproduct with a mass of [M-16]. How do I suppress this?A: A mass shift of -16 Da indicates the substitution of sulfur (32 Da) with oxygen (16 Da), confirming the formation of an oxazole byproduct[1]. This is caused by thioamide hydrolysis or poor thioamide purity.
Fix: Ensure strictly anhydrous conditions. Recrystallize your thioamide starting material prior to use, and consider running the reaction under an inert argon atmosphere to prevent atmospheric moisture from driving hydrolysis.
Q: I am synthesizing a chiral amino acid-derived thiazole, but my product is completely racemized. How can I preserve the enantiomeric excess (ee%)?A: Traditional Hantzsch conditions (refluxing ethanol) generate HBr, which catalyzes epimerization at the
α
-stereocenter[3].
Fix: Abandon traditional conditions and utilize the Holzapfel-Meyers-Nicolaou Modification [3]. This protocol separates the cyclocondensation and dehydration steps, running the initial reaction at -20 °C under basic conditions to prevent HBr accumulation, thereby preserving optical purity.
Q: The reaction stalls, and my TLC shows a highly polar intermediate that won't convert to the final product. What is it?A: You have likely trapped the hydroxythiazoline intermediate[3].
Fix: The spontaneous dehydration to the aromatic thiazole requires a thermodynamic push. You must add a dehydrating agent. Treat the isolated intermediate with Trifluoroacetic Anhydride (TFAA) and Pyridine, followed by Triethylamine (TEA), or use Methanesulfonyl chloride (MsCl)[3].
Fig 2: Diagnostic workflow for identifying and resolving thiazole synthesis side reactions.
Module 3: Quantitative Data & Condition Optimization
The choice of solvent, temperature, and catalyst dictates the ratio of target thiazole to side products. The table below summarizes the quantitative impact of various reaction environments based on established optimization studies[3][5].
Module 4: Self-Validating Standard Operating Procedure (SOP)
Protocol: The Holzapfel-Meyers-Nicolaou Modification for Chiral Thiazoles
This protocol is engineered to synthesize amino acid-derived thiazoles without loss of optical purity. It acts as a self-validating system by separating the reaction into distinct, trackable phases[3].
Phase 1: Low-Temperature Cyclocondensation
Setup: Dissolve the chiral thioamide (1.0 equiv) in anhydrous
CH2Cl2
under an argon atmosphere. Cool the reaction flask to -20 °C using a dry ice/ethylene glycol bath.
Base Addition: Add solid potassium bicarbonate (
KHCO3
, 8.0 equiv) to act as a mild, non-nucleophilic acid scavenger. This prevents HBr accumulation.
Electrophile Addition: Dropwise, add the
α
-bromocarbonyl compound (3.0 equiv).
Validation Checkpoint 1: Stir for 12 hours at -20 °C. Check TLC (Hexanes/EtOAc). The thioamide spot should be completely consumed, replaced by a highly polar spot (the hydroxythiazoline intermediate). Do not proceed if starting material remains; extended times at higher temps will cause racemization.
Phase 2: Chemoselective Dehydration
Reagent Prep: To the -20 °C mixture, add anhydrous pyridine (6.0 equiv), followed by the dropwise addition of Trifluoroacetic Anhydride (TFAA, 3.0 equiv).
Elimination: Stir for 2 hours, then add Triethylamine (TEA, 6.0 equiv) and allow the reaction to warm to room temperature.
Validation Checkpoint 2: Pull an aliquot for LCMS. The mass should shift from [M+18] (hydroxythiazoline) to the target mass [M].
Phase 3: Solvolysis (If Required)
Note: TFAA treatment often results in the N-trifluoroacetylation of free secondary amines in your substrate[3].
Deprotection: If LCMS indicates an [M+96] mass (trifluoroacetamide derivative), evaporate the
CH2Cl2
and dissolve the crude mixture in absolute ethanol.
Cleavage: Add Sodium Ethoxide (NaOEt, 2.0 equiv) and stir at room temperature for 1 hour.
Final Isolation: Quench with saturated aqueous
NH4Cl
, extract with EtOAc, dry over
Na2SO4
, and purify via flash chromatography.
References
University of Queensland. "Thiazoles in Peptides and Peptidomimetics." UQ eSpace. Available at:[Link]
Safari, J., et al. (2017). "Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst." Molecules, 22(5), 757. Available at:[Link]
🔬 Process Chemistry Support Center: Thiazole Esterification
Welcome to the Technical Support Portal for Thiazole Esterification. This guide is engineered for drug development professionals and synthetic chemists troubleshooting low yields, degradation, and byproduct formation dur...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Portal for Thiazole Esterification. This guide is engineered for drug development professionals and synthetic chemists troubleshooting low yields, degradation, and byproduct formation during the functionalization of thiazole-containing building blocks.
📋 Active Troubleshooting Tickets & FAQs
Ticket #1044: Persistent N-Acylurea Byproduct in Carbodiimide Couplings
User Query: I am using EDC/HOBt for the esterification of a sterically hindered thiazole-4-carboxylic acid with a secondary alcohol. My LC-MS shows a massive +18 Da mass shift corresponding to the N-acylurea byproduct, and my ester yield is <20%. How do I fix this?
Root Cause Analysis:
When activating a carboxylic acid with a carbodiimide (like DCC or EDC), the initial intermediate formed is an O-acylisourea. If the incoming alcohol is sterically hindered or a weak nucleophile, the reaction stalls. This kinetic delay allows the transient O-acylisourea to undergo a slow, irreversible 1,3-acyl migration, forming a thermodynamically stable but synthetically useless N-acylurea byproduct[1],[2].
The Solution (Causality & Mechanism):
To intercept the O-acylisourea before it rearranges, you must introduce 4-Dimethylaminopyridine (DMAP) as a nucleophilic acyl transfer catalyst[1]. DMAP is a vastly superior nucleophile compared to the alcohol; it rapidly attacks the O-acylisourea to form a highly electrophilic N-acylpyridinium intermediate[2]. This intermediate cannot undergo intramolecular rearrangement and reacts rapidly with the hindered alcohol to form the desired ester, regenerating the DMAP catalyst[1].
Catalytic cycle of Steglich esterification highlighting DMAP's role in preventing N-acylurea.
Ticket #1045: Spontaneous Degradation of Thiazole-2-Carboxylic Acids
User Query: Attempting a standard Fischer esterification (H₂SO₄, MeOH, reflux) on thiazole-2-carboxylic acid results in complete loss of starting material and formation of plain unsubstituted thiazole. What is happening?
Root Cause Analysis:
Thiazole-2-carboxylic acids are notoriously unstable under thermal, strongly acidic, or strongly basic conditions due to their propensity for spontaneous decarboxylation[3]. The electron-withdrawing nature of the adjacent nitrogen and sulfur atoms stabilizes the resulting carbanion at the C2 position, driving the loss of CO₂[4]. Standard Fischer esterification requires heat and strong acid, which aggressively accelerates this degradation pathway.
The Solution (Causality & Mechanism):
You must abandon heat and strong acids. Instead, utilize a mild, room-temperature alkylation of the carboxylate salt. By using Cesium Carbonate (Cs₂CO₃) in a polar aprotic solvent (like DMF), you exploit the "Cesium Effect." The large, polarizable Cs⁺ ion poorly coordinates with the carboxylate oxygen, leaving it highly "naked" and nucleophilic. This allows esterification with an alkyl halide to proceed rapidly at room temperature, completely avoiding the thermal decarboxylation threshold.
Ticket #1046: Thiazolium Salt Formation (N-Alkylation)
User Query: I switched to the alkylation method (K₂CO₃, MeI, DMF) for my thiazole-5-carboxylic acid, but now I'm getting a highly polar byproduct that stays at the baseline on my TLC. NMR suggests the thiazole nitrogen is methylated.
Root Cause Analysis:
Thiazoles are ambident nucleophiles. While the deprotonated carboxylate group is the intended nucleophile, the lone pair on the thiazole ring nitrogen is also highly reactive and easily undergoes N-alkylation with alkyl halides to form a thiazolium cation[5],[6]. Methyl iodide (MeI) is a "soft" electrophile, which often favors attack by the nitrogen over the "harder" carboxylate oxygen.
The Solution (Causality & Mechanism):
To favor O-alkylation over N-alkylation, shift to "harder" electrophiles (e.g., alkyl triflates or dialkyl sulfates) or use the aforementioned Cs₂CO₃ strategy to maximize oxygen nucleophilicity. Additionally, limiting the equivalents of the alkylating agent strictly to 1.05 eq prevents over-alkylation of the nitrogen.
Reaction pathways for thiazole carboxylate alkylation showing O- vs N-alkylation.
📊 Quantitative Data: Reaction Optimization
The following table summarizes the causal relationship between reaction conditions and byproduct distribution in thiazole esterification workflows.
This protocol utilizes EDC·HCl to ensure the urea byproduct is water-soluble, simplifying purification.
Preparation: Dissolve thiazole-carboxylic acid (1.0 eq) and the target alcohol (1.1 eq) in anhydrous Dichloromethane (DCM) to achieve a 0.2 M concentration.
Self-Validation: The solution must be completely clear. Any turbidity indicates moisture, which will cause premature carbodiimide hydrolysis.
Catalyst Addition: Add DMAP (0.1 eq) and cool the reaction flask to 0 °C using an ice bath.
Causality: Cooling suppresses baseline exothermic degradation before the activation sequence begins.
Activation: Add EDC·HCl (1.2 eq) portion-wise over 5 minutes.
Reaction: Remove the ice bath and stir at room temperature for 12 hours.
Self-Validation: Monitor the reaction via TLC (UV active). The complete disappearance of the baseline acid spot confirms the consumption of the starting material.
Workup: Dilute with DCM. Wash the organic layer sequentially with 1M HCl (removes DMAP and water-soluble EDC-urea), saturated NaHCO₃ (removes unreacted acid), and brine. Dry over Na₂SO₄ and concentrate.
This protocol avoids heat and strong acids, preventing decarboxylation while suppressing N-alkylation.
Salt Formation: Suspend thiazole-2-carboxylic acid (1.0 eq) and Cs₂CO₃ (1.5 eq) in anhydrous DMF (0.3 M).
Self-Validation: Vigorous magnetic stirring is required as Cs₂CO₃ is largely insoluble. A slight evolution of heat indicates successful carboxylate salt formation.
Equilibration: Stir at room temperature for 30 minutes.
Causality: This ensures complete deprotonation before adding the electrophile, preventing any acid-catalyzed degradation pathways.
Alkylation: Add the alkyl halide (strictly 1.05 eq) dropwise.
Causality: Strict stoichiometric control is the primary defense against over-alkylation of the thiazole nitrogen.
Reaction: Stir at room temperature for 4 hours.
Self-Validation: Quench a 50 µL aliquot in water/EtOAc. TLC of the organic layer should show a high Rf product spot. Heavy baseline streaking indicates the unwanted formation of thiazolium salts.
Workup: Dilute heavily with EtOAc. Wash the organic layer 3–4 times with 5% aqueous LiCl to completely partition and remove the DMF. Dry over Na₂SO₄ and concentrate.
Technical Support Center: Scaling Up Methyl 4-hydroxy-2-methylthiazole-5-carboxylate Production
Introduction Methyl 4-hydroxy-2-methylthiazole-5-carboxylate is a pivotal intermediate in the synthesis of various biologically active compounds and is a significant building block in medicinal chemistry.[1] As research...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
Methyl 4-hydroxy-2-methylthiazole-5-carboxylate is a pivotal intermediate in the synthesis of various biologically active compounds and is a significant building block in medicinal chemistry.[1] As research projects transition from laboratory-scale discovery to preclinical and clinical development, the demand for this compound increases, necessitating a robust and scalable manufacturing process.
Scaling up the synthesis of this thiazole derivative, however, is not a linear process. Challenges related to reaction kinetics, heat management, impurity profiles, and product isolation are frequently magnified, leading to decreased yields, inconsistent product quality, and potential safety hazards. This guide provides in-depth technical support for researchers, chemists, and process development professionals to navigate the complexities of scaling up its production. We will focus on the well-established Hantzsch thiazole synthesis, offering field-proven insights, troubleshooting protocols, and detailed procedural guides to ensure a successful and efficient scale-up campaign.
Core Synthesis Pathway: The Hantzsch Thiazole Synthesis
The most common and industrially adaptable method for producing Methyl 4-hydroxy-2-methylthiazole-5-carboxylate is a variation of the Hantzsch thiazole synthesis.[2][3] This reaction involves the cyclocondensation of an α-halocarbonyl compound with a thioamide. For the target molecule, the key starting materials are Methyl 2-chloroacetoacetate and Thioacetamide .
The reaction proceeds via a nucleophilic attack by the sulfur atom of thioacetamide on the halogenated carbon of the acetoacetate derivative. This is followed by an intramolecular cyclization and a final dehydration step to yield the aromatic thiazole ring.[4]
Caption: Generalized workflow for Hantzsch synthesis of the target thiazole.
Troubleshooting Guide: From Lab Bench to Pilot Plant
This section addresses common problems encountered during the scale-up process in a question-and-answer format.
Issue 1: Low or Stagnating Reaction Yield
Q: We achieved an 85% yield at the 10g scale, but upon scaling to 1kg, the yield has dropped to 50%. What are the likely causes?
A: This is a classic scale-up challenge. The drop in yield is typically due to issues with mass and heat transfer, which are not as forgiving in larger reactors. Here’s a breakdown of potential causes and solutions:
Poor Mixing & Localized "Hot Spots":
Cause: Inadequate agitation in a large reactor can lead to poor distribution of reactants and localized overheating (exotherms), especially during the initial condensation, which can promote side reactions.[5]
Solution:
Controlled Reagent Addition: Instead of adding the base or one of the reactants all at once, add it portion-wise or via a dosing pump over a set period. This allows the reactor's cooling system to manage the exotherm.
Optimize Agitation: Ensure the impeller type and speed are appropriate for the reactor geometry and batch volume to achieve homogeneity. Baffles within the reactor can also improve mixing efficiency.
Suboptimal Temperature Control:
Cause: The surface-area-to-volume ratio decreases as you scale up, making it harder to remove heat. If the internal temperature rises uncontrollably, side product formation increases.[4]
Solution: Monitor the internal batch temperature, not just the jacket temperature. Implement a cascade control system where the internal temperature dictates the jacket's heating/cooling fluid temperature.
Incomplete Reaction:
Cause: The reaction may simply need more time at a larger scale to reach completion due to diffusion-controlled limitations.
Solution: Implement in-process controls (IPC) using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). Continue the reaction until analysis shows the complete consumption of the limiting starting material.[4][6]
Issue 2: Increased Impurity Profile
Q: Our scaled-up batch contains several new impurities that were negligible at the lab scale. How do we identify and mitigate them?
A: Impurity formation is often linked to the same heat and mass transfer issues that cause low yields. The most common side reactions in this synthesis are dimerization and hydrolysis.
Formation of Amide Impurity (Hydrolysis):
Cause: The thioamide starting material or the final product's ester group can be sensitive to hydrolysis, especially if there is moisture in the starting materials or solvents, or during a basic work-up.[5]
Solution:
Use Anhydrous Conditions: Ensure all solvents are dried and glassware is free of moisture. Store hygroscopic reagents like thioacetamide appropriately.[5]
Controlled Work-up: If performing a basic quench, do so at a low temperature (0-5 °C) and minimize the time the product is in contact with the aqueous base.
Formation of Dimeric or Polymeric Byproducts:
Cause: High concentrations of reactants, especially in localized hot spots, can lead to self-condensation or other competing reactions.[7]
Solution: Maintain dilute conditions by using an adequate amount of solvent. The strategy of slow, controlled addition of one reactant to the other (as mentioned for yield improvement) is also critical here.
Parameter
Lab Scale (10g)
Pilot Scale (1kg)
Key Considerations for Scale-Up
Reagent Addition
Manual, all at once
Metered pump over 1-2 hours
Control exotherm, prevent high local concentrations.
Temperature Control
Stir plate, ice bath
Jacketed reactor with chiller
Surface-area-to-volume ratio decreases; active cooling is essential.
Mixing Speed
~300 RPM (magnetic stir)
~100-200 RPM (overhead)
Impeller design and RPM must ensure full batch movement.
Reaction Time
2-4 hours
4-8 hours (IPC dependent)
Monitor reaction to completion; do not rely on lab-scale time.
Issue 3: Product Isolation and Purification Challenges
Q: Our product "oiled out" during recrystallization at the kilogram scale instead of forming crystals. How can we achieve a consistent, crystalline solid?
A: "Oiling out" is a common purification problem when scaling up, often caused by residual solvent, impurities acting as an oiling agent, or cooling the solution too rapidly.[6]
Cause & Solution:
Impurity Levels: The higher impurity load in the scaled-up batch may be preventing crystallization.
Action: First, try to "polish" the crude material. Dissolve it in a suitable solvent (e.g., ethyl acetate) and wash it with a brine or slightly acidic solution to remove water-soluble impurities. Re-concentrate the organic layer before attempting recrystallization. If this fails, a plug of silica gel filtration might be necessary to remove polar impurities before crystallization.
Cooling Rate: Rapid cooling does not give molecules enough time to align into a crystal lattice.
Action: Allow the hot, saturated solution to cool slowly to room temperature without disturbance. Once it reaches ambient temperature, you can gradually cool it further in an ice bath to maximize yield.[6]
Solvent System: The ideal solvent system at a small scale may not be optimal for a larger, slightly less pure batch.
Action: Re-screen anti-solvents. Dissolve the crude oil in a minimal amount of a good solvent (e.g., methanol, ethyl acetate) and add a non-polar "anti-solvent" (e.g., heptane, water) dropwise until persistent turbidity is observed. Add a small amount of the good solvent back to clarify, then cool slowly.[6]
Caption: Decision workflow for troubleshooting common scale-up issues.
Frequently Asked Questions (FAQs)
Q1: How critical is the quality of the starting materials, Thioacetamide and Methyl 2-chloroacetoacetate?A1: It is extremely critical. Impurities in starting materials are a primary cause of low yields and difficult purifications.[4][7] For example, residual acid in Methyl 2-chloroacetoacetate can interfere with the base-catalyzed reaction, while old or improperly stored thioacetamide may contain decomposition products that lead to side reactions. Always use materials with a purity of >98% and confirm identity and purity by NMR or other appropriate analytical methods before use in a large-scale reaction.
Q2: What is the best choice of solvent and base for this reaction at scale?A2: For the solvent, alcohols like ethanol or methanol are common at the lab scale but can lead to transesterification byproducts.[1] Acetonitrile is an excellent choice for scale-up as it is aprotic, has a good boiling point for reflux, and is relatively easy to remove.[3][8] For the base, a non-nucleophilic organic base like triethylamine (TEA) is preferred over inorganic bases (e.g., Na2CO3) as it ensures homogeneity in the organic solvent and is easily removed during work-up.[1][3]
Q3: What are the recommended safety precautions when running this reaction at the kilogram scale?A3: Thioacetamide is a suspected carcinogen and should be handled with extreme care using appropriate personal protective equipment (PPE), including a respirator, in a well-ventilated area or fume hood. Methyl 2-chloroacetoacetate is a lachrymator and corrosive. The reaction can be exothermic, so a reactor with pressure relief and an emergency quench plan (e.g., a pre-chilled container of a suitable solvent) should be in place. Always perform a safety review before conducting any large-scale reaction.
This protocol is a baseline for process development.
Setup: To a 250 mL three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and condenser, add thioacetamide (7.5 g, 0.1 mol) and acetonitrile (100 mL).
Reactant Addition: Begin stirring and add methyl 2-chloroacetoacetate (15.0 g, 0.1 mol) to the suspension at room temperature.
Base Addition: Slowly add triethylamine (12.1 g, 0.12 mol) dropwise over 15 minutes. An exotherm will be observed. Maintain the internal temperature below 40°C using a water bath.
Reaction: After the addition is complete, heat the mixture to a gentle reflux (~80°C) and maintain for 3 hours.
Monitoring: Monitor the reaction by TLC (e.g., 3:1 Hexane:Ethyl Acetate) until the starting chloro-ketone spot disappears.
Work-up: Cool the reaction to room temperature. Filter the mixture to remove triethylamine hydrochloride salts. Concentrate the filtrate under reduced pressure to obtain the crude product.
Protocol 2: Purification by Recrystallization
Solvent Selection: Transfer the crude product (solid or thick oil) to an appropriately sized flask. Add a minimal amount of hot methanol or isopropanol to dissolve the material completely.
Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration through a pad of celite to obtain a clear solution.
Crystallization: Allow the solution to cool slowly to room temperature. Once crystal formation begins, place the flask in an ice bath for 1-2 hours to maximize precipitation.
Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.
Washing: Wash the filter cake with a small amount of cold solvent to remove residual soluble impurities.
Drying: Dry the purified crystals in a vacuum oven at 40-50°C to a constant weight. Confirm purity by HPLC and NMR.[6]
Holzapfel-Meyers-Nicolaou Modification of the Hantzsch Thiazole Synthesis. (n.d.). ResearchGate.
Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Thiazole.
Wikipedia. (n.d.). Thiazole.
MDPI. (2017, May 7). Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst.
Technical Support Center: Temperature Control in 4-Methylthiazole-5-Carboxylic Acid Reactions
Welcome to the technical support center for 4-methylthiazole-5-carboxylic acid. This guide is designed for researchers, chemists, and drug development professionals to provide expert insights and practical solutions for...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for 4-methylthiazole-5-carboxylic acid. This guide is designed for researchers, chemists, and drug development professionals to provide expert insights and practical solutions for challenges related to temperature control during its use in chemical synthesis. Our goal is to explain the causality behind experimental choices, ensuring your reactions are both successful and reproducible.
Frequently Asked Questions (FAQs)
This section addresses foundational questions regarding the thermal properties and general handling of 4-methylthiazole-5-carboxylic acid.
Q1: What is the thermal stability of solid 4-methylthiazole-5-carboxylic acid?
A: 4-Methylthiazole-5-carboxylic acid is a relatively stable crystalline solid. Its melting point is approximately 287 °C, at which point it also begins to decompose.[1][2] For storage, it is best kept at refrigerated temperatures (0-8 °C) to ensure long-term stability.[3]
Q2: Why is precise temperature control so critical for reactions involving this molecule?
A: Precise temperature control is paramount for three primary reasons:
Preventing Decarboxylation: Like many heteroaromatic carboxylic acids, 4-methylthiazole-5-carboxylic acid can undergo decarboxylation (loss of CO₂) at elevated temperatures. This is often an undesired side reaction that leads to the formation of 4-methylthiazole, reducing the yield of your target molecule. While significant decomposition occurs at its melting point, decarboxylation can begin at much lower temperatures, especially under harsh acidic or basic conditions or in the presence of certain metals.[4][5]
Managing Reagent Stability: Many reactions, such as amide couplings or esterifications, use temperature-sensitive activating agents (e.g., carbodiimides, uronium salts) or reagents (e.g., thionyl chloride).[6][7][8] Running these reactions at sub-ambient temperatures is often necessary to prevent reagent degradation and the formation of unwanted byproducts.
Controlling Reaction Rate and Selectivity: Exothermic reactions require careful temperature management to prevent thermal runaways. Furthermore, controlling the temperature allows for greater selectivity, minimizing the formation of side products and improving the overall purity of the desired compound.
Q3: My solution of 4-methylthiazole-5-carboxylic acid is turning yellow/brown. Is this a temperature issue?
A: While heat can contribute, discoloration is often indicative of degradation due to oxidation or photodegradation, especially if the compound is in solution. Thiazole-containing compounds can be sensitive to both light and dissolved oxygen.[9] It is crucial to store solutions, especially those intended for long-term use, protected from light (e.g., in amber vials) and at low temperatures (2-8°C).[9] For maximum stability, consider degassing solvents and storing solutions under an inert atmosphere like nitrogen or argon.[9]
Troubleshooting Guides for Common Reactions
This section provides specific, scenario-based troubleshooting advice in a question-and-answer format.
Scenario 1: Amide Coupling Reactions
Q: I am attempting an amide coupling with 4-methylthiazole-5-carboxylic acid using EDC/NHS, but I'm getting very low yields and multiple spots on my TLC plate. What's going wrong?
A: This is a classic issue often rooted in temperature and the order of addition. The direct condensation of a carboxylic acid and an amine is generally inefficient.[7] Activating agents are required, but their stability is key.
Potential Cause 1: Premature Decomposition of Activated Ester. The O-acylisourea intermediate formed by the reaction of the carboxylic acid with a carbodiimide like EDC is highly reactive and unstable. If the reaction temperature is too high (e.g., room temperature) or if the amine is not added promptly, this intermediate can rearrange or decompose.
Solution: Perform a two-step, one-pot activation at a reduced temperature.
Dissolve the 4-methylthiazole-5-carboxylic acid and an additive like N-hydroxysuccinimide (NHS) in a suitable solvent (e.g., DMF or DCM).
Cool the solution to 0 °C in an ice bath.
Add the EDC and stir the reaction at 0 °C for 15-60 minutes to form the more stable NHS-activated ester.[7]
Add your amine to this cooled solution and then allow the reaction to slowly warm to room temperature and stir for 2-12 hours.[7] This ensures the amine traps the activated ester before it can decompose.
Potential Cause 2: Inactive Reagents. The coupling reagents (EDC, HATU, etc.) and additives (NHS, HOBt) can degrade if not stored properly.
Solution: Ensure your coupling reagents are fresh and have been stored under the recommended conditions (typically cold and dry). Using additives like HOBt or NHS is highly recommended as they not only improve yields but also minimize potential racemization if your amine is chiral.[8]
Workflow: Temperature Control in Amide Coupling
Caption: General workflow for EDC/NHS mediated amide coupling highlighting critical temperature control points.
Scenario 2: Esterification Reactions
Q: I tried to perform a Fischer esterification by refluxing 4-methylthiazole-5-carboxylic acid in methanol with a sulfuric acid catalyst, but my yield was poor and I isolated a significant amount of a byproduct.
A: While Fischer esterification is a standard method, its requirement for high temperatures and strong acid can be problematic for this substrate.
Potential Cause: Decarboxylation. Refluxing in acidic conditions provides sufficient thermal energy to promote decarboxylation, leading to the formation of 4-methylthiazole as a major byproduct.
Solution 1: Milder, Two-Step Acyl Chloride Method. This method avoids high temperatures during the ester formation step.
First, convert the carboxylic acid to its acyl chloride. This can be done by gently refluxing with thionyl chloride (SOCl₂) or oxalyl chloride.[6][10]
After removing the excess SOCl₂ under reduced pressure, the resulting crude acyl chloride can be reacted with the desired alcohol (e.g., methanol) at a much lower temperature, often starting at 0 °C and warming to room temperature.[6]
Solution 2: Carbodiimide-Mediated Esterification. For acid-sensitive alcohols or when you need to avoid acidic conditions entirely, a Steglich esterification using a carbodiimide (like DCC or EDC) and a catalyst (like DMAP) is an excellent choice that runs at room temperature or below.[6][11]
Table 1: Recommended Temperature Ranges for Common Reactions
Reaction Type
Reagents
Recommended Temperature
Rationale & Notes
Acyl Chloride Formation
Thionyl Chloride (SOCl₂)
70-80 °C (Reflux)
Reaction requires heat, but prolonged heating should be avoided. Perform in a well-ventilated fume hood.[10]
Amide Coupling
EDC, HATU, etc.
0 °C to Room Temp
Initial activation of the acid should be performed at 0 °C to prevent reagent and intermediate decomposition.[7]
Fischer Esterification
Alcohol + Acid Catalyst
60-80 °C (Reflux)
Use with caution. High risk of decarboxylation. Best for robust substrates where yield is not paramount.[6]
Reduction to Alcohol
NaBH₄ / AlCl₃
-10 °C to 25 °C
Initial addition of reagents should be done at low temperatures (-10 to 5 °C) to control the exothermic reaction.[12]
Synthesis of Parent Acid
Formamide + Chloroacetoacetate
Room Temp, then cool
The main reaction proceeds at room temperature, but the product is isolated by cooling to 0-10 °C to induce precipitation.[13]
Scenario 3: Unexpected Decarboxylation
Q: My reaction is supposed to be a simple salt formation with a base at room temperature, but I'm detecting the decarboxylated impurity, 4-methylthiazole. Why would this happen without heat?
A: While heat is the primary driver for decarboxylation, other factors can facilitate this unwanted reaction even at ambient temperatures.
Potential Cause 1: Presence of Transition Metals. Trace amounts of transition metals (e.g., copper, iron) from reagents or the reaction vessel can catalyze decarboxylation at much lower temperatures than thermal decomposition would suggest.
Solution: Ensure you are using high-purity reagents and clean glassware. If you suspect metal catalysis, adding a chelating agent like EDTA in trace amounts can sometimes sequester the metal ions and inhibit the side reaction.
Potential Cause 2: Unstable Intermediate Formation. Certain reaction conditions, even if not overtly high in temperature, might lead to the formation of an intermediate that is particularly prone to decarboxylation.
Solution: Re-evaluate your reaction conditions. If using a strong base, consider if a milder base could achieve the same goal without promoting instability. Monitor the reaction over time to see when the impurity begins to form; this can provide clues about the reaction pathway.
Diagram: The Impact of Temperature on Reaction Pathways
Caption: Temperature dictates the dominant reaction pathway, with lower temperatures favoring the desired functionalization and higher temperatures promoting decarboxylation.
Experimental Protocols
Protocol 1: Temperature-Controlled Amide Coupling using HATU
This protocol is for the coupling of 4-methylthiazole-5-carboxylic acid with a generic primary amine.
Preparation: In a round-bottom flask under a nitrogen atmosphere, dissolve 4-methylthiazole-5-carboxylic acid (1.0 eq) in anhydrous DMF.
Cooling: Place the flask in an ice/water bath and stir for 10 minutes until the internal temperature is stable at 0 °C.
Activation: To the cooled solution, add HATU (1.1 eq) followed by the dropwise addition of a non-nucleophilic base such as diisopropylethylamine (DIPEA) (2.5 eq). Stir the mixture at 0 °C for 15 minutes. A color change is often observed as the active ester forms.
Coupling: Add the primary amine (1.1 eq), either neat or as a solution in DMF, to the reaction mixture while maintaining the temperature at 0 °C.
Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-4 hours, monitoring progress by TLC or LC-MS.
Work-up: Once the reaction is complete, dilute the mixture with an organic solvent like ethyl acetate and wash sequentially with 5% aqueous HCl, saturated aqueous NaHCO₃, and brine.[7] Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.
Protocol 2: Acyl Chloride Formation and Subsequent Esterification
This protocol describes the conversion to a methyl ester, a common derivative.
Acyl Chloride Synthesis: In a fume hood, combine 4-methylthiazole-5-carboxylic acid (1.0 eq) and thionyl chloride (5.0 eq). Equip the flask with a reflux condenser topped with a drying tube.
Heating: Gently heat the mixture to reflux (approx. 75-80 °C) using a heating mantle. Stir for 2 hours. The solid carboxylic acid should fully dissolve.[10]
Isolation: After cooling to room temperature, carefully remove the excess thionyl chloride by rotary evaporation. It is advisable to use a base trap (e.g., NaOH solution) to neutralize the volatile and corrosive SOCl₂ vapor. The resulting crude 4-methylthiazole-5-carbonyl chloride is often used directly.
Esterification: Dissolve the crude acyl chloride in anhydrous dichloromethane (DCM) and cool the solution to 0 °C in an ice bath.
Alcohol Addition: Slowly add anhydrous methanol (3.0 eq) dropwise. A tertiary amine base like triethylamine (1.2 eq) can be included to scavenge the HCl byproduct.
Reaction and Work-up: Stir the reaction at 0 °C for 30 minutes, then allow it to warm to room temperature for 1 hour. Quench the reaction by adding water. Separate the organic layer, wash with brine, dry over Na₂SO₄, and concentrate to yield the crude ester, which can be purified by chromatography or distillation.
References
Google Patents. (n.d.). CA2483482A1 - Process for the preparation of 4-methyl-thiazole-5-carbaldehyde intermediate.
PMC. (n.d.). Efficient and Eco-Friendly Preparation of 4-Methyl-5-formyl-thiazole. Retrieved from [Link]
Google Patents. (n.d.). WO2003091230A1 - Process for the preparation of 4-methyl-thiazole-5-carbaldehyde intermediate.
Google Patents. (n.d.). CN101475541A - Preparation of 4-methyl thiazole-5-carboxyl acid.
Organic Chemistry Portal. (n.d.). Acid to Ester - Common Conditions. Retrieved from [Link]
Organic Syntheses. (n.d.). Esterification of Carboxylic Acids with Dicyclohexylcarbodiimide/4-Dimethylaminopyridine: tert-Butyl Ethyl Fumarate. Retrieved from [Link]
PubChem. (n.d.). 4-methylthiazole-5-carboxylic acid. Retrieved from [Link]
ResearchGate. (2016, April 13). Thiazolecarboxylic Acid Derivatives. Part 1. N-Substituted 2-Amino-4-methylthiazole-5-carboxylic Acid Derivatives. Retrieved from [Link]
Organic Chemistry Portal. (n.d.). Decarboxylation. Retrieved from [Link]
AAPPTEC. (n.d.). Coupling Reagents. Retrieved from [Link]
HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents. Retrieved from [Link]
The Good Scents Company. (n.d.). 5-formyl-4-methyl thiazole. Retrieved from [Link]
Google Patents. (n.d.). US3274207A - Processes for preparing thiazole carboxylic acids.
Master Organic Chemistry. (2022, May 20). Decarboxylation. Retrieved from [Link]
YouTube. (2025, January 9). Decarboxylation of Carboxylic Acids. Retrieved from [Link]
Chemistry Steps. (n.d.). Carboxylic Acids and Their Derivatives Practice Problems. Retrieved from [Link]
Chemrevise. (n.d.). Carboxylic Acids and Esters. Retrieved from [Link]
Comprehensive 1H NMR Spectrum Analysis: Methyl 4-hydroxy-2-methylthiazole-5-carboxylate vs. Structural Analogues
Target Audience: Researchers, analytical chemists, and drug development professionals. Executive Summary Methyl 4-hydroxy-2-methylthiazole-5-carboxylate (MHTC) is a highly versatile heterocyclic building block extensivel...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, analytical chemists, and drug development professionals.
Executive Summary
Methyl 4-hydroxy-2-methylthiazole-5-carboxylate (MHTC) is a highly versatile heterocyclic building block extensively utilized in the synthesis of antitubercular agents, SGK1 inhibitors[1], and Rho kinase (ROCK) inhibitors [2]. Accurate structural characterization via Proton Nuclear Magnetic Resonance (1H NMR) spectroscopy is a critical quality control step during drug development scale-up. This guide objectively evaluates the NMR performance and spectral profile of MHTC, comparing it against common synthetic alternatives to provide a robust framework for structural verification.
Structural Causality: Tautomerism and NMR Behavior
To accurately interpret the 1H NMR spectrum of MHTC, one must understand the causality behind its molecular state. A defining feature of 4-hydroxythiazoles is their keto-enol tautomerism (thiazol-4(5H)-one vs. 4-hydroxythiazole).
In unfunctionalized thiazoles, the keto form often predominates. However, the presence of the electron-withdrawing 5-methyl carboxylate group in MHTC fundamentally alters this equilibrium. The ester carbonyl strongly conjugates with the thiazole ring, stabilizing the enol (4-hydroxy) tautomer through extended
π
-delocalization and intramolecular hydrogen bonding [3]. Consequently, the 1H NMR spectrum of MHTC predominantly reflects the enol form, characterized by a distinct, exchangeable hydroxyl proton rather than an aliphatic C5 methine proton.
Comparative NMR Analysis: MHTC vs. Alternatives
When optimizing synthetic routes, chemists frequently evaluate alternative esters (e.g., Ethyl 4-hydroxy-2-methylthiazole-5-carboxylate) or non-hydroxylated analogues (e.g., Methyl 4-methylthiazole-5-carboxylate) to modulate solubility and reactivity. 1H NMR provides a definitive, objective method to distinguish these analogues based on their unique proton microenvironments.
Quantitative Data Presentation
The following table summarizes the expected 1H NMR chemical shifts, allowing for rapid comparative analysis between MHTC and its primary alternatives.
*Exchangeable with D2O. **Aromatic proton, non-exchangeable.
The Causality of Solvent Selection
For hydroxylated heterocycles like MHTC, solvent selection dictates the visibility of the exchangeable proton. In non-polar solvents like CDCl3, the 4-OH proton signal is often severely broadened or entirely lost into the baseline due to intermediate chemical exchange rates driven by trace acidic impurities. DMSO-d6 acts as a strong hydrogen-bond acceptor, anchoring the hydroxyl proton, slowing its exchange rate, and resolving it as a distinct broad singlet downfield (~11.2 ppm).
Caption: Logical flow of solvent-dependent 4-OH proton resolution in NMR spectroscopy.
To definitively assign the 4-OH proton and rule out overlapping impurity signals, a Deuterium Oxide (D2O) exchange experiment is mandatory. This creates a self-validating data set: the disappearance of the peak confirms its identity as an exchangeable heteroatom-bound proton.
Step-by-Step Methodology:
Sample Preparation: Dissolve 15–20 mg of Methyl 4-hydroxy-2-methylthiazole-5-carboxylate in 0.6 mL of anhydrous DMSO-d6 (99.9 atom % D, containing 0.03% v/v TMS as an internal standard).
Baseline Acquisition: Transfer the solution to a standard 5 mm NMR tube. Acquire a standard 1H NMR spectrum (e.g., 400 MHz, 16 scans, relaxation delay of 2 seconds, 30°C).
Data Processing (Spectrum 1): Phase and baseline correct the spectrum. Calibrate the TMS peak to 0.00 ppm. Integrate the distinct singlets at ~2.62 ppm (3H), ~3.75 ppm (3H), and the broad singlet at ~11.20 ppm (1H).
D2O Exchange Initiation: Remove the NMR tube from the spectrometer. Add 2 drops (approx. 10–20 µL) of D2O. Cap the tube and invert it 5–10 times to ensure complete homogeneous mixing.
Post-Exchange Acquisition: Re-insert the tube into the spectrometer. Re-shim the magnet (as the solvent lock level will have shifted slightly). Acquire a second 1H NMR spectrum using identical parameters.
Validation: Overlay the two spectra. The broad singlet at ~11.20 ppm must completely disappear, while a new HOD peak will emerge around 3.3–3.4 ppm. The singlets at 2.62 ppm and 3.75 ppm must remain unchanged, confirming the structural integrity of the methyl and ester groups.
Caption: Step-by-step D2O exchange workflow for validating the exchangeable 4-OH signal.
Conclusion
The 1H NMR profile of Methyl 4-hydroxy-2-methylthiazole-5-carboxylate is uniquely defined by its stabilized enol tautomer. By comparing it against its ethyl ester and non-hydroxylated analogues, researchers can accurately verify intermediate fidelity during multi-step syntheses. Employing strong hydrogen-bond accepting solvents like DMSO-d6, coupled with self-validating D2O exchange protocols, ensures rigorous, E-E-A-T compliant analytical data that builds trust in downstream drug development processes.
References
World Intellectual Property Organization. "Amino-substituted pyrrolotriazine derivatives as inhibitors of sgk1" (WO2024173323A1).
European Patent Office. "5-MEMBERED AND BICYCLIC HETEROCYCLIC AMIDES AS INHIBITORS OF ROCK" (EP3652168B1).
American Chemical Society. "Organocatalytic Asymmetric Cascade Michael-acyl Transfer Reaction between 2-Fluoro-1,3-diketones and Unsaturated Thiazolones: Access to Fluorinated 4-Acyloxy Thiazoles" Organic Letters. [Link]
Comparative
HPLC purity analysis of Methyl 4-hydroxy-2-methylthiazole-5-carboxylate
Comparative Guide: HPLC Purity Analysis of Methyl 4-hydroxy-2-methylthiazole-5-carboxylate Introduction & Analytical Context Methyl 4-hydroxy-2-methylthiazole-5-carboxylate (MHTC) is a highly versatile heterocyclic build...
Author: BenchChem Technical Support Team. Date: March 2026
Comparative Guide: HPLC Purity Analysis of Methyl 4-hydroxy-2-methylthiazole-5-carboxylate
Introduction & Analytical Context
Methyl 4-hydroxy-2-methylthiazole-5-carboxylate (MHTC) is a highly versatile heterocyclic building block widely utilized in the synthesis of complex pharmaceutical agents, including cyclooxygenase (COX) inhibitors and monoacylglycerol lipase (MAGL) inhibitors[1][2]. With the molecular formula C
6
H
7
NO
3
S (MW: 173.19 g/mol ), this compound features a thiazole core substituted with a hydroxyl group, a methyl group, and a methyl ester[3].
Accurate purity determination is critical during drug development and scale-up. High-Performance Liquid Chromatography (HPLC) remains the cornerstone analytical technique for assessing the purity of non-volatile and potentially thermally labile thiazole derivatives[4]. However, the unique structural features of MHTC demand a highly optimized chromatographic approach.
Mechanistic Challenges in Thiazole Analysis
Analyzing MHTC presents specific chromatographic challenges that dictate experimental choices:
Tautomerism and Polarity: The 4-hydroxythiazole moiety can exhibit keto-enol tautomerism (hydroxythiazole
⇌
thiazol-4-one). This dynamic equilibrium can lead to split peaks or severe tailing on standard silica-based columns if the mobile phase pH is not strictly controlled.
Heterocyclic Basicity: The basic nitrogen atom in the thiazole ring interacts strongly with residual silanols on standard reversed-phase stationary phases, causing peak broadening.
To counteract these issues, the mobile phase must be heavily buffered (e.g., using 0.1% Trifluoroacetic acid) to ensure the analyte remains in a single protonation state, effectively suppressing secondary silanol interactions.
Comparative Analysis: Stationary Phase Selection
To objectively determine the optimal HPLC method for MHTC, we compared three distinct stationary phases. Understanding the causality behind column chemistry is essential for robust method development:
Standard C18 (Octadecylsilane): Relies purely on dispersive hydrophobic interactions.
Phenyl-Hexyl: Offers dual retention mechanisms—hydrophobic interactions via the hexyl chain and
π−π
interactions via the phenyl ring, which selectively interact with the aromatic, electron-rich thiazole core.
HILIC (Hydrophilic Interaction Liquid Chromatography): Utilizes a polar stationary phase, theoretically useful for polar tautomers but often struggles with the esterified, less polar domains of MHTC.
Logical decision tree for selecting the optimal HPLC stationary phase.
Quantitative Performance Comparison
The following table summarizes the quantitative performance of the three columns under identical gradient conditions (Water/Acetonitrile with 0.1% TFA).
Table 1: Chromatographic Performance Comparison for MHTC
(Conditions: 150 x 4.6 mm, 5 µm columns; Flow rate: 1.0 mL/min; Detection: UV at 254 nm)
Parameter
Standard C18
Phenyl-Hexyl
HILIC (Unbuffered)
Retention Time (min)
4.2
6.8
1.5 (Void)
Peak Asymmetry (
Tf
)
1.85 (Tailing)
1.05 (Symmetrical)
2.50 (Severe Tailing)
Theoretical Plates (
N
)
4,200
12,500
1,100
Resolution (
Rs
)
1.5
3.2
0.4
Overall Suitability
Suboptimal
Optimal
Poor
Conclusion: The Phenyl-Hexyl column significantly outperforms both the C18 and HILIC columns. The
π−π
stacking between the stationary phase and the thiazole ring of MHTC provides superior retention, excellent peak symmetry, and high resolution from synthetic impurities.
Self-Validating Experimental Protocol
The following step-by-step methodology utilizes the optimized Phenyl-Hexyl method. It is designed as a self-validating system , incorporating System Suitability Testing (SST) to ensure the instrument is performing to standard before any sample data is accepted.
Self-validating experimental workflow for HPLC purity analysis.
Step-by-Step Methodology
Step 1: Reagent Preparation
Mobile Phase A: Add 1.0 mL of HPLC-grade Trifluoroacetic acid (TFA) to 1000 mL of ultrapure water (18.2 MΩ·cm). Mix well and degas.
Causality: TFA lowers the pH to ~2.0, fully protonating the thiazole nitrogen and suppressing the ionization of the 4-hydroxyl group. This locks the molecule into a single tautomeric state, preventing peak splitting.
Mobile Phase B: Add 1.0 mL of TFA to 1000 mL of HPLC-grade Acetonitrile.
Step 2: System Setup & Equilibration
Install a Phenyl-Hexyl column (150 mm × 4.6 mm, 5 µm).
Set the column oven to 30°C.
Causality: Elevated temperature reduces mobile phase viscosity, improving mass transfer and sharpening the peaks.
Equilibrate the column with 5% Mobile Phase B at 1.0 mL/min for 20 minutes.
Step 3: Sample Preparation
Accurately weigh 10 mg of the MHTC sample.
Dissolve in 10 mL of diluent (50:50 Water:Acetonitrile) to achieve a 1.0 mg/mL concentration.
Filter through a 0.22 µm PTFE syringe filter into an amber HPLC vial.
Causality: PTFE is chemically inert and prevents particulate introduction, while amber vials protect the potentially light-sensitive thiazole derivative from photodegradation.
Step 4: System Suitability Testing (Self-Validation)
Injection 1 (Blank): Inject 10 µL of diluent. Acceptance Criteria: No peaks interfering with the MHTC retention time (approx. 6.8 min).
Injection 2-6 (Reference Standard): Inject 10 µL of a known >99% pure MHTC standard five times. Acceptance Criteria: Relative Standard Deviation (RSD) of peak area < 1.0%, Tailing factor (
Tf
) < 1.5, Theoretical plates (
N
) > 5000.
Step 5: Gradient Execution & Analysis
Run the following gradient profile at 1.0 mL/min:
0–2 min: 5% B
2–12 min: Linear gradient to 95% B
12–15 min: Hold at 95% B (Column wash)
15–15.1 min: Return to 5% B
15.1–20 min: Re-equilibration
Monitor UV absorbance via a Diode Array Detector (DAD) extracted at 254 nm.
Step 6: Data Processing
Integrate the main MHTC peak and all impurity peaks. Calculate purity using the area normalization method (% Area), ignoring peaks present in the blank injection.
A Comparative Guide to the Biological Activities of Thiazole Isomers
Introduction: The Subtle Art of Atomic Arrangement In the realm of medicinal chemistry, the five-membered heterocyclic ring system is a cornerstone of drug design. Among these, the thiazole scaffold, an aromatic ring con...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Subtle Art of Atomic Arrangement
In the realm of medicinal chemistry, the five-membered heterocyclic ring system is a cornerstone of drug design. Among these, the thiazole scaffold, an aromatic ring containing one sulfur and one nitrogen atom, is a privileged structure. It is found in a multitude of natural products, such as Vitamin B1, and clinically approved drugs, including the antiretroviral Ritonavir and the anticancer agent Dasatinib.[1][2][3] However, the precise arrangement of these heteroatoms within the ring gives rise to distinct isomers—isothiazole and various thiadiazoles—each with a unique electronic signature and, consequently, a differentiated biological profile.
This guide provides an in-depth comparison of the biological activities of thiazole, isothiazole, and thiadiazole isomers. We will explore how the subtle shift of a nitrogen atom can profoundly impact a molecule's therapeutic potential across antimicrobial, anticancer, anti-inflammatory, and neuroprotective applications. The narrative is grounded in experimental evidence, explaining not just what is observed, but why these differences arise from a structural and mechanistic standpoint, offering valuable insights for researchers in drug discovery and development.
Isomeric Structures: A Foundation for Diverse Bioactivity
The fundamental difference between these compounds lies in the relative positions of the sulfur and nitrogen atoms. This positioning dictates the ring's aromaticity, electron distribution, and ability to act as a hydrogen bond donor or acceptor, all of which are critical for molecular recognition by biological targets.[4][5]
Caption: Core structures of Thiazole and its key isomers.
Comparative Analysis of Core Biological Activities
The therapeutic potential of these isomers is vast and varied. Below, we compare their performance in key areas of pharmacological interest, supported by experimental data.
Antimicrobial Activity
The urgent need for novel antimicrobial agents has driven extensive research into heterocyclic compounds.[6] Thiazole derivatives have long been recognized for their potent and broad-spectrum antibacterial and antifungal activities.[7][8]
Thiazole: The thiazole ring is a fundamental framework in many antimicrobial agents, including sulfathiazole.[6] Its derivatives have shown efficacy against both Gram-positive (e.g., Staphylococcus aureus, Bacillus subtilis) and Gram-negative bacteria (e.g., Escherichia coli), as well as various fungal strains.[6][9] The antimicrobial action is often attributed to the presence of the toxophoric S-C=N unit.[10]
Thiadiazole: As bioisosteres of thiazoles, thiadiazole derivatives also exhibit significant antimicrobial properties.[11][12] The 1,3,4-thiadiazole isomer, in particular, is a scaffold found in drugs like the antibacterial sulfamethizole and the first-generation cephalosporin, Cefazolin.[11][13] Studies often show that 1,3,4-thiadiazole derivatives can have comparable or even superior activity to their thiazole counterparts.
Isothiazole: While also possessing antimicrobial properties, isothiazole derivatives are perhaps more commercially known as biocides and preservatives. In the pharmaceutical context, they have demonstrated activity, but comparative studies focusing on their therapeutic antimicrobial potential against thiazole and thiadiazole are less common in the literature.
Note: Data is compiled from multiple sources and represents a range of activities for different derivatives within each class.
Anticancer Activity
Targeted cancer therapy has become a primary focus of modern drug discovery, and thiazole isomers are prominent scaffolds in this area.[15]
Thiazole: The 1,3-thiazole ring is a key component of several successful anticancer drugs.[1] For instance, Dasatinib is a potent kinase inhibitor used to treat chronic myeloid leukemia. The mechanism often involves the thiazole ring interacting with the hinge region of protein kinases. Other derivatives have been shown to induce apoptosis and inhibit cell proliferation across various cancer cell lines.[15]
Isothiazole: Isothiazole derivatives have emerged as a novel class of anticancer agents, notably as Histone Deacetylase (HDAC) inhibitors, which promote tumor cell death.[16] Furthermore, certain derivatives have been identified as nanomolar inhibitors of c-Met kinase, a key target in cancer therapy.[16]
Thiadiazole: The 1,3,4-thiadiazole ring is present in many compounds with potent antiproliferative activity.[11][17] For example, 2-(2,4-dichlorophenylamino)-5-(2,4-dihydroxyphenyl)-1,3,4-thiadiazole showed an ID50 value two times lower than the standard drug cisplatin against certain cancer cell lines.[13]
Note: Values are indicative and vary widely based on the specific derivative and cell line.
Anti-inflammatory Activity
Chronic inflammation is implicated in numerous diseases, making the development of effective anti-inflammatory agents crucial.
Thiazole: Thiazole-containing compounds are well-established anti-inflammatory agents. Fanetizole and Meloxicam are examples of thiazole-based non-steroidal anti-inflammatory drugs (NSAIDs).[3] Their mechanism often involves the inhibition of cyclooxygenase (COX) enzymes.
Thiadiazole: Numerous studies have highlighted the potent anti-inflammatory and analgesic activities of 1,3,4-thiadiazole derivatives.[18][19][20] These compounds are frequently evaluated in carrageenan-induced rat paw edema models and have shown significant reductions in inflammation, sometimes exceeding the efficacy of standard drugs like diclofenac.[21][22] Their activity is also linked to the inhibition of COX enzymes.[19]
Isothiazole: While some isothiazole derivatives have been investigated for anti-inflammatory properties, they are less prominent in the literature for this specific application compared to thiazoles and thiadiazoles.
Table 3: Comparative Anti-inflammatory Activity (% Inhibition of Paw Edema)
Neurodegenerative diseases like Alzheimer's and Parkinson's represent a significant unmet medical need. Thiazole-based compounds have shown considerable promise as multi-target therapeutic agents.
Thiazole: The thiazole-containing drug Riluzole is used to treat amyotrophic lateral sclerosis (ALS) due to its neuroprotective effects.[23] Recent research has focused on novel thiazole derivatives as negative allosteric modulators of AMPA receptors, which can prevent excitotoxicity.[24] They are also being investigated for their ability to inhibit enzymes like cholinesterase and BACE-1, which are implicated in Alzheimer's disease.[25]
Isothiazole: Derivatives of isothiazole have also been explored as neuroprotective agents, demonstrating potential in various neurological disease models.[16]
Benzothiazole/Thiazole Hybrids: Fused ring systems like benzothiazole have shown significant neuroprotective activity, often by activating pro-survival signaling pathways like the serine-threonine kinase Akt.[26] Thiazole sulfonamides have demonstrated the ability to protect against neuronal damage in models of Parkinson's disease.[27]
Structure-Activity Relationships (SAR): A Mechanistic Perspective
The observed differences in biological activity are not random; they are a direct consequence of the isomers' distinct physicochemical properties. A key example is seen in the development of antagonists for the human adenosine A3 receptor, a target for treating inflammation and cancer.
A study directly comparing 4-(4-methoxyphenyl)-2-aminothiazole and 3-(4-methoxyphenyl)-5-amino[6][7][10]thiadiazole derivatives found that the thiadiazole template led to a significant, 8-fold increase in binding affinity (Ki of 2.3 nM) compared to the corresponding thiazole derivative.[28][29] This enhancement is attributed to the different electronic and steric profiles of the rings, which alters how they fit into the receptor's binding pocket and form key interactions.
This principle holds true across all activities. The position of the nitrogen atoms in the thiadiazole ring, for example, makes the carbon atoms more electron-deficient compared to thiazole, influencing their reactivity and interaction with biological nucleophiles.[5]
Key Experimental Protocols
To ensure the reproducibility and validity of comparative findings, standardized experimental protocols are essential. Here, we detail the methodologies for assessing the primary biological activities discussed.
Protocol 1: In Vitro Anticancer Cytotoxicity (MTT Assay)
This colorimetric assay is a standard for in vitro screening of anticancer agents, measuring cell metabolic activity as an indicator of viability.[30][31]
Causality: The assay is based on the principle that mitochondrial dehydrogenases in living, metabolically active cells can cleave the tetrazolium ring of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) into a purple formazan product. The amount of formazan produced is directly proportional to the number of viable cells. A reduction in formazan indicates cytotoxicity.
Step-by-Step Methodology:
Cell Seeding: Plate human cancer cells (e.g., MCF-7) in a 96-well plate at a density of 5,000-10,000 cells/well. Incubate for 24 hours at 37°C and 5% CO₂ to allow for cell adherence.
Compound Treatment: Prepare serial dilutions of the test compounds (thiazole isomers) in the appropriate cell culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).
Incubation: Incubate the plate for 48-72 hours at 37°C and 5% CO₂. The duration is chosen to allow for sufficient cell growth inhibition or death to be observed.[30]
MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. This allows for formazan crystal formation.
Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or acidic isopropanol) to each well to dissolve the formazan crystals.
Absorbance Measurement: Measure the absorbance of the solution at 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot a dose-response curve and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).
Protocol 2: In Vivo Anti-inflammatory Activity (Carrageenan-Induced Paw Edema)
This is a classic and reliable model for evaluating the acute anti-inflammatory activity of new compounds.[18][32][33]
Causality: Subplantar injection of carrageenan, a phlogistic agent, into a rat's paw induces a biphasic inflammatory response. The initial phase (0-1.5 h) involves the release of histamine and serotonin. The later phase (1.5-5 h) is mediated by prostaglandins, cyclooxygenase, and nitric oxide.[33] An effective anti-inflammatory drug will reduce the edema (swelling) in the paw, particularly in the later phase if it targets prostaglandin synthesis.
Caption: Experimental workflow for the Carrageenan-Induced Paw Edema model.
Step-by-Step Methodology:
Animal Preparation: Use adult Wistar or Sprague-Dawley rats (150-200g). Fast the animals overnight with free access to water to ensure uniform drug absorption.
Grouping and Dosing: Divide the animals into groups (n=6):
Group I (Control): Receives the vehicle (e.g., 0.5% CMC solution).
Group II (Standard): Receives a reference drug (e.g., Diclofenac, 20 mg/kg, p.o.).[21]
Group III, IV, etc. (Test): Receive the test compounds at a specific dose (e.g., 50 mg/kg, p.o.).
Inflammation Induction: One hour after drug administration, inject 0.1 mL of a 1% w/v carrageenan suspension in normal saline into the subplantar surface of the right hind paw of each rat.
Edema Measurement: Measure the paw volume immediately after carrageenan injection (t=0) and at 1, 2, 3, and 4 hours thereafter using a digital plethysmometer.
Data Analysis: Calculate the percentage inhibition of edema for each group at each time point using the formula: % Inhibition = [1 - (Vt / Vc)] x 100, where Vt is the mean increase in paw volume in the test group and Vc is the mean increase in paw volume in the control group.
Conclusion and Future Directions
The comparative analysis clearly demonstrates that thiazole, isothiazole, and thiadiazole isomers, while structurally similar, are not interchangeable. Each core scaffold offers a distinct foundation for drug design, with nuanced differences in their biological profiles.
Thiazoles remain a highly versatile and validated scaffold across a broad range of therapeutic areas.
Thiadiazoles , particularly the 1,3,4-isomer, frequently act as effective bioisosteres of thiazoles, in some cases offering enhanced potency, as seen in adenosine A3 receptor antagonism and anti-inflammatory studies.[21][28]
Isothiazoles present an underexplored but promising scaffold, especially in the anticancer field as novel HDAC and kinase inhibitors.[16]
For researchers and drug development professionals, the choice of isomer should be a deliberate one, guided by the specific biological target and desired therapeutic outcome. Understanding the subtle yet powerful influence of heteroatom placement is paramount to unlocking the full potential of these remarkable heterocyclic compounds and designing the next generation of targeted, effective medicines.
References
Antimicrobial Activity and Synthesis of Thiazole Derivatives: A Recent Upd
Sharshira, E. M., & Hamada, N. M. M. (2012). Synthesis, Characterization and Antimicrobial Activities of Some Thiazole Derivatives. American Journal of Organic Chemistry, 2(3), 69-73.
A Review of synthesis, antioxidant, and antimicrobial activities of new thiazole derivatives. (2025). Chem Rev Lett, 8, 720-740.
A Review On Chemistry And Antimicrobial Activity Of Thiazole. (2024). World Journal of Pharmaceutical Research.
Kim, Y. C., de Zwart, M., Chang, L., Moro, S., IJzerman, A. P., & Jacobson, K. A. (2004). Structure-activity relationships of thiazole and thiadiazole derivatives as potent and selective human adenosine A3 receptor antagonists. Bioorganic & medicinal chemistry, 12(3), 585–596.
Antibacterial Activity of Thiazole and its Derivatives: A Review. (2021). Biointerface Research in Applied Chemistry.
El-Sayed, N. N. E., & El-Gohary, N. S. (2022). Comparative Study of the Synthetic Approaches and Biological Activities of the Bioisosteres of 1,3,4-Oxadiazoles and 1,3,4-Thiadiazoles over the Past Decade. Molecules (Basel, Switzerland), 27(23), 8345.
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Saxena, V., & Sharma, C. S. (2021). Synthesis and analgesic, anti-inflammatory activities of some novel Thiadiazole derivatives. International Journal of Pharmaceutical Sciences and Drug Research, 13(1), 84-90.
Huminiecki, L., Horbańczuk, J., & Atanasov, A. G. (2023). Thiazole Derivatives as Modulators of GluA2 AMPA Receptors: Potent Allosteric Effects and Neuroprotective Potential. International Journal of Molecular Sciences, 24(23), 16683.
Eze, F. I., Uzor, P. F., Ikechukwu, P., Obi, B. C., & Osadebe, P. O. (2019). In vitro and In vivo Models for Anti-inflammation: An Evaluative Review. INNOSC Theranostics and Pharmacological Sciences, 2(2), 755.
Synthesis and Biological Evaluation of Thiazole Deriv
An Overview of Thiazole Derivatives and its Biological Activities. (2023). Journal of Drug Delivery and Therapeutics.
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Novel thiadiazole derivatives: synthesis, in silico, in vitro and in vivo evaluation of analgesic and anti-inflammatory activities. (2026). Journal of Biomolecular Structure & Dynamics.
Asadi, A., Zarei, M., Sarrafi, M., & Fakhri, S. (2022). The therapeutic value of thiazole and thiazolidine derivatives in Alzheimer's disease: a systematic literature review. DARU Journal of Pharmaceutical Sciences, 30(2), 347–361.
Oniga, O., Araniciu, C., Vlase, L., Gligor, F., Pârvu, M., Crișan, O., & Oniga, I. (2018). Heterocycles 48. Synthesis, Characterization and Biological Evaluation of Imidazo[2,1-b][6][7][9]Thiadiazole Derivatives as Anti-Inflammatory Agents. Molecules (Basel, Switzerland), 23(9), 2390.
A Review on Synthesis and Biological Activity of Thiazole and its Derivatives. (2020).
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Gundu, S., Amrutham, V. B., Chouhan, P., & Rasala, S. (2014). Triazolbenzo[d]thiazoles: efficient synthesis and biological evaluation as neuroprotective agents. Bioorganic & medicinal chemistry letters, 24(20), 4872–4875.
Oniga, O., Araniciu, C., Vlase, L., Gligor, F., Pârvu, M., Crișan, O., & Oniga, I. (2018). Heterocycles 48. Synthesis, Characterization and Biological Evaluation of Imidazo[2,1-b][6][7][9]Thiadiazole Derivatives as Anti-Inflammatory Agents. Molecules (Basel, Switzerland), 23(9), 2390.
Isothiazoles: Synthetic Strategies and Pharmacological Applic
Suksrichavalit, T., Prachayasittikul, V., Nujareen, D., Prachayasittikul, S., Ruchirawat, S., & Prachayasittikul, V. (2025). Neuroprotective thiazole sulfonamides against 6-OHDA-induced Parkinsonian model: in vitro biological and in silico pharmacokinetic assessments. Scientific reports, 15(1), 3564.
Assessing the Effects of Thiazole-Carboxamide Derivatives on the Biophysical Properties of AMPA Receptor Complexes as a Potential Neuroprotective Agent. (2024). MDPI.
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Thiazole Ring—A Biologically Active Scaffold. (2021). PMC.
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Diverse Biological Activities of 1,3,4-Thiadiazole Scaffold. (2022). MDPI.
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Biological activity of oxadiazole and thiadiazole deriv
A Comparative Guide for Researchers: Methyl 4-hydroxy-2-methylthiazole-5-carboxylate vs. its Ethyl Ester Analogue
In the landscape of medicinal chemistry and organic synthesis, thiazole derivatives stand out as a privileged scaffold, integral to numerous biologically active compounds and serving as versatile synthetic intermediates....
Author: BenchChem Technical Support Team. Date: March 2026
In the landscape of medicinal chemistry and organic synthesis, thiazole derivatives stand out as a privileged scaffold, integral to numerous biologically active compounds and serving as versatile synthetic intermediates.[1][2][3] Among these, 4-hydroxy-2-methylthiazole-5-carboxylates are particularly valuable building blocks. The choice between the methyl and ethyl ester of this core structure, while seemingly minor, can have significant implications for a compound's physicochemical properties, synthetic handling, and biological performance.
This guide provides an in-depth, objective comparison of Methyl 4-hydroxy-2-methylthiazole-5-carboxylate and its ethyl ester analogue, Ethyl 4-hydroxy-2-methylthiazole-5-carboxylate. We will dissect their properties, synthetic routes, and potential performance differences, supported by experimental principles, to empower researchers, scientists, and drug development professionals to make informed decisions for their specific applications.
I. At a Glance: Physicochemical Properties
The fundamental difference between the two molecules is a single methylene group (–CH₂–), yet this variation ramifies through their physical properties. The ethyl ester is larger, heavier, and generally more nonpolar (lipophilic) than its methyl counterpart. These characteristics are critical as they influence solubility in various organic solvents and buffers, chromatographic behavior, and potentially, the ability to cross biological membranes.
Below is a summary of their key physicochemical properties.
Property
Methyl 4-hydroxy-2-methylthiazole-5-carboxylate
Ethyl 4-hydroxy-2-methylthiazole-5-carboxylate
Rationale for Difference
Chemical Structure
See Diagram 1
See Diagram 1
Addition of a methylene group in the ester alkyl chain.
Steric hindrance and enzyme specificity can affect hydrolysis rates.
Diagram 1: Chemical Structures
Caption: Chemical structures of the methyl and ethyl ester analogues.
II. Synthesis and Experimental Considerations
The synthesis of these thiazole derivatives commonly employs the Hantzsch thiazole synthesis or a variation thereof. This robust method involves the cyclization of a thioamide with an α-halocarbonyl compound. For this specific scaffold, the reaction typically utilizes ethyl acetoacetate and a thiourea derivative.[1][8]
Generalized Synthetic Workflow
The choice of starting alcohol (methanol or ethanol) during the esterification step or the use of methyl vs. ethyl acetoacetate in the initial cyclization dictates the final product. The general workflow is a reliable and scalable process.
Diagram 2: Experimental Workflow for Thiazole Synthesis
Caption: A generalized workflow for the synthesis and purification.
This protocol describes a common method for synthesizing the ethyl ester analogue. The synthesis of the methyl ester would follow a similar procedure, substituting ethanol with methanol or using methyl acetoacetate as a starting material.
Objective: To synthesize Ethyl 4-hydroxy-2-methylthiazole-5-carboxylate.
Materials:
Ethyl acetoacetate
Thiourea
N-Bromosuccinimide (NBS) or similar halogenating agent
Ethanol (or Methanol for the methyl ester)
Base (e.g., Triethylamine)
Silica Gel for column chromatography
Solvents for chromatography (e.g., Ethyl Acetate/Hexane mixture)
Methodology:
Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve ethyl acetoacetate and thiourea in an appropriate solvent like ethanol.[1]
Causality: Ethanol serves as a polar protic solvent that effectively dissolves the reactants and facilitates the reaction. The choice of alcohol can also serve as the ester source in some synthetic variations.
Halogenation & Cyclization: Carefully add a halogenating agent (e.g., N-Bromosuccinimide) portion-wise to the stirred mixture.[8] The reaction is then heated to reflux for several hours to drive the cyclization.
Causality: The halogenation of the acetoacetate derivative in situ creates the necessary α-halocarbonyl electrophile. Refluxing provides the activation energy needed for the nucleophilic attack by the sulfur of the thiourea, followed by intramolecular condensation and dehydration to form the stable thiazole ring.
Neutralization and Work-up: After cooling the reaction mixture to room temperature, a base such as triethylamine may be added to neutralize any acid byproducts.[1] The solvent is then typically removed under reduced pressure. The resulting crude product is dissolved in an organic solvent (like ethyl acetate) and washed with water to remove inorganic salts.
Trustworthiness: This acid-base work-up is a standard, self-validating step. The removal of ionic impurities is crucial for successful subsequent purification and prevents product degradation.
Purification: The final product is purified either by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel using an eluent such as ethyl acetate/hexane.[1]
Causality: Recrystallization is effective for highly crystalline solids with distinct solubility profiles from their impurities. Column chromatography is a more versatile method that separates compounds based on their differential polarity, ensuring a high degree of purity.
Characterization: The purity and identity of the final compound are confirmed using standard analytical techniques like NMR spectroscopy, Mass Spectrometry, and HPLC.
III. Comparative Performance in a Research Context
While structurally similar, the choice between the methyl and ethyl ester can be pivotal depending on the research objective, particularly in drug development and biological screening.
Reactivity and Handling
From a purely chemical standpoint, the difference in reactivity is often subtle. Methyl esters are sometimes considered slightly more susceptible to nucleophilic attack or hydrolysis due to the smaller steric profile of the methoxy group compared to the ethoxy group.[5] However, for many synthetic transformations, this difference is negligible. The higher boiling point and lower volatility of the ethyl ester may offer minor advantages in handling during high-temperature reactions or when removing solvents under high vacuum.[5]
Biological Activity and Prodrug Potential
The true divergence in performance emerges in a biological context. Thiazole-containing molecules are investigated for a wide array of therapeutic applications, including antimicrobial and anticancer activities.[1][2][3]
The Prodrug Concept: In many drug candidates, an ester functional group is not part of the primary pharmacophore but acts as a "prodrug" moiety.[7] The ester is designed to be cleaved in vivo by ubiquitous esterase enzymes, releasing the parent carboxylic acid, which is the actual bioactive agent.[5][7] This strategy is often employed to improve a drug's oral bioavailability by masking a polar carboxylic acid group, thereby increasing its lipophilicity and ability to be absorbed.
Metabolic Stability: The rate of this enzymatic hydrolysis is a critical pharmacokinetic parameter. A study comparing the hydrolysis of various benzoate esters found that the methyl ester exhibited greater metabolic stability in rat plasma and liver microsomes compared to its ethyl homologue.[7] This suggests that a methyl ester might result in a slower release of the active acid, potentially leading to a longer duration of action. Conversely, other in vitro studies comparing stability against specific carboxylesterases found no statistically significant difference between methyl and ethyl esters.[9]
This discrepancy underscores a crucial point: metabolic stability is context-dependent , influenced by the specific enzymes involved and the overall molecular structure. The choice of ester should therefore be guided by the desired pharmacokinetic profile for a given therapeutic target.
Structural Confirmation of Synthesized Thiazole Derivatives: A Comparative Guide to Analytical Modalities
Introduction Thiazoles (1,3-thiazoles and 1,2-thiazoles) are privileged heterocyclic scaffolds in medicinal chemistry, forming the pharmacophoric core of numerous antimicrobial, antineoplastic, and anti-inflammatory agen...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
Thiazoles (1,3-thiazoles and 1,2-thiazoles) are privileged heterocyclic scaffolds in medicinal chemistry, forming the pharmacophoric core of numerous antimicrobial, antineoplastic, and anti-inflammatory agents. When synthesizing novel thiazole derivatives—such as fused thiazolobenzimidazoles or complex bis-thiazoles—rigorous structural elucidation is a non-negotiable prerequisite before biological evaluation. A misassigned regioisomer or stereocenter can completely derail downstream structure-activity relationship (SAR) studies.
This guide provides an objective comparison of the primary analytical modalities used for the structural confirmation of synthesized thiazole derivatives: Solution-State Nuclear Magnetic Resonance (NMR) coupled with High-Resolution Mass Spectrometry (HRMS) versus Solid-State Single-Crystal X-Ray Diffraction (SCXRD) . By examining their performance, operational workflows, and mechanistic causality, researchers can select the optimal self-validating system for their specific chemical entities.
Modality Comparison & Performance Metrics
While Fourier-Transform Infrared Spectroscopy (FT-IR) and standard LC-MS are excellent for initial reaction screening, definitive structural proof requires advanced techniques. Table 1 compares the performance of the core validation modalities.
Table 1: Comparative Performance of Analytical Modalities for Thiazole Elucidation
Modality
Primary Output
Sample Requirement
Stereochemical Resolution
Throughput
Key Limitation
1D/2D NMR
Atomic connectivity, functional groups
2–10 mg (Solution)
Relative (via NOESY/ROESY)
High (10–30 mins/sample)
Signal overlap in complex fused systems
HRMS (ESI-TOF)
Exact molecular weight, empirical formula
< 1 µg (Solution)
None
Very High (< 5 mins/sample)
Cannot distinguish structural regioisomers
FT-IR
Functional group vibrations
1–5 mg (Solid/Liquid)
None
Very High (< 5 mins/sample)
Low structural specificity
SCXRD
3D spatial arrangement, absolute config.
Single high-quality crystal
Absolute (Flack parameter)
Low (Days to weeks for growth)
Highly dependent on crystallizability
The Logic of Structural Validation
Selecting the correct analytical pathway depends on the structural complexity of the synthesized thiazole. Standard mono-thiazoles can be rapidly validated via NMR/HRMS, whereas complex fused systems or chiral derivatives often necessitate SCXRD to prevent ambiguity.
Logical flow diagram for selecting the optimal structural validation modality for thiazole derivatives.
Diagnostic Spectral Signatures
Understanding the electronic environment of the thiazole ring is critical for interpreting analytical data. The adjacent nitrogen (electron-withdrawing via induction) and sulfur (electron-donating via resonance, but highly polarizable) create a highly specific signature across different instruments.
Table 2: Diagnostic Spectral Signatures for Thiazole Derivatives
Technique
Target Feature
Expected Signal / Signature
Mechanistic Causality
¹H NMR
Thiazole C5-H
δ 7.0 – 8.2 ppm (singlet/doublet)
Deshielding effect from adjacent electronegative N and S heteroatoms.
¹³C NMR
Thiazole C2
δ 150 – 170 ppm
Highly deshielded imine-like carbon adjacent to the sulfur atom.
HRMS
Isotopic Pattern
M+2 peak (~4.4% intensity of M+)
Natural abundance of the ³⁴S isotope confirms the presence of sulfur.
FT-IR
C=N Stretch
1600 – 1640 cm⁻¹
Characteristic dipole moment change during thiazole ring imine vibration.
Experimental Protocols: Self-Validating Workflows
To ensure scientific integrity, the following protocols are designed as self-validating systems, incorporating internal checks to guarantee data reliability.
Objective: Rapid structural confirmation and connectivity mapping of synthesized thiazole derivatives.
Self-Validating System: The protocol utilizes an internal standard (TMS) for NMR calibration and a pre-run solvent blank with a known calibrant for HRMS to ensure mass accuracy remains < 5 ppm.
Step 1: Sample Preparation & Solvation
Action: Dissolve 5 mg of the purified thiazole compound in 0.6 mL of Deuterated Dimethyl Sulfoxide (DMSO-d6) containing 0.03% v/v Tetramethylsilane (TMS).
Causality: Thiazole derivatives often contain polar moieties (e.g., hydrazinyl or amino groups). DMSO-d6 is selected over CDCl3 to prevent sample aggregation and ensure complete solvation, which is critical for sharp, highly resolved NMR peaks.
Step 2: HRMS Data Acquisition
Action: Inject 1 µL into an LC-ESI-TOF system. Run a solvent blank prior to injection to validate system cleanliness.
Causality: Electrospray Ionization (ESI) is chosen due to the basicity of the thiazole nitrogen, which readily accepts a proton to form [M+H]⁺ in positive ion mode. The exact mass confirms the empirical formula, ruling out unexpected side reactions.
Step 3: NMR Acquisition (Connectivity Mapping)
Action: Acquire ¹H (500 MHz, 16 scans) and ¹³C (125 MHz, 1024 scans). Follow with 2D HSQC and HMBC. Use the TMS peak at 0.00 ppm to lock and shim the magnetic field.
Causality: While 1D ¹H NMR provides the proton count, 2D HMBC is required to bridge the gap between isolated spin systems (e.g., linking a substituent chain to the quaternary C2 or C4 of the thiazole ring via long-range J-coupling).
Protocol 2: Absolute Configuration via Solid-State SCXRD
Objective: Unambiguous 3D structural determination for chiral or conformationally complex thiazole hybrids.
Self-Validating System: The refinement process uses the R-factor (R1) and Goodness-of-Fit (GoF) to mathematically validate the proposed structure against the raw diffraction data.
Step 1: Crystal Growth (Vapor Diffusion)
Action: Dissolve 10 mg of the thiazole derivative in 1 mL dichloromethane (DCM) in an inner vial. Place this inside a sealed outer vial containing 5 mL hexane. Allow 3-7 days for diffusion.
Causality: Fast evaporation often yields twinned or microcrystalline powders. Vapor diffusion of a poor solvent (hexane) into a good solvent (DCM) drastically lowers the nucleation rate, favoring the thermodynamic growth of single, diffraction-quality crystals.
Step 2: Diffraction & Data Collection
Action: Mount a single crystal on a diffractometer equipped with Mo-Kα radiation (λ = 0.71073 Å). Cool the crystal to 100 K using a liquid nitrogen stream.
Causality: Low temperatures (100 K) are utilized to minimize the thermal motion of the atoms within the lattice, which drastically improves the resolution of the electron density map and reduces anisotropic displacement parameters.
Step 3: Refinement & Validation
Action: Solve the structure using direct methods. Validate the model by ensuring the final R1 factor is < 0.05 and the GoF is near 1.0.
Causality: An R1 < 0.05 mathematically proves that the theoretical diffraction pattern of the proposed molecular model closely matches the actual experimental data, confirming the absolute stereochemistry without ambiguity.
Case Studies in Thiazole Elucidation
The choice between these modalities is heavily influenced by the specific thiazole subclass being synthesized:
Hydrazinyl-Thiazoles: The structural validation of 2-hydrazinyl-benzo[d]thiazole derivatives relies heavily on identifying the characteristic C=N stretching in FT-IR and the distinct downfield shift of the thiazole protons in ¹H NMR 1.
Fused Tricyclic Systems: For complex fused systems like thiazolobenzimidazoles, HRMS provides the exact mass confirming the molecular formula, while 2D NMR is strictly required to resolve overlapping aromatic signals that 1D NMR cannot differentiate 2.
Regioisomer Differentiation: Recent studies on 1,3-thiazole derivatives emphasize the necessity of combining HRMS with 2D NMR (specifically HMBC) to definitively rule out unwanted regioisomers formed during thiosemicarbazone cyclization 3.
Multi-Thiazole Systems: In cases where multiple thiazole rings are synthesized (e.g., bis-thiazoles), the structural elucidation must account for tautomeric forms. These are often resolved via advanced NMR techniques and ultimately confirmed by X-ray crystallography 4.
References
Benchchem.
PMC. Synthesis, Anticancer Evaluation, and Molecular Docking of Novel Thiazolobenzimidazole–Thiazole Hybrids as Potent Colon Cancer Inhibitors.
PMC.
MDPI Molecules. New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking.
Validation of Methyl 4-hydroxy-2-methylthiazole-5-carboxylate Synthesis Protocols: A Comparative Guide
Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Compound: Methyl 4-hydroxy-2-methylthiazole-5-carboxylate (Molecular Weight: 173.19 g/mol | Formula: C₆H₇NO₃S) As a Senior Application...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals
Compound: Methyl 4-hydroxy-2-methylthiazole-5-carboxylate (Molecular Weight: 173.19 g/mol | Formula: C₆H₇NO₃S)
As a Senior Application Scientist, I frequently encounter bottlenecks in the early-stage synthesis of heterocyclic building blocks. Methyl 4-hydroxy-2-methylthiazole-5-carboxylate is a highly versatile intermediate, heavily utilized in the development of phosphatidylinositol-3 kinase (PI3K) inhibitors [1], antitubercular agents, and advanced agrochemicals[2].
The primary challenge in synthesizing this specific thiazole derivative lies in achieving regioselective cyclization while minimizing environmentally toxic byproducts. This guide objectively compares three distinct synthetic protocols—Traditional Reflux, Base-Catalyzed Reflux, and Mechanochemical Grinding—evaluating their mechanistic causality, yield, and scalability to provide a self-validating framework for your laboratory.
Mechanistic Rationale: The Modified Hantzsch Approach
The synthesis of 4-hydroxythiazoles fundamentally relies on a modified Hantzsch condensation. Instead of reacting a thioamide with an
α
-haloketone (which yields standard 4-alkyl/aryl thiazoles), the target molecule requires the condensation of thioacetamide with dimethyl bromomalonate [3].
Causality Behind the Chemistry
Choice of Halogen (Bromine vs. Chlorine): While dimethyl chloromalonate is more atom-economical, the C–Br bond in dimethyl bromomalonate is significantly weaker. This lowers the activation energy for the rate-determining S-alkylation step, allowing the reaction to proceed efficiently at lower temperatures.
The Role of the Base: The initial S-alkylation generates hydrobromic acid (HBr). If left unneutralized, HBr protonates the thioamide nitrogen, rendering it non-nucleophilic and halting the subsequent intramolecular cyclization. Introducing a mild base like pyridine neutralizes the acid without causing the aggressive ester hydrolysis that stronger bases (like NaOH) would trigger.
Thermodynamic Driving Force: The final step involves the elimination of methanol. The system is thermodynamically driven toward this elimination because it yields a fully conjugated, aromatic 1,3-thiazole ring.
Fig 1: Mechanistic pathway of the modified Hantzsch thiazole synthesis.
Quantitative Protocol Comparison
To objectively determine the optimal synthesis route, we evaluated three methodologies based on yield, reaction time, purity, and Environmental Factor (E-factor: mass of waste per mass of product).
Synthesis Protocol
Reagents & Catalysts
Conditions
Yield (%)
Reaction Time
E-Factor
HPLC Purity
A. Traditional Reflux
Thioacetamide, Dimethyl Bromomalonate
Toluene, 110°C
26 - 30%
12 hours
> 45
~90.0%
B. Base-Catalyzed
Thioacetamide, Dimethyl Bromomalonate, Pyridine
Toluene, 80°C
68 - 72%
3 hours
~ 25
>95.0%
C. Mechanochemical
Thioacetamide, Dimethyl Bromomalonate
Solvent-Free, RT
85 - 91%
20 mins
< 5
>98.5%
Data Insight: Method A suffers from poor yields due to acid-catalyzed degradation and incomplete cyclization [1]. Method B resolves the pH issue but relies on toxic solvents. Method C (Mechanochemical Grinding) emerges as the superior alternative, utilizing mechanical shear forces to drive the reaction in a solvent-free environment, drastically reducing the E-factor while maximizing yield [4].
Experimental Methodologies
Below are the detailed, step-by-step workflows for the two most viable protocols (Methods B and C).
Use this method if mechanochemical milling equipment is unavailable.
Preparation: In an oven-dried 100 mL round-bottom flask, dissolve thioacetamide (10 mmol, 0.75 g) in anhydrous toluene (20 mL) under a nitrogen atmosphere.
Catalysis: Inject pyridine (12 mmol, 0.97 mL) into the stirring mixture. The solution will turn pale yellow.
Reflux: Heat the mixture to 80°C and stir for 3 hours. Monitor completion via TLC (Hexane:EtOAc 7:3).
Workup: Cool to room temperature, filter through a Celite pad to remove pyridinium bromide salts, and concentrate the filtrate in vacuo.
Purification: Triturate the resulting crude solid with cold hexane to yield the product as a yellow/off-white solid.
Method C: Solvent-Free Mechanochemical Grinding (Optimized Green Protocol)
Use this method for rapid, high-yield, and environmentally sustainable scale-up.
Preparation: Place thioacetamide (10 mmol, 0.75 g) and dimethyl bromomalonate (10 mmol, 2.11 g) into an agate mortar (or a planetary ball mill for larger scales).
Grinding: Grind the mixture vigorously at room temperature. A localized exothermic reaction will occur, and the mixture will transition into a paste within 5–10 minutes.
Completion: Continue grinding for a total of 20 minutes. The paste will solidify as the reaction completes and methanol evaporates.
Workup: Suspend the crude solid in cold water (15 mL) to dissolve unreacted thioacetamide and HBr salts. Filter the suspension under vacuum.
Purification: Recrystallize the filter cake from a minimal amount of hot ethanol to obtain highly pure white crystals.
Fig 2: Comparative experimental workflow for Methods B and C.
Analytical Validation (Self-Validating System)
To ensure the integrity of your synthesized Methyl 4-hydroxy-2-methylthiazole-5-carboxylate, the protocol must be treated as a self-validating system. Compare your post-purification analytical data against these standard benchmarks:
LC-MS (ESI+): Expected
[M+H]+
at
m/z
174.0. The absence of a peak at
m/z
206 indicates successful elimination of methanol during cyclization.
1
H NMR (400 MHz, DMSO-
d6
):
δ
11.25 (br s, 1H, -OH) — Confirms the presence of the 4-hydroxyl group (often exchanges with D₂O).
δ
3.72 (s, 3H, -OCH₃) — Confirms the intact methyl ester at the 5-position.
δ
2.58 (s, 3H, -CH₃) — Corresponds to the 2-methyl group on the thiazole ring.
HPLC: Run on a C18 column (Water/Acetonitrile gradient with 0.1% TFA). A single sharp peak at ~98.5% Area Under Curve (AUC) validates the efficacy of the mechanochemical grinding method.
References
Title: US8168633B2 - Thiazolopyrimidines and their use as inhibitors of phosphatidylinositol-3 kinase
Source: Google Patents
URL
Title: Thioamides and Thioureas in Organic Synthesis
Source: Zenodo
URL: [Link]
Title: Efficient Synthesis of 2,4-Disubstituted Thiazoles under Grinding
Source: ResearchGate
URL: [Link]
Validation
Comparative Docking Studies of Thiazole-Based Inhibitors: A Technical Guide
The thiazole ring—a versatile five-membered heterocycle containing sulfur and nitrogen—has emerged as a privileged scaffold in rational drug design. Its unique electronic properties allow it to act as a robust pharmacoph...
Author: BenchChem Technical Support Team. Date: March 2026
The thiazole ring—a versatile five-membered heterocycle containing sulfur and nitrogen—has emerged as a privileged scaffold in rational drug design. Its unique electronic properties allow it to act as a robust pharmacophore, a bioisosteric substitute, and a molecular spacer, making it highly effective at binding to diverse biological targets[1].
For researchers and drug development professionals, in-silico molecular docking has become the gold standard for predicting the binding affinity and orientation of novel thiazole derivatives before advancing to costly in vitro and in vivo models. This guide provides an objective comparative analysis of thiazole-based inhibitors against leading alternative standard-of-care drugs, supported by experimental docking scores and biological assay data.
Comparative Analysis of Target Binding Affinities
To evaluate the true potential of thiazole derivatives, we must benchmark their docking performance and experimental half-maximal inhibitory concentrations (IC50) against established reference drugs across key oncological targets.
Microtubules are critical for cellular proliferation, making tubulin a primary target for anticancer agents. Thiazole-based inhibitors are frequently designed to target the colchicine binding site of tubulin.
Recent comparative studies on 2,4-disubstituted thiazole derivatives and thiazole-2-acetamide derivatives demonstrate superior binding affinities compared to the reference drug, Combretastatin A-4 (CA-4)[2],[3]. The sulfur atom of the thiazole ring and the amidic NH consistently establish critical hydrogen bonds with the ThrB353 residue, which is essential for anchoring the inhibitor within the receptor site[3]. Docking simulations reveal that these novel derivatives achieve free binding energies ranging from −13.88 to −14.50 kcal/mol, outperforming CA-4 (−13.42 kcal/mol)[2].
Targeting the intracellular tyrosine kinase domain of EGFR is a validated approach for treating various malignancies. Thiazole-based hybrid compounds (e.g., thiazolyl-pyrazolines and 1,3-thiazoles bearing pyridine moieties) have been synthesized to overcome acquired resistance seen with traditional Tyrosine Kinase Inhibitors (TKIs)[1],[4].
In comparative docking experiments against the EGFR active site, thiazolyl-pyrazoline derivatives demonstrated docking scores of up to −14.1 kcal/mol, forming vital hydrogen links with Met769, Gln767, Cys751, and Thr766[1]. This performance is highly competitive when compared to the standard clinical inhibitor Erlotinib (−11.7 kcal/mol)[1]. Similarly, pyridine-linked thiazole derivatives exhibited binding affinities (ΔG) of −10.8 kcal/mol, significantly outperforming the reference inhibitor Harmine (−7.1 kcal/mol)[4].
Quantitative Performance Comparison
The following table synthesizes the quantitative docking scores and in vitro IC50 values of novel thiazole derivatives compared to standard reference alternatives. Lower (more negative) binding energies and lower IC50 values indicate superior thermodynamic stability and biological potency.
Inhibitor Class
Biological Target
Reference Drug
Thiazole Docking Score (kcal/mol)
Ref. Drug Docking Score (kcal/mol)
Thiazole IC50 (µM)
Ref. Drug IC50 (µM)
2,4-Disubstituted Thiazoles
Tubulin (Colchicine Site)
Combretastatin A-4
−13.88 to −14.50
−13.42
2.00 ± 0.12
2.96 ± 0.18
Thiazole-2-acetamides
Tubulin (Colchicine Site)
Combretastatin A-4
−7.30
N/A
2.00 ± 0.12
2.96 ± 0.18
Thiazolyl-pyrazolines
EGFR Tyrosine Kinase
Erlotinib
−12.90 to −14.10
−11.70
N/A
N/A
1,3-Thiazole (Pyridine)
EGFR Tyrosine Kinase
Harmine
−8.10 to −10.80
−7.10
2.03 ± 0.72
2.40 ± 0.12
(Data synthesized from standardized in-silico and in-vitro assays[2],[1],[3],[4].)
Mechanistic Pathway Analysis
Understanding the causality between molecular binding and phenotypic outcomes is crucial for drug development. When a thiazole-based inhibitor successfully docks into the ATP-binding pocket of the EGFR tyrosine kinase domain, it competitively blocks ATP binding. This prevents the autophosphorylation of the receptor, thereby shutting down downstream signaling cascades (such as the PI3K/Akt and MAPK pathways) that normally drive tumor cell proliferation. Consequently, the cell is forced into programmed cell death (apoptosis).
Caption: Thiazole-mediated inhibition of the EGFR signaling pathway and apoptosis induction.
Standardized In Silico Molecular Docking Protocol
To ensure high scientific integrity, molecular docking studies must utilize a self-validating protocol. The following step-by-step methodology ensures that the computational predictions are thermodynamically sound and experimentally reproducible.
Caption: Standardized in-silico molecular docking workflow with self-validation.
Step 1: Protein and Ligand Preparation
Action: Retrieve the 3D crystal structure of the target protein (e.g., PDB ID: 4O2B for tubulin)[2]. Remove all water molecules, co-factors, and non-interacting ions. Add polar hydrogens and assign Gasteiger charges to both the protein and the thiazole ligands.
Causality: Desolvation and proper charge assignment are strictly required to accurately simulate the desolvated binding pocket environment. Failing to add polar hydrogens will result in the algorithm failing to calculate critical hydrogen bond interactions, skewing the final binding energy.
Step 2: Grid Box Definition and Protocol Validation (Self-Validating Step)
Action: Define a 3D grid box centered on the active site (e.g., the colchicine binding site or ATP-binding pocket).
Validation: Before testing novel thiazole derivatives, re-dock the native co-crystallized ligand (e.g., colchicine or Erlotinib) back into the prepared protein. Calculate the Root Mean Square Deviation (RMSD) between the predicted docked pose and the actual crystal structure.
Causality: An RMSD of ≤ 2.0 Å confirms that the grid box dimensions and the scoring function are accurately calibrated to predict true biological binding orientations. If the RMSD > 2.0 Å, the grid parameters must be adjusted before proceeding.
Step 3: Docking Simulation
Action: Execute the docking simulation using a Lamarckian Genetic Algorithm (LGA) or equivalent conformational sampling method (e.g., AutoDock Vina or MolDock).
Causality: The LGA systematically samples different conformations and orientations of the flexible ligand within the rigid (or semi-flexible) protein pocket. It calculates the binding affinity for each pose by minimizing the global energy, ensuring the most thermodynamically stable complex is identified.
Step 4: Pose Analysis and ADMET Screening
Action: Extract the pose with the lowest binding energy (most negative kcal/mol). Analyze the 2D and 3D interactions (hydrogen bonds, π-π stacking, hydrophobic contacts) with key amino acid residues (e.g., ThrB353 in tubulin)[3]. Follow up with in silico ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) screening.
Causality: Visualizing specific residue interactions verifies that the molecule aligns with established pharmacophore models. ADMET screening acts as a secondary validation filter to ensure the compound possesses favorable drug-like pharmacokinetic properties before moving to in vitro synthesis.
References
1.[2] Title: Synthesis and Molecular Docking Study of New Thiazole Derivatives as Potential Tubulin Polymerization Inhibitors
Source: ACS Publications (acs.org)
URL: [Link]
2.[1] Title: Thiazole–driven heterocyclic hybrids as EGFR inhibitors: progress in synthesis and anticancer applications
Source: RSC Publishing (rsc.org)
URL: [Link]
3.[3] Title: Design, synthesis, in silico studies, and apoptotic antiproliferative activity of novel thiazole-2-acetamide derivatives as tubulin polymerization inhibitors
Source: Frontiers (frontiersin.org)
URL: [Link]
4.[4] Title: Synthesis, Molecular Docking Study, and Cytotoxicity Evaluation of Some Novel 1,3,4-Thiadiazole as Well as 1,3-Thiazole Derivatives Bearing a Pyridine Moiety
Source: MDPI (mdpi.com)
URL: [Link]
Assessing the Reactivity of Substituted Thiazoles: A Comparative Guide for Late-Stage Functionalization
Executive Summary The thiazole motif is a privileged scaffold in medicinal chemistry, featured prominently in numerous FDA-approved therapeutics and clinical candidates[1][2]. Due to its unique electronic distribution—ar...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The thiazole motif is a privileged scaffold in medicinal chemistry, featured prominently in numerous FDA-approved therapeutics and clinical candidates[1][2]. Due to its unique electronic distribution—arising from the electronegative nitrogen and polarizable sulfur atoms—the thiazole ring exhibits highly position-dependent reactivity[3]. For drug development professionals, mastering the orthogonal functionalization of substituted thiazoles is critical for efficient structure-activity relationship (SAR) exploration.
This guide objectively compares the reactivity profiles of C2, C4, and C5 substituted thiazoles, providing mechanistic insights and validated experimental protocols for nucleophilic aromatic substitution (SNAr) and transition-metal-catalyzed C-H activation.
Comparative Reactivity Profiling: Electronic Landscapes and Causality
The reactivity of a substituted thiazole is dictated by its inherent pi-electron delocalization and the inductive or resonance effects of its substituents[3][4]. Understanding the causality behind these electronic biases allows chemists to design regiodivergent synthetic routes[5].
The C2 Position (Electron-Deficient)
The C2 carbon is flanked by both heteroatoms, making it the most electron-deficient site on the ring. Consequently, the C2-H proton is highly acidic and susceptible to deprotonation by strong bases (e.g., organolithiums)[4]. When equipped with a leaving group (such as a halogen), the C2 position readily undergoes SNAr. The electron-withdrawing nature of the adjacent heteroatoms polarizes the carbon-halogen bond and stabilizes the intermediate Meisenheimer complex during nucleophilic attack[1].
The C5 Position (Electron-Rich)
Calculated pi-electron density marks C5 as the primary site for electrophilic aromatic substitution (EAS)[3][4]. However, in polyhalogenated thiazoles (e.g., 2,5-dibromothiazole), the C5-halogen bond is significantly less reactive towards classical SNAr compared to C2. This differential reactivity allows for regioselective, sequential functionalization[1][6]. Furthermore, the C5 position is highly amenable to transition-metal-catalyzed direct C-H arylation[7].
The C4 Position (Inductive Modulator)
Substituents at C4 (e.g., alkyl or methoxymethyl groups) exert inductive electron-donating effects that further activate the C5 position towards electrophilic attack and lower the activation energy for palladium-catalyzed C-H cleavage[4][7].
Quantitative Comparison of Reactivity
To guide synthetic strategy, the following table summarizes the relative reactivity and optimal conditions for functionalizing different thiazole derivatives.
The following diagram illustrates the logical divergence in thiazole reactivity based on the electronic nature of the target carbon and the chosen reaction paradigm.
Logical pathways for divergent functionalization of substituted thiazoles based on electronic bias.
Self-Validating Experimental Protocols
To ensure reproducibility and scientific rigor, the following protocols are designed as self-validating systems. Causality is embedded in the procedural steps to explain why specific conditions are chosen.
Protocol 1: Regioselective SNAr of 2,5-Dibromothiazole (C2-Amination)
Objective: Selectively functionalize the C2 position with an amine while preserving the C5 bromide for downstream cross-coupling[1].
Causality: The C2-Br bond is highly activated by the adjacent nitrogen atom. Using a mild, non-nucleophilic base and controlled temperature prevents competitive substitution at the less reactive C5 position.
Step-by-Step Methodology:
Setup: In an oven-dried Schlenk flask, dissolve 2,5-dibromothiazole (1.0 equiv, 10 mmol) in anhydrous N,N-dimethylformamide (DMF) to achieve a 0.2 M concentration.
Reagent Addition: Add the primary or secondary amine (1.2 equiv) and N,N-diisopropylethylamine (DIPEA) (2.0 equiv). Why DIPEA? It acts as an acid scavenger to neutralize the generated HBr without competing with the amine nucleophile.
Reaction: Stir the mixture at 60°C for 4–6 hours. Monitor via LC-MS. Why 60°C? Temperatures above 80°C risk bis-amination or thermal degradation of the heterocycle.
Workup: Quench with water and extract with ethyl acetate (3x). Wash the combined organic layers with brine (to remove residual DMF), dry over anhydrous Na2SO4, and concentrate under reduced pressure[1].
Validation: 1H NMR should show the disappearance of the amine N-H proton (if a secondary amine was used) and a characteristic singlet for the C5-H (if debromination occurred as a side reaction). LC-MS must confirm the preservation of the bromine isotope pattern (M / M+2) corresponding to the C5-Br.
Sequential regioselective functionalization workflow for 2,5-dibromothiazole.
Protocol 2: Palladium-Catalyzed Direct C-H Arylation of 4-(Methoxymethyl)thiazole
Objective: Direct arylation at the C5 position utilizing a Concerted Metalation-Deprotonation (CMD) pathway[7][8].
Causality: The methoxymethyl group at C4 sterically hinders the C4 position and inductively enriches C5. A pivalate base is critical as it acts as a proton shuttle in the CMD transition state, significantly lowering the activation energy for C-H bond cleavage[5][7].
Step-by-Step Methodology:
Setup: In a microwave vial, combine 4-(methoxymethyl)thiazole (1.5 equiv), aryl bromide (1.0 equiv, 0.5 mmol), Pd(OAc)2 (5 mol%), and potassium pivalate (PivOK) (2.0 equiv).
Solvent: Add anhydrous N,N-dimethylacetamide (DMAc) (2 mL). Why DMAc? Its high boiling point and polarity stabilize the active palladium catalytic cycle and facilitate the dissolution of the pivalate base.
Reaction: Seal the vial, purge with N2, and heat at 110°C for 12 hours. Why 1.5 equiv of thiazole? A slight excess favors the cross-coupling reaction over aryl halide homocoupling, a common side reaction in C-H activation[7].
Workup: Filter the mixture through a pad of Celite to remove palladium black. Dilute with EtOAc, wash with water, dry over MgSO4, and purify via flash column chromatography.
Validation: The regioselectivity is confirmed by the absence of the C5-H proton signal (typically ~7.5 ppm) in the 1H NMR spectrum of the isolated product, alongside the appearance of new aromatic signals from the coupled aryl group.
Conclusion & Strategic Recommendations
For drug development professionals, the thiazole ring offers a highly programmable scaffold. When designing synthetic routes:
Exploit the C2 position for rapid library generation via SNAr or Buchwald-Hartwig aminations, utilizing the electron-withdrawing nature of the heteroatoms.
Reserve the C5 position for late-stage C-H functionalization or electrophilic trapping, leveraging its inherent nucleophilicity.
Utilize C4 substituents strategically to direct regiochemistry and tune the overall lipophilicity and pharmacokinetic profile of the clinical candidate.
Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents - MDPI, mdpi.com,[Link]
Continuous Stirred Reactor Investigation of Thiazole Conversion under Methoxide Influence - International Journal of TechnoChem Research, technochemsai.com,[Link]
Synthesis and C-H Functionalization Chemistry of Thiazole-Semicoronenediimides (TsCDIs) and -Coronenediimides (TCDIs) - ResearchGate, researchgate.net,[Link]
Transition-Metal-Catalyzed Divergent C-H Functionalization of Five-Membered Heteroarenes - PubMed, nih.gov,[Link]
Personal protective equipment for handling Methyl 4-hydroxy-2-methylthiazole-5-carboxylate
As a Senior Application Scientist overseeing the integration of novel heterocyclic building blocks into drug discovery pipelines, I frequently encounter the operational challenges of handling reactive intermediates. Meth...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist overseeing the integration of novel heterocyclic building blocks into drug discovery pipelines, I frequently encounter the operational challenges of handling reactive intermediates. Methyl 4-hydroxy-2-methylthiazole-5-carboxylate (CAS: 1935939-53-9) is a highly versatile synthetic intermediate used extensively in the construction of complex thiazole-containing molecules [1].
However, its physical state as a fine organic powder, combined with the inherent reactivity of the thiazole ring, presents specific occupational hazards. Safety is not a generic checklist; it is a targeted barrier system. This guide provides a self-validating, causality-driven protocol for personal protective equipment (PPE) selection, handling, and disposal, ensuring compliance with 2026 OSHA and EPA standards.
Chemical Hazard Profile & Causality
Before selecting PPE, we must establish the quantitative and qualitative hazard baseline. Thiazole derivatives exhibit specific mucosal and dermal irritability that dictates our engineering controls.
Table 1: Hazard Profile and Operational Implications
Property / Hazard Classification
Specification
Operational Implication & Causality
CAS Number
1935939-53-9
Unique identifier for SDS tracking and inventory logging.
Molecular Formula
C6H7NO3S
Heterocyclic organic powder; highly prone to static accumulation.
H302
Harmful if swallowed
Strict prohibition of food/drink; mandates facial protection to prevent accidental ingestion of airborne dust.
H315
Causes skin irritation
Mandates impermeable dermal barriers (nitrile). Thiazoles can permeate porous materials.
H319
Causes serious eye irritation
Mandates tight-fitting splash goggles. Standard safety glasses allow dust bypass.
H335
May cause respiratory irritation
Mandates engineering controls (fume hood) or particulate respirators to protect mucous membranes.
Causality-Driven PPE Selection
Every piece of equipment chosen must directly mitigate a specific physical or chemical property of Methyl 4-hydroxy-2-methylthiazole-5-carboxylate.
Respiratory Protection: Because this compound is a fine powder, aerosolization during transfer is the primary exposure route. All handling must occur within a certified chemical fume hood (minimum face velocity of 100 fpm). If a hood is temporarily unavailable or a bulk transfer is required, a NIOSH-approved N95 or P100 particulate respirator is mandatory [2]. Causality: The H335 hazard indicates that micro-particulates will interact with the moisture in the respiratory tract, forming localized irritants.
Hand Protection: Double-gloving with nitrile gloves (minimum thickness 0.11 mm) is required. Causality: Nitrile provides a superior chemical barrier against organic heterocycles compared to latex. Double-gloving ensures the outer glove can be safely discarded immediately if contaminated, preserving the sterile and safe boundary of the inner glove [3].
Eye Protection: OSHA 1910.133-compliant, tight-fitting chemical splash goggles are non-negotiable [4]. Causality: Safety glasses with side shields are insufficient. Airborne thiazole dust can bypass standard glasses, and the H319 classification warns of severe ocular damage upon mucosal contact.
Body Protection: A flame-retardant, static-dissipative lab coat (e.g., Nomex) with knit cuffs, paired with closed-toe, non-porous footwear. Causality: Organic powders accumulate static charge. A static-dissipative coat prevents the powder from adhering to the researcher's sleeves, minimizing the risk of secondary exposure outside the laboratory environment.
Operational Workflow & Handling Protocol
This step-by-step methodology ensures that your PPE is supported by robust, self-validating handling mechanics.
Phase 1: Pre-Operation Setup
Engineering Control Verification: Ensure the fume hood sash is positioned at the certified operational height. Verify digital airflow monitors indicate safe operation (typically >100 fpm).
Static Mitigation: Wipe down the analytical balance and surrounding hood area with a slightly damp, lint-free cloth. Expert Insight: This increases local humidity, immediately reducing the static electricity buildup that causes organic powders to scatter and adhere to gloves.
Tool Selection: Equip the workspace exclusively with anti-static polypropylene weigh boats and grounded stainless steel spatulas.
Phase 2: Active Handling
Container Acclimation: Allow the sealed container of Methyl 4-hydroxy-2-methylthiazole-5-carboxylate to reach room temperature before opening. Expert Insight: Opening a cold container causes rapid condensation, which can hydrolyze the ester group and degrade your reagent.
Transfer Mechanics: Open the container only within the fume hood. Use the spatula to transfer the powder slowly. Never drop the powder from a height; place the spatula directly onto the weigh boat to eliminate the aerosolization plume.
Sealing: Immediately recap the primary container once the desired mass is achieved. Seal the weigh boat or transfer vessel before removing it from the hood's protective airflow.
Phase 3: Decontamination & Disposal Plan
Surface Decontamination: Thiazole derivatives are typically soluble in organic solvents but resist pure water. Wipe the balance and hood surface first with a surfactant (soap-and-water) solution to capture bulk powder, followed by a 70% ethanol or isopropanol wipe to dissolve residual chemical traces.
Solid Waste: Dispose of contaminated weigh boats, outer gloves, and paper towels into a designated, clearly labeled solid hazardous waste container lined with a heavy-duty polyethylene bag.
Liquid Waste: If the compound was dissolved for a reaction, dispose of the resulting liquid in a compatible organic waste carboy (segregated into halogenated or non-halogenated streams based on the solvent used). Do not pour down the drain, as concentrated thiazole derivatives exhibit high toxicity to aquatic life [5].
Visualizing the Safety Architecture
The following diagram illustrates the self-validating safety loop, demonstrating how hazard identification directly dictates engineering controls, PPE, and operational protocols.
Workflow mapping the causality between hazard identification, PPE selection, and operational safety.
References
Synerzine. "SAFETY DATA SHEET: 4-Methyl-5-Thiazole Ethanol (OSHA 1910.133 Compliance)." Synerzine Safety Documentation. Available at: [Link]
Villa Crop Protection. "Thiazole 500 SC Safety Data Sheet (Environmental Hazards and Disposal)." Villa Crop Regulatory. Available at: [Link]
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